Boc-D-Dab(ivDde)-OH

Core Science & Biosynthesis

Boc-D-Dab(ivDde)-OH chemical structure and molecular weight

The following technical guide details the chemical structure, properties, and experimental utility of Boc-D-Dab(ivDde)-OH , a specialized building block for advanced peptide synthesis.

Structure, Orthogonality, and Experimental Protocols[1]

Executive Summary

Boc-D-Dab(ivDde)-OH is a high-value amino acid derivative used primarily in Solid-Phase Peptide Synthesis (SPPS) for the construction of branched, cyclic, or side-chain modified peptides.[1]

Its core value lies in its orthogonal protection scheme :

• -Amine Protection (Boc): Acid-labile (removed by TFA).[1]
• -Amine Protection (ivDde): Quasi-orthogonal; stable to TFA but removed by nucleophilic displacement (Hydrazine).[1]

This duality allows researchers to extend the peptide backbone using standard Boc chemistry while keeping the side chain masked, or conversely, to selectively expose the side chain for modification (e.g., fluorophore attachment, lactamization) without disturbing the main chain or other acid-sensitive groups.[1]

Chemical Identity & Physical Properties[1]

Nomenclature and Identifiers

Parameter	Detail
Common Name	Boc-D-Dab(ivDde)-OH
IUPAC Name	-(tert-Butoxycarbonyl)-N^\gamma-(1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl)-D-diaminobutyric acid
CAS Number	1313054-88-4
Stereochemistry	D-Isomer (Dextrorotatory backbone)

Molecular Specifications

Property	Value
Molecular Formula
Molecular Weight	424.53 g/mol
Backbone	D-2,4-Diaminobutyric acid (Dab)
-Protecting Group	Boc (tert-Butyloxycarbonyl)
Side-Chain Protecting Group	ivDde (1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl)

Structural Visualization

The following diagram illustrates the chemical connectivity, highlighting the distinct protecting groups that confer orthogonality.

Caption: Structural breakdown showing the D-Dab backbone flanked by the acid-labile Boc group and the hydrazine-labile ivDde group.[1]

Strategic Utility: The Logic of Orthogonality

In standard Boc SPPS, the N-terminal Boc group is removed repeatedly with Trifluoroacetic Acid (TFA).[1] A standard side-chain protector (like Z or 2-Cl-Z) would be stable to TFA but requires strong acid (HF) for final removal.[1]

Why use ivDde? The ivDde group is stable to TFA .[1] This allows you to synthesize the full peptide backbone using Boc chemistry.[1] Once the backbone is complete, you can treat the resin with hydrazine to remove only the ivDde group, exposing the

-amine on the Dab residue.[1] This enables:

• On-Resin Cyclization: Forming a lactam bridge between the Dab side chain and an Asp/Glu residue.[1]

• Branching: Growing a second peptide chain from the Dab side chain.[1]

• Labeling: Attaching a fluorophore or drug molecule specifically to this site.[1]

Orthogonality Matrix

Reagent	Boc ( -amine)	ivDde ( -amine)	Benzyl/Tos (Other Side Chains)
TFA (Neat)	Cleaved (Rapid)	Stable	Stable
Hydrazine (2-4%)	Stable	Cleaved	Stable
HF (Anhydrous)	Cleaved	Stable*	Cleaved

*Note: While ivDde is technically stable to HF, it is almost always removed on-resin via hydrazine before the final HF cleavage step.

Experimental Protocols

Coupling Conditions

Boc-D-Dab(ivDde)-OH couples efficiently using standard carbodiimide or phosphonium chemistries.[1]

• Activator: HBTU/HOBt or DIC/Oxyma.[1]

• Solvent: DMF or NMP.[1]

• Stoichiometry: 3-4 equivalents relative to resin loading.[1]

• Monitoring: Standard Kaiser test (ninhydrin) is effective for monitoring the coupling to the resin.[1]

Deprotection Workflow (Boc SPPS Context)

The following workflow describes the selective deprotection of the ivDde group within a Boc synthesis strategy.

Step 1: Backbone Assembly

Perform standard Boc cycles:

• Deblock: 50% TFA in DCM (2 x 1 min, 1 x 20 min).

• Neutralize: 10% DIEA in DCM.

• Couple: Boc-AA-OH + Activator. Result: Full peptide chain with ivDde still attached to the Dab residue.

Step 2: Selective ivDde Removal

To expose the Dab side chain:

• Wash: DMF (3 x 1 min).

• Deprotect: Treat resin with 2-4% Hydrazine monohydrate in DMF .

  • Protocol: 3 treatments of 5-10 minutes each.

  • Note: Monitor UV absorbance of the filtrate at 290 nm (formation of indazole byproduct) to confirm cleavage.[1]

• Wash: DMF (5 x 1 min) to remove all traces of hydrazine.

  • Critical: Hydrazine traces will interfere with subsequent coupling steps.[1]

Step 3: Side-Chain Modification

React the exposed

-amine with your desired tag, branch, or linker using standard coupling protocols.[1]

Step 4: Final Cleavage

Perform standard HF cleavage (e.g., HF/p-cresol/DMS) to release the peptide from the resin and remove remaining Boc/Benzyl protecting groups.[1]

Troubleshooting ivDde Removal

Incomplete removal of ivDde can occur due to aggregation or steric hindrance (common near the C-terminus).[1]

• Solution 1: Increase Hydrazine concentration to 10% (use with caution if sensitive residues like Asp-Gly are present).[1]

• Solution 2: Add Allyl Alcohol to the hydrazine solution to scavenge potential byproducts.[1]

• Solution 3: Use microwave irradiation (e.g., 60°C for 5 min) to accelerate deprotection.[1]

Process Logic Diagram

The following diagram maps the decision logic for using this building block in a synthesis campaign.

Caption: Operational workflow for integrating Boc-D-Dab(ivDde)-OH into a peptide synthesis campaign.

References

• Chhabra, S. R., et al. (1998).[1][2] An appraisal of new variants of Dde amine protecting group for solid phase peptide synthesis. Tetrahedron Letters, 39(12), 1603-1606.[1] (Foundational text on ivDde stability/cleavage).

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. peptide.com [peptide.com]

Orthogonal Engineering in Peptide Synthesis: A Technical Analysis of Boc-D-Dab(ivDde)-OH vs. Boc-L-Dab(ivDde)-OH

Executive Summary

In the development of complex peptide therapeutics—such as peptide-drug conjugates (PDCs), branched peptides, and cyclized architectures—the strategic selection of orthogonal protecting groups and stereocenters is paramount. 2,4-Diaminobutyric acid (Dab) is a non-proteinogenic amino acid featuring a two-carbon side chain terminating in a primary amine. When protected with the highly specific ivDde group and an

-Boc group, it becomes a powerful building block for site-specific modifications.

This whitepaper provides an in-depth technical analysis of the functional, structural, and procedural differences between the D- and L-enantiomers of Boc-Dab(ivDde)-OH. By understanding the causality behind stereochemical selection and orthogonal deprotection kinetics, researchers can rationally design more stable, potent, and structurally precise peptide therapeutics.

Structural and Chemical Foundations

To manipulate peptide architectures precisely, one must understand the specific roles of each chemical moiety in Boc-Dab(ivDde)-OH :

• Dab (2,4-Diaminobutyric Acid): Unlike lysine (four-carbon side chain) or ornithine (three-carbon side chain), Dab possesses a rigid, two-carbon side chain. This shorter trajectory restricts conformational flexibility, reducing the entropic penalty upon target binding and tightening the radius of lactam-bridged cyclic peptides.

• Boc (tert-Butyloxycarbonyl): Protects the

  -amine. It is highly stable to the basic conditions used in Fmoc-SPPS (Solid-Phase Peptide Synthesis) and is only removed by strong acids like Trifluoroacetic Acid (TFA) during global cleavage.

• ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl): An orthogonal protecting group for the

  -amine of the Dab side chain. It is quasi-orthogonal to the Fmoc/tBu strategy. Crucially, the bulky 3-methylbutyl group prevents the migration of the protecting group to unprotected free amines—a common side reaction observed with standard Dde[1].

The Stereochemical Divergence: D vs. L

The fundamental difference between Boc-D-Dab(ivDde)-OH (CAS: 1313054-88-4)[2] and Boc-L-Dab(ivDde)-OH lies in the spatial orientation at the

-carbon.

• Boc-L-Dab(ivDde)-OH (S-configuration): Represents the natural stereochemical orientation. When incorporated into a peptide backbone, the side chain follows a native spatial trajectory. It is generally recognized by endogenous proteases, making it suitable for biodegradable linkers or native structural mimetics.

• Boc-D-Dab(ivDde)-OH (R-configuration): The unnatural enantiomer. The inverted stereocenter projects the

  -amine into a different spatial quadrant. This inversion causes profound biochemical effects:

  • Proteolytic Resistance: Endogenous proteases are highly stereospecific for L-amino acids. The introduction of a D-Dab residue acts as a steric blockade, drastically increasing the plasma half-life of the peptide.

  • Conformational Engineering: D-amino acids are known to disrupt standard

    -helices and strongly induce -turns. If a cyclic peptide requires a sharp hairpin turn to bind a receptor pocket, D-Dab is often the critical linchpin.

Caption: Divergent biochemical and structural properties of L- vs. D-Dab enantiomers.

Strategic Role in Orthogonal SPPS

A critical question arises: Why use Boc-Dab(ivDde)-OH instead of Fmoc-Dab(ivDde)-OH?

The causality lies in the cleavage mechanism. The ivDde group is removed using dilute hydrazine (typically 2-5% in DMF)[3]. However, hydrazine also rapidly cleaves Fmoc groups [4].

If a researcher wishes to synthesize a peptide, leave it attached to the solid support, remove the ivDde group, and conjugate a payload (e.g., a fluorophore or cytotoxic drug) to the side chain, the N-terminus of the peptide must be protected against the conjugation reagents. If the N-terminus is Fmoc-protected, the hydrazine step will simultaneously strip the Fmoc and the ivDde, resulting in dual conjugation at both the N-terminus and the side chain.

By utilizing Boc-Dab(ivDde)-OH at the N-terminus, the

-amine remains securely masked by the hydrazine-resistant Boc group. The hydrazine selectively unmasks only the -amine, allowing for site-specific, unambiguous conjugation[3].

Caption: Workflow for orthogonal side-chain modification utilizing Boc-protection to prevent N-terminal side reactions.

Quantitative Data and Comparative Metrics

The selection between the D- and L- forms, as well as the optimization of the cleavage conditions, relies on precise quantitative metrics.

Table 1: Physicochemical and Biological Comparison

Property	Boc-L-Dab(ivDde)-OH	Boc-D-Dab(ivDde)-OH
Stereochemistry	S-configuration	R-configuration
Molecular Weight	424.53 g/mol	424.53 g/mol
Proteolytic Stability	Low (Native substrate)	High (Steric evasion)
Structural Induction	Standard backbone extension	Strong -turn inducer
Primary Application	Native sequence branching	Half-life extension, Cyclization

Table 2: Orthogonal Cleavage Kinetics (ivDde)

Reagent System	Target Group Cleaved	Groups Remaining Intact	Typical Time
20% Piperidine / DMF	Fmoc	Boc, tBu, Trt, ivDde	2 x 10 min
2-5% Hydrazine / DMF	ivDde	Boc, tBu, Trt	3 x 3 min
95% TFA / Scavengers	Boc, tBu, Trt, Resin	None (Global Cleavage)	2 - 3 hours

Note: The steric bulk of ivDde makes it significantly more stable to piperidine than standard Dde, ensuring minimal premature side-chain deprotection during extended Fmoc-SPPS runs[1].

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocol for the incorporation and orthogonal deprotection of Boc-D/L-Dab(ivDde)-OH utilizes a self-validating feedback loop (UV monitoring).

Protocol A: On-Resin Hydrazinolysis of ivDde

Rationale: Hydrazine attacks the dioxocyclohexylidene ring of ivDde, triggering an intramolecular cyclization that releases the free amine and a stable indazole byproduct[1]. Because this indazole strongly absorbs UV light at 290 nm, the reaction is self-validating; the absence of UV absorbance in the effluent confirms complete deprotection[4].

Materials:

• Peptidyl-resin terminating in Boc-D/L-Dab(ivDde)

• Hydrazine monohydrate

• N,N-Dimethylformamide (DMF)

• UV-Vis Spectrophotometer

Step-by-Step Methodology:

• Resin Preparation: Swell the peptidyl-resin in DMF for 15–30 minutes to ensure optimal reagent penetration.

• Reagent Preparation: Prepare a fresh solution of 2% to 5% (v/v) hydrazine monohydrate in DMF[3]. (Caution: Hydrazine is highly toxic and reactive; prepare in a fume hood).

• Cleavage Execution:

  • Batch Method: Add 20 mL of the hydrazine solution per gram of resin. Agitate gently at room temperature for 3 minutes[4].

  • Drain the reaction solution and collect the filtrate.

• Self-Validation (UV Monitoring): Measure the optical density of the filtrate at 290 nm.

• Iteration: Repeat Step 3 and 4 (typically 3 to 5 cycles are required) until the absorbance at 290 nm drops to baseline, indicating that no further indazole byproduct is being generated[4].

• Washing: Thoroughly wash the resin with DMF (5 x 1 min) to remove all traces of hydrazine and pyrazole byproducts before proceeding to side-chain conjugation.

Protocol B: Considerations for D-Enantiomer Coupling

When coupling Boc-D-Dab(ivDde)-OH onto a growing L-peptide chain, the unnatural stereochemistry can induce steric clashes and localized aggregation.

• Recommendation: Utilize highly efficient coupling reagents (e.g., HATU or Oxyma/DIC) and extend coupling times by 50% compared to standard L-amino acids. Double coupling is highly recommended to ensure quantitative yield.

Conclusion

The choice between Boc-D-Dab(ivDde)-OH and Boc-L-Dab(ivDde)-OH extends far beyond simple availability; it is a fundamental design choice that dictates the biological half-life, 3D conformation, and synthetic viability of the resulting peptide. By leveraging the D-enantiomer, researchers can engineer proteolytic resistance and force specific secondary structures. Furthermore, the strategic use of the

-Boc group in conjunction with the hydrazine-labile ivDde group provides a flawless, self-validating orthogonal pathway for creating complex, multi-functional peptide therapeutics.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BOC-D-DAB(IVDDE)-OH | 1313054-88-4 [m.chemicalbook.com]
• 3. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 4. merckmillipore.com [merckmillipore.com]

A Technical Guide to the Solubility of Boc-D-Dab(ivDde)-OH in DMF and DCM for Pharmaceutical Research

Abstract

This technical guide provides an in-depth analysis of the solubility characteristics of N-α-Boc-N-γ-[1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl]-D-diaminobutyric acid, or Boc-D-Dab(ivDde)-OH, in two common organic solvents used in peptide synthesis: N,N-Dimethylformamide (DMF) and Dichloromethane (DCM). As a critical reagent for the synthesis of complex peptides, understanding its solubility is paramount for optimizing reaction conditions, ensuring high coupling efficiency, and preventing process failures. This document synthesizes theoretical principles with practical, field-proven methodologies to provide researchers, scientists, and drug development professionals with a comprehensive resource for handling this valuable amino acid derivative.

Introduction: The Critical Role of Solubility in Peptide Synthesis

Boc-D-Dab(ivDde)-OH is an orthogonally protected amino acid derivative indispensable for advanced solid-phase peptide synthesis (SPPS). Its unique structure, featuring a Boc-protected α-amino group and an ivDde-protected side-chain amine, allows for selective deprotection strategies. This enables the synthesis of branched, cyclic, or otherwise modified peptides with high precision.

The success of any coupling step in SPPS is fundamentally dependent on the efficient solubilization of the incoming protected amino acid. Poor solubility can lead to:

• Reduced Reaction Kinetics: Incomplete dissolution lowers the effective concentration of the reactant, slowing down the coupling reaction.

• Precipitation and Clogging: The amino acid can precipitate out of solution, leading to blockages in automated synthesizers and incomplete reactions.

• Low Coupling Efficiency: Insufficient reagent in the solution phase results in a higher proportion of deletion sequences, complicating purification and reducing final peptide yield.

Therefore, a thorough understanding of the solubility of Boc-D-Dab(ivDde)-OH in primary solvents like DMF and DCM is not merely a matter of convenience but a critical process parameter for successful synthesis.

Physicochemical Properties of Solute and Solvents

The solubility of a compound is governed by the intermolecular interactions between the solute and the solvent. An analysis of the molecular properties of Boc-D-Dab(ivDde)-OH, DMF, and DCM provides a strong basis for predicting and understanding its solubility behavior.

Solute: Boc-D-Dab(ivDde)-OH

Boc-D-Dab(ivDde)-OH is a molecule with distinct regions of varying polarity:

• Non-polar Moieties: The tert-Butyloxycarbonyl (Boc) group and the 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl (ivDde) group are large, sterically hindering, and predominantly hydrophobic. These groups contribute significantly to the molecule's affinity for non-polar environments.

• Polar Moieties: The free carboxylic acid (-COOH) group is highly polar and capable of acting as a hydrogen bond donor and acceptor. The amide backbone also contributes to the molecule's polarity.

This amphiphilic nature—possessing both significant non-polar and polar characteristics—is the primary determinant of its solubility profile.

Solvents: DMF and DCM

N,N-Dimethylformamide (DMF): DMF is a polar aprotic solvent, often referred to as a "universal solvent" in organic synthesis for its exceptional solvency power.[1][2] Its key properties include a high dielectric constant (36.7) and a large dipole moment, allowing it to effectively solvate a wide range of organic and inorganic compounds.[1][3][4] As an aprotic solvent, it can accept hydrogen bonds via its carbonyl oxygen but cannot donate them. This makes it particularly effective at dissolving molecules with both polar and non-polar regions.[4][5]

Dichloromethane (DCM): DCM (or methylene chloride) is a volatile, chlorinated hydrocarbon.[6][7] It is considered a moderately polar solvent, though significantly less polar than DMF.[8][9] With a lower boiling point (40°C) and density of 1.33 g/cm³, it is highly miscible with most organic solvents but only slightly soluble in water.[6][10] Its primary solvent action is through dipole-dipole interactions and London dispersion forces, making it effective for dissolving non-polar to moderately polar organic compounds.[7][8]

Theoretical Solubility Analysis

Based on the principle of "like dissolves like," we can predict the relative solubility of Boc-D-Dab(ivDde)-OH in these two solvents.

• In DMF: The high polarity of DMF allows it to form strong dipole-dipole interactions with the polar carboxylic acid and amide backbone of the solute. Simultaneously, its organic nature allows it to effectively solvate the large, non-polar Boc and ivDde protecting groups. This dual capability suggests that DMF should be an excellent solvent for Boc-D-Dab(ivDde)-OH .

• In DCM: DCM's lower polarity makes it less effective at solvating the highly polar carboxylic acid group. While it can interact favorably with the hydrophobic Boc and ivDde groups, the energy penalty for desolvating the polar -COOH group may be significant, potentially leading to lower overall solubility compared to DMF.

Hypothesis: The solubility of Boc-D-Dab(ivDde)-OH is expected to be significantly higher in DMF than in DCM.

Experimental Determination of Solubility

To move from theoretical prediction to quantitative data, a systematic experimental approach is required. The following protocol describes a robust method for determining the thermodynamic (saturated) solubility of Boc-D-Dab(ivDde)-OH.

Materials and Equipment

• Boc-D-Dab(ivDde)-OH (powder form)

• Anhydrous DMF (synthesis grade)

• Anhydrous DCM (synthesis grade)

• Analytical balance (± 0.1 mg)

• 2 mL glass vials with screw caps

• Vortex mixer

• Thermostatic shaker/incubator set to 25°C

• Centrifuge capable of holding 2 mL vials

• Calibrated pipettes

• HPLC system with a UV detector and a C18 column

• 0.2 µm syringe filters

Protocol: Saturated Solution Method

This protocol aims to create a saturated solution, from which the concentration can be accurately measured.

Step 1: Sample Preparation

• Add an excess amount of Boc-D-Dab(ivDde)-OH (e.g., ~20-30 mg) to a pre-weighed 2 mL glass vial. The key is to ensure solid remains after equilibration.

• Record the exact mass of the added solid.

Step 2: Solvent Addition

• Add a precise volume of the chosen solvent (e.g., 1.0 mL of DMF or DCM) to the vial.

Step 3: Equilibration

• Tightly cap the vial and vortex vigorously for 1 minute.

• Place the vial in a thermostatic shaker set to 25°C for 24 hours. This extended time ensures the system reaches thermodynamic equilibrium.

Step 4: Phase Separation

• Centrifuge the vial at high speed (e.g., 10,000 x g) for 10 minutes to pellet the undissolved solid.

Step 5: Sample Analysis

• Carefully withdraw a known volume of the supernatant (e.g., 100 µL) without disturbing the solid pellet.

• Filter the supernatant through a 0.2 µm syringe filter into a clean HPLC vial.

• Dilute the filtered sample with an appropriate mobile phase to bring its concentration within the linear range of the HPLC calibration curve.

• Analyze the sample by HPLC to determine the precise concentration.

Step 6: Calculation

• Calculate the solubility in mg/mL or mmol/L using the concentration determined by HPLC and the dilution factor.

Caption: Experimental workflow for determining thermodynamic solubility.

Expected Results and Data Interpretation

The table below summarizes the expected solubility based on physicochemical principles. It is designed as a template for researchers to populate with their own experimental data.

Parameter	N,N-Dimethylformamide (DMF)	Dichloromethane (DCM)	Justification
Predicted Solubility	High (>200 mg/mL; >0.4 M)	Low to Moderate (10-50 mg/mL; 20-100 mM)	DMF's high polarity effectively solvates the carboxylic acid, while its organic character solvates the protecting groups. DCM is less effective at solvating the polar -COOH group.
Qualitative Observation	Forms a clear, colorless solution rapidly.	May require sonication or gentle warming; may form a hazy or partially dissolved suspension at higher concentrations.	The strong solute-solvent interactions in DMF facilitate rapid dissolution. Weaker interactions in DCM result in a slower, less complete process.
Implications for SPPS	Recommended Solvent: Ensures complete dissolution for efficient coupling, especially in automated synthesizers.	Use with Caution: May be suitable for manual, small-scale synthesis where visual confirmation of dissolution is possible. Risk of precipitation during reaction.	The choice of solvent directly impacts the reliability and success of the peptide synthesis workflow.

Practical Recommendations and Troubleshooting

• Solvent of Choice: For all applications involving Boc-D-Dab(ivDde)-OH, DMF is the strongly recommended solvent . Its high solvating power minimizes risks associated with poor solubility.

• Enhancing Solubility in DCM: If DCM must be used (e.g., for specific reaction conditions where DMF is incompatible), solubility may be improved by:

  • Co-solvents: Adding a small percentage (5-10%) of a more polar solvent like DMF or N-Methyl-2-pyrrolidone (NMP), if the reaction chemistry allows.

  • Sonication: Using an ultrasonic bath can help break apart solute aggregates and accelerate dissolution.

  • Gentle Warming: Warming the mixture slightly (e.g., to 30-35°C) can increase solubility, but care must be taken to avoid thermal degradation of the amino acid derivative.

• Visual Inspection: Always ensure the amino acid solution is completely clear and free of particulate matter before adding it to the synthesis vessel. The presence of a hazy or cloudy solution is a clear indicator of incomplete dissolution.

Caption: Solute-solvent interaction diagram.

Conclusion

References

• Source: Mears, D.N.

• Title: Dimethylformamide - Wikipedia Source: Wikipedia URL: [Link]

• Title: N,N-dimethyl formamide, 68-12-2 Source: The Good Scents Company URL: [Link]

• Title: Dichloromethane (DCM): The Essential Solvent Powering Modern Chemistry Source: Amaris Chemical Solutions URL: [Link]

• Title: Dichloromethane And Its Uses Source: Lab Alley URL: [Link]

• Title: Exploring the Uses of Dimethyl Formamide in Electronics, Pharmaceuticals, and More Source: Silver Fern Chemical URL: [Link]

• Title: Dichloromethane (methylene chloride) - TECHNICAL BULLETIN Source: Recochem Inc. URL: [Link]

Sources

• 1. kianresin.com [kianresin.com]
• 2. Dimethylformamide (DMF) | Eastman [eastman.com]
• 3. N,N-dimethyl formamide, 68-12-2 [thegoodscentscompany.com]
• 4. Exploring the Uses of Dimethyl Formamide in Electronics, Pharmaceuticals, and More [silverfernchemical.com]
• 5. Dimethylformamide - Wikipedia [en.wikipedia.org]
• 6. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 7. laballey.com [laballey.com]
• 8. labproinc.com [labproinc.com]
• 9. Exploring the Versatile Uses of Dichloromethane | Elchemy [elchemy.com]
• 10. environex.net.au [environex.net.au]
• 11. Fmoc-Dab(ivDde)-OH Novabiochem 607366-21-2 [sigmaaldrich.com]
• 12. Fmoc-D-Dab(ivDde)-OH Novabiochem 872169-32-9 [sigmaaldrich.com]

The Chirality Advantage: A Technical Guide to the Superiority of D-Dab in Antimicrobial Peptides

Abstract

The rise of multidrug-resistant pathogens necessitates innovative approaches in antimicrobial drug development. Antimicrobial peptides (AMPs) represent a promising class of therapeutics, yet their clinical translation is often hampered by proteolytic instability. The incorporation of non-proteinogenic amino acids, particularly D-isomers, is a key strategy to overcome this limitation. This guide provides an in-depth technical analysis of the advantages of utilizing the D-enantiomer of 2,4-diaminobutyric acid (D-Dab) over its naturally occurring L-isomer (L-Dab) in the design of potent and stable antimicrobial peptides. We will explore the fundamental principles of stereochemistry in peptide science, delve into the specific benefits of D-Dab in enhancing proteolytic resistance while maintaining or even improving antimicrobial efficacy, and provide practical experimental protocols for researchers in the field.

Introduction: The Promise and Peril of Antimicrobial Peptides

Antimicrobial peptides are a diverse group of naturally occurring molecules that form a crucial component of the innate immune system across a wide range of organisms.[1] Their broad spectrum of activity against bacteria, fungi, and viruses, coupled with a generally low propensity for inducing resistance, makes them highly attractive candidates for novel antibiotic development.[1] The primary mechanism of action for many AMPs involves the disruption of microbial cell membranes, a process that is less susceptible to the development of resistance compared to the targeted inhibition of specific enzymes by conventional antibiotics.

However, the therapeutic potential of natural L-amino acid-based AMPs is significantly limited by their susceptibility to degradation by proteases present in the host. This rapid clearance reduces their in vivo efficacy and bioavailability. A leading strategy to counteract this is the substitution of L-amino acids with their D-enantiomers.

The Stereochemical Shield: Why D-Amino Acids Matter

Proteases, the enzymes responsible for peptide degradation, exhibit a high degree of stereospecificity. They have evolved to recognize and cleave peptide bonds flanked by L-amino acids. By incorporating D-amino acids, the peptide backbone becomes a poor substrate for these enzymes, leading to a dramatic increase in proteolytic stability.[2][3] This enhanced stability translates to a longer in vivo half-life, a critical factor for therapeutic efficacy.

Diaminobutyric Acid (Dab): A Cationic Powerhouse

2,4-Diaminobutyric acid (Dab) is a non-proteinogenic amino acid that is structurally similar to lysine but with a shorter side chain. Its side chain contains a primary amine, which is protonated at physiological pH, conferring a positive charge to the peptide. This positive charge is crucial for the initial electrostatic interaction of AMPs with the negatively charged components of microbial membranes, such as lipopolysaccharides (LPS) in Gram-negative bacteria and teichoic acids in Gram-positive bacteria. Dab is a key component of several potent, clinically used lipopeptide antibiotics, most notably the polymyxins.

D-Dab vs. L-Dab: A Comparative Analysis

While the inclusion of Dab is beneficial, the choice of its stereoisomer—D-Dab or L-Dab—has profound implications for the therapeutic profile of an AMP.

Enhanced Proteolytic Resistance: The Core Advantage of D-Dab

The most significant advantage of using D-Dab over L-Dab is the profound increase in resistance to proteolytic degradation. As proteases are chiral molecules, they are specifically configured to bind and cleave peptide bonds adjacent to L-amino acids. The presence of a D-Dab residue disrupts this recognition, effectively shielding the peptide from enzymatic attack.[2][4]

Diagram: Mechanism of Protease Resistance

Caption: Proteases recognize and cleave L-Dab containing peptides, while D-Dab provides steric hindrance, preventing cleavage and enhancing stability.

Antimicrobial Activity: Maintaining Potency

A crucial consideration when modifying AMPs is the potential impact on their antimicrobial activity. Encouragingly, numerous studies have demonstrated that the substitution of L-amino acids with their D-enantiomers, including D-Dab, often results in retained or even slightly improved antimicrobial efficacy.[5][6] This is because the primary mechanism of action for many AMPs is the physical disruption of the bacterial membrane, a process that is not dependent on chiral recognition by a specific receptor. The overall physicochemical properties of the peptide, such as its charge, amphipathicity, and hydrophobicity, are the key determinants of its activity, and these are largely preserved in the D-enantiomer.

Peptide Modification	Target Organism	MIC (µg/mL)	Reference
L-amino acid parent	E. coli	8	[2]
D-amino acid analog	E. coli	4	[2]
L-Dab containing peptide	A. baumannii	~1.0 µM	[7]
D-Dab containing peptide	A. baumannii	~1.0 µM	[7]

Table 1: Comparison of Minimum Inhibitory Concentrations (MICs) for L- and D-amino acid containing AMPs.

Reduced Hemolytic Activity and Cytotoxicity: A Safer Profile

A significant hurdle in the development of AMPs is their potential toxicity to host cells, often measured by their ability to lyse red blood cells (hemolytic activity). The incorporation of D-Dab has been shown to be a highly effective strategy for mitigating this toxicity.[7][8] While the precise mechanism is still under investigation, it is hypothesized that the altered stereochemistry of the D-Dab side chain may lead to less disruptive interactions with the cholesterol-containing membranes of eukaryotic cells compared to the L-Dab counterpart. This can result in a significant improvement in the therapeutic index of the AMP, which is the ratio of its toxic dose to its effective dose.

Peptide Modification	HC50 (µM)	Therapeutic Index	Reference
Lysine-containing peptide	54.3	108.6	[7]
L-Dab containing peptide	>1000	>957	[7][8]

Table 2: Comparison of Hemolytic Activity (HC50) and Therapeutic Index.

Immunogenicity: A Potential for Reduced Immune Response

The immunogenicity of therapeutic peptides is a critical consideration, as the induction of an anti-drug antibody response can lead to reduced efficacy and adverse effects.[9][10] While research in this area is ongoing, there is evidence to suggest that peptides containing D-amino acids may be less immunogenic than their L-isomers.[1][11] This is because the processing and presentation of antigens by the immune system are also stereospecific processes. The unnatural D-configuration can hinder the recognition and processing of the peptide by antigen-presenting cells, potentially leading to a weaker immune response.

Experimental Protocols

To aid researchers in the evaluation of D-Dab containing AMPs, we provide the following standard operating procedures.

Solid-Phase Peptide Synthesis (SPPS) of D-Dab and L-Dab Peptides

Objective: To synthesize peptides containing either D-Dab or L-Dab for comparative studies.

Materials:

• Fmoc-protected L-amino acids

• Fmoc-D-Dab(Boc)-OH or Fmoc-L-Dab(Boc)-OH

• Rink Amide resin

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• HBTU/HOBt or HATU as coupling reagents

• N,N-Diisopropylethylamine (DIPEA)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Diethyl ether

• Reversed-phase HPLC system

• Mass spectrometer

Procedure:

• Swell the Rink Amide resin in DMF for 30 minutes.

• Remove the Fmoc protecting group from the resin using 20% piperidine in DMF for 20 minutes.

• Wash the resin thoroughly with DMF and DCM.

• Couple the first Fmoc-protected amino acid (including Fmoc-D-Dab(Boc)-OH or Fmoc-L-Dab(Boc)-OH) using a coupling reagent (e.g., HBTU/HOBt) and DIPEA in DMF for 2 hours.

• Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• After the final coupling, wash the resin with DMF and DCM and dry under vacuum.

• Cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) for 2-3 hours.

• Precipitate the crude peptide in cold diethyl ether, centrifuge, and decant the ether.

• Dissolve the crude peptide in a water/acetonitrile mixture and purify by reversed-phase HPLC.

• Confirm the identity and purity of the peptide by mass spectrometry.

Protease Stability Assay

Objective: To compare the stability of D-Dab and L-Dab containing peptides in the presence of proteases.

Materials:

• Purified D-Dab and L-Dab containing peptides

• Trypsin or other relevant proteases (e.g., chymotrypsin, proteinase K)

• Phosphate-buffered saline (PBS) or appropriate buffer

• Reversed-phase HPLC system

• Mass spectrometer

Procedure:

• Prepare stock solutions of the D-Dab and L-Dab peptides in the appropriate buffer.

• Prepare a stock solution of the protease.

• Incubate a known concentration of each peptide with the protease at a specific enzyme-to-substrate ratio (e.g., 1:100) at 37°C.

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the reaction mixture and quench the enzymatic reaction by adding an equal volume of 1% TFA in water/acetonitrile.

• Analyze the samples by reversed-phase HPLC to quantify the amount of intact peptide remaining.

• Optionally, use mass spectrometry to identify cleavage products.

• Plot the percentage of intact peptide remaining over time to determine the degradation kinetics.

Diagram: Experimental Workflow for D-Dab vs. L-Dab AMP Comparison

Sources

• 1. D-peptides as immunogens and diagnostic reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a Selective and Stable Antimicrobial Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of L- to D-Amino Acid Substitution on Stability and Activity of Antitumor Peptide RDP215 against Human Melanoma and Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimized proteolytic resistance motif (DabW)-based U1-2WD: A membrane-induced self-aggregating peptide to trigger bacterial agglutination and death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of Biophysical and Biologic Properties of α-Helical Enantiomeric Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimicrobial activity and stability of the d-amino acid substituted derivatives of antimicrobial peptide polybia-MPI - PMC [pmc.ncbi.nlm.nih.gov]
• 7. De Novo Designed Amphipathic α-Helical Antimicrobial Peptides Incorporating Dab and Dap Residues on the Polar Face To Treat the Gram-Negative Pathogen, Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frédéric Joliot Institute for Life Sciences - Evaluation of the immunogenicity of peptide-drugs containing non-natural modifications [joliot.cea.fr]
• 10. epivax.com [epivax.com]
• 11. Antigenicity and immunogenicity of modified synthetic peptides containing D-amino acid residues. Antibodies to a D-enantiomer do recognize the parent L-hexapeptide and reciprocally [pubmed.ncbi.nlm.nih.gov]

Strategic Utilization of Boc-D-Dab(ivDde)-OH in Peptidomimetic Design

The following technical guide details the strategic role of Boc-D-Dab(ivDde)-OH in peptidomimetic synthesis. This document is structured for researchers requiring high-fidelity protocols and mechanistic insights into orthogonal protection strategies.

Executive Summary

In the engineering of peptidomimetics, the precision of orthogonal protection schemes dictates the complexity of the accessible molecules.[1] Boc-D-Dab(ivDde)-OH (N-

-t-Butoxycarbonyl-N- -1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl-D-diaminobutyric acid) represents a specialized "tactical" building block. Unlike standard Fmoc-amino acids, this reagent combines an acid-labile -amine cap (Boc) with a hydrazine-labile side chain (ivDde) on a non-proteinogenic D-isomer scaffold.

This unique architecture solves a critical problem in Solid-Phase Peptide Synthesis (SPPS): it enables direct on-resin side-chain manipulation without the risk of N-terminal deprotection or the need for additional capping steps. This guide explicates the mechanistic advantages of this reagent in synthesizing constrained cyclic peptides, branched isomers, and stapled helices.

Chemical Architecture & The Logic of Orthogonality

To effectively deploy Boc-D-Dab(ivDde)-OH, one must understand the interplay between its three functional components.

The D-Dab Scaffold (Structural Constraint)[2]

• D-Configuration: The inclusion of the D-isomer (

  -configuration) is deliberate for inducing -turns or arresting proteolytic degradation. In cyclic peptides, D-amino acids often alleviate ring strain, facilitating the cyclization of difficult sequences.

• Diaminobutyric Acid (Dab): With a side chain length of 2 carbons (shorter than Ornithine's 3 and Lysine's 4), Dab creates tighter, more rigid lactam bridges. This is critical for "stapling"

  to residues or creating compact cyclic pharmacophores.

The Orthogonality Matrix

The power of this reagent lies in the differential stability of its protecting groups against standard SPPS reagents.

Protecting Group	Lability (Removal Reagent)	Stability (Resistant To)	Strategic Role
Boc ( -amine)	Acid (TFA, HF)	Bases (Piperidine, DBU), Nucleophiles (Hydrazine)	Acts as a permanent "cap" during Fmoc SPPS or a transient group in Boc SPPS.[]
ivDde ( -amine)	Nucleophile (2-4% Hydrazine)	Acids (TFA), Bases (Piperidine)	Allows selective exposure of the side chain while the N-terminus remains protected.

The "Pre-Capped" Advantage in Fmoc SPPS

In standard Fmoc SPPS, removing an ivDde group requires hydrazine.[3] However, hydrazine also removes Fmoc groups .

• Standard Workflow (Fmoc-Lys(ivDde)): Couple AA

  Remove Fmoc (Piperidine) Must re-protect N-term (e.g., Boc O) Remove ivDde (Hydrazine).

• Optimized Workflow (Boc-D-Dab(ivDde)): Couple AA

  N-term is already Boc-protected Remove ivDde (Hydrazine).

Insight: Using Boc-D-Dab(ivDde)-OH at the N-terminus eliminates an entire synthetic step (the capping step), reducing solvent consumption and preventing side reactions associated with incomplete capping.

Strategic Applications in Peptidomimetics[1][2][3][5]

Constrained Lactam Cyclization

Cyclization between side chains (e.g., Dab to Asp) restricts conformational freedom, often improving binding affinity.

• Mechanism: The Boc group ensures the N-terminus remains inert while the ivDde is removed. The free

  -amine of Dab can then react with an activated carboxylate (e.g., from an Asp/Glu side chain or a succinic anhydride linker) to form a lactam bridge.

• D-Isomer Effect: The D-Dab facilitates the formation of a reverse turn, pre-organizing the peptide backbone to bring the reactive groups into proximity, thereby increasing cyclization yield.

Branched Peptide Synthesis (Dendrimers)

For constructing branched peptides (e.g., MAPs - Multiple Antigen Peptides), the ivDde group serves as the branch point.

• Workflow: After chain assembly, the ivDde is stripped.[1] A new peptide chain is then grown from the

  -amine of the Dab residue. The Boc group on the -amine ensures the main chain does not grow further.

Experimental Protocols

Protocol: Selective Removal of ivDde in the Presence of Boc

This protocol assumes the peptide is attached to a solid support (e.g., Rink Amide or Wang resin) and the N-terminal residue is Boc-D-Dab(ivDde).

Reagents:

• Deprotection Cocktail: 2% Hydrazine monohydrate (

  ) in DMF.

• Wash Solvent: DMF (N,N-Dimethylformamide).[1][4][5]

• Monitoring: UV absorbance at 290 nm (monitoring the fulvene-indazole adduct).

Step-by-Step Methodology:

• Swell Resin: Wash the resin 3x with DMF.[1]

• Deprotection (Cycle 1): Add the Hydrazine/DMF cocktail (10 mL per gram of resin).[1] Agitate for 3 minutes .

  • Expert Note: Short initial treatment prevents potential side reactions with sensitive residues (though Boc is stable).

• Drain & Repeat (Cycle 2-3): Drain the vessel. Add fresh Hydrazine/DMF cocktail. Agitate for 10 minutes . Repeat this step once more to ensure quantitative removal.

  • Validation: Retain the flow-through. Measure OD at 290 nm. If absorbance is high, repeat until baseline is reached.

• Rigorous Wash: Wash resin with DMF (5x), DCM (3x), and DMF (3x).

  • Critical: Traces of hydrazine will react with HBTU/HATU in the subsequent coupling step, quenching the activator. Ensure complete removal.[1]

Protocol: On-Resin Lactamization

Following ivDde removal, the

-amine is free. The N-terminus is still Boc-protected.

• Activation: Dissolve the cyclization partner (if adding a linker) or activate the on-resin carboxylate (e.g., side chain of Asp/Glu which was protected as ODmab or O-2-PhiPr and selectively removed).

  • Note: If cyclizing to an Asp/Glu residue on the same chain, that residue must have been orthogonally protected (e.g., Fmoc-Asp(ODmab)-OH) and deprotected simultaneously or sequentially with ivDde.

• Coupling: Use PyBOP (3 eq) and DIEA (6 eq) in DMF. PyBOP is preferred over HATU for cyclization to minimize guanidinylation of the amine if reaction times are long.

• Duration: Agitate for 2–4 hours. Monitor via Kaiser test (ninhydrin). The test should go from positive (blue) to negative (yellow).

Visualization of Synthetic Logic

Orthogonality & Workflow Diagram

The following diagram illustrates the decision matrix and chemical flow when using Boc-D-Dab(ivDde)-OH in an Fmoc SPPS context.

Caption: Figure 1. Comparative workflow demonstrating the "Safety-Catch" advantage of the Boc group against hydrazine deprotection of ivDde.

Quantitative Data Summary: Protecting Group Stability

Reagent Condition	Boc ( -amine)	ivDde (Side Chain)	Fmoc (Standard N-term)
20% Piperidine / DMF	Stable	Stable	Labile ( min)
2% Hydrazine / DMF	Stable	Labile ( min)	Labile (Risk of removal)
95% TFA (Cleavage)	Labile (Removed)	Stable	Stable
5% DIEA / DMF	Stable	Stable	Stable (Slow degradation)

Table 1. Stability profile of Boc-D-Dab(ivDde)-OH components against common SPPS reagents.

References

• RSC Publishing. Evolution of branched peptides as novel biomaterials. [Link]

• National Institutes of Health (PMC). Engineering an affinity-enhanced peptide through optimization of cyclization chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 4. technoprocur.cz [technoprocur.cz]
• 5. Evolution of branched peptides as novel biomaterials - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/D4TB01897D [pubs.rsc.org]

Orthogonal protection strategy using Boc and ivDde groups

Precision Engineering in Solid-Phase Peptide Synthesis: The Boc/ivDde Orthogonal Protection Strategy

As an application scientist who has spent years troubleshooting complex peptide syntheses, I cannot overstate the importance of a self-validating orthogonal strategy. When designing branched, macrocyclic, or conjugated peptides, the margin for error is zero. The combination of Fmoc, Boc, and ivDde protecting groups is not merely a sequence of reagents; it is a meticulously engineered system of chemical causality. This whitepaper deconstructs the mechanistic logic and practical execution of the Boc/ivDde orthogonal protection strategy, providing drug development professionals with a fail-safe framework for site-specific peptide modification.

Mechanistic Foundations of 3D Orthogonality

In standard Solid-Phase Peptide Synthesis (SPPS), orthogonality refers to the ability to remove one protecting group under specific chemical conditions that leave all other protecting groups intact[]. The integration of Fmoc, Boc, and ivDde creates a robust three-dimensional orthogonal system governed by distinct cleavage mechanisms.

The Evolution from Dde to ivDde

The ivDde group (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) was specifically engineered to overcome a critical mechanistic flaw in its predecessor, Dde. During the repetitive 20% piperidine treatments required for Fmoc deprotection, the Dde group is highly susceptible to

migration, scrambling its position within the peptide chain and leading to heterogeneous product mixtures.

By incorporating a bulky 3-methylbutyl (isovaleryl) moiety, ivDde introduces significant steric hindrance. This steric shielding effectively locks the protecting group in place, suppressing intramolecular migration while maintaining its precise lability to hydrazine[2],[3].

The Causality of N-Terminal Boc Protection

A common pitfall in Fmoc-SPPS is the assumption that hydrazine is entirely orthogonal to the Fmoc group. It is not. Hydrazine will slowly cleave the N-terminal Fmoc group[2],. If the N-terminus is left Fmoc-protected during ivDde removal, the subsequent coupling step will result in undesired modifications at both the lysine side chain and the N-terminus.

To establish a self-validating system, we must cap the N-terminus with a Boc (tert-butyloxycarbonyl) group prior to hydrazine treatment. Because Boc is completely stable to both piperidine and hydrazine[], it acts as an immovable shield, ensuring that the only free amine generated during ivDde cleavage is the intended lysine side chain.

Fig 1. Three-dimensional orthogonal protection logic in SPPS.

Strategic Implementation & Workflow

The cleavage of ivDde by 2-5% hydrazine proceeds via a nucleophilic addition-elimination mechanism, resulting in the release of the free amine and a chromophoric indazole byproduct[],[4]. This byproduct absorbs strongly at 290 nm, allowing researchers to monitor the deprotection reaction spectrophotometrically in real-time. This provides a built-in quality control metric for the workflow,[4].

Fig 2. Sequential workflow for site-specific peptide modification via Boc/ivDde strategy.

Quantitative Data & Optimization

To ensure maximum yield and prevent side reactions (such as peptide backbone cleavage at Glycine residues), the cleavage parameters must be strictly controlled[2].

Table 1: Orthogonal Protecting Group Matrix

Protecting Group	Lability (Cleavage Reagent)	Stability	Primary Application
Fmoc	20% Piperidine (Base)	TFA, mild acids	-amino protection during chain elongation
Boc	95% TFA (Acid)	Piperidine, Hydrazine	N-terminal capping; side-chain protection
ivDde	2-5% Hydrazine (Nucleophile)	Piperidine, TFA	Site-specific Lysine/Ornithine branching

Table 2: Quantitative Parameters for ivDde Cleavage

Parameter	Recommended Range	Mechanistic Rationale
Hydrazine Conc.	2% - 5% (v/v)	Balances efficient nucleophilic attack with minimal risk of peptide backbone cleavage[2].
Solvent	DMF	Provides optimal resin swelling and reagent accessibility for the nucleophilic addition-elimination reaction.
Reaction Time	3 - 5 minutes per cycle	Short, repeated cycles prevent the accumulation of the reactive indazole byproduct, driving the equilibrium forward[5].
Monitoring	UV Absorbance at 290 nm	The indazole byproduct absorbs strongly at 290 nm, providing a real-time, quantitative metric for cleavage completion[4].

Step-by-Step Experimental Methodologies

Protocol 1: Hydrazine-Mediated ivDde Cleavage[3],[2],[7]

Prerequisite: Ensure the N-terminus is Boc-protected prior to initiating this protocol.

• Resin Swelling: Suspend the peptide-resin in N,N-Dimethylformamide (DMF) for 15–30 minutes to maximize the accessibility of the sterically hindered ivDde group.

• Hydrazine Treatment: Add a solution of 2% to 5% hydrazine monohydrate in DMF (v/v) to the reaction vessel. Agitate at room temperature for 3 minutes.

• Drain and Repeat: Drain the reaction vessel. Repeat the hydrazine treatment 3 to 5 times. Causality Note: Repeated short treatments are far more effective than a single long treatment because they continuously remove the cleaved indazole byproduct, driving the reaction to completion.

• Spectrophotometric Validation: Collect the flow-through from each cycle and measure the UV absorbance at 290 nm. The cleavage is complete when the absorbance returns to baseline, validating the unmasking of the amine[4],[5].

• Washing: Wash the resin extensively with DMF (5 × 3 mL) to remove all residual hydrazine, which would otherwise interfere with subsequent coupling steps.

Protocol 2: Global Cleavage and Boc Removal[7]

Following orthogonal coupling (e.g., fluorophore attachment or cyclization).

• Cleavage Cocktail Preparation: Prepare a standard acid-cleavage cocktail (e.g., 92.5% TFA, 2.5% H

  O, 2.5% Triisopropylsilane (TIS), 2.5% DODT).

• Global Deprotection: Add the cocktail to the resin and agitate for 2 to 3 hours at room temperature. Causality Note: This high-acid environment simultaneously cleaves the peptide from the solid support and removes the N-terminal Boc group, exposing the final, mature peptide sequence.

• Precipitation: Filter the cleavage solution directly into cold diethyl ether to precipitate the crude peptide while keeping the cleaved protecting groups in solution.

• Isolation: Centrifuge the mixture, decant the ether, and lyophilize the resulting peptide pellet for downstream HPLC purification.

References

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Cyanoisonicotinamide Conjugation: A Facile Approach to Generate Potent Peptide Inhibitors of the Zika Virus Protease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 5. rsc.org [rsc.org]

Technical Guide: Orthogonal Synthesis of Branched Peptides via Boc-D-Dab(ivDde)-OH

The following technical guide details the synthesis of branched peptides using Boc-D-Dab(ivDde)-OH . This specific derivative combines the robustness of Boc solid-phase peptide synthesis (SPPS) with the orthogonal lability of the ivDde protecting group, enabling precise, on-resin branching.

Part 1: Core Directive & Strategic Logic

The Chemical Rationale

The synthesis of branched peptides (dendrimers, MAPs, or side-chain conjugated peptides) requires three levels of orthogonality.[1] In this protocol, Boc-D-Dab(ivDde)-OH serves as the critical "switch" monomer.

• -Amine Protection (Boc): Acid-labile (TFA). Used for linear backbone elongation.

• Side-Chain Protection (ivDde): Quasi-orthogonal. Stable to TFA (acid) but cleaved by nucleophiles (Hydrazine). This allows the side chain to remain protected during the assembly of the primary backbone.

• Permanent Protection (Benzyl/cHex): HF-labile. Removed only during final cleavage from the resin.

Why D-Dab? The use of the D-isomer of 2,4-diaminobutyric acid (Dab) is often strategic for increasing the proteolytic stability of the branching point, a common weak link in peptidomimetics. Dab provides a shorter linker length than Lysine, offering a tighter branching architecture.

Critical Compatibility Check

Before initiating synthesis, you must validate the compatibility of your sequence with Hydrazine .

• The Risk: Hydrazine is a strong nucleophile used to remove ivDde. It can cause hydrazinolysis of standard Benzyl esters (Asp(OBzl), Glu(OBzl)), converting them into hydrazides and terminating the chain or causing side reactions.

• The Solution: If your sequence contains Asp or Glu, you must use Cyclohexyl esters (OcHex) (e.g., Boc-Asp(OcHex)-OH). OcHex groups are significantly more stable to hydrazine than OBzl groups. Alternatively, perform the hydrazine step at low temperature (

  ) and strictly limit reaction time.

Part 2: Experimental Protocol

Materials & Resin Selection[1][2]

• Resin: MBHA Resin (4-methylbenzhydrylamine) is required.[2]

  • Reasoning: MBHA forms a stable amide linkage. Ester-linked resins (Merrifield, PAM) are susceptible to cleavage by hydrazine, which would prematurely release the peptide as a peptide-hydrazide.

• Monomer: Boc-D-Dab(ivDde)-OH.

• Reagents: Hydrazine monohydrate (highly toxic, handle with care), TFA, DCM, DMF, HF (anhydrous).

Workflow Visualization

The following diagram illustrates the orthogonal deprotection strategy.

Caption: Workflow for orthogonal branching using Boc-D-Dab(ivDde)-OH on MBHA resin. Note the critical hydrazine step prior to HF cleavage.

Step-by-Step Methodology

Phase A: Linear Backbone Assembly

• Resin Preparation: Swell MBHA resin in DCM for 20 mins.

• Standard Coupling: Perform standard Boc cycles (TFA deprotection, neutralization with DIEA, coupling with HBTU/HOBt or DIC) to build the sequence up to the branching point.

• Incorporation of Branching Unit:

  • Couple Boc-D-Dab(ivDde)-OH (3 eq) using DIC/HOBt in DMF.

  • Note: The ivDde group is bulky. Ensure efficient coupling by monitoring with a Kaiser test.

• Completion of Backbone: Continue Boc SPPS to finish the linear "main" chain.

  • Crucial: The N-terminus of the main chain must be protected (e.g., with Boc or Acetyl) before removing ivDde, unless you intend to grow the branch and the main chain simultaneously (double elongation).

Phase B: Selective ivDde Removal (The Orthogonal Step)

This step exposes the

-amine of the Dab residue without affecting the Boc/Benzyl groups on the rest of the peptide.

• Wash: Wash resin thoroughly with DMF (

  mL).

• Hydrazinolysis:

  • Prepare a fresh solution of 2% Hydrazine monohydrate in DMF (v/v).

  • Add to resin and shake for 3 minutes . Drain.

  • Repeat treatment

    minutes.

  • Optimization: Monitor the filtrate by UV (290 nm) to observe the release of the indazole byproduct. Continue until absorbance plateaus/disappears.

• Wash: Wash extensively with DMF (

  ), DCM ( ), and DMF ( ) to remove all traces of hydrazine.

  • Warning: Residual hydrazine will react with subsequent activated amino acids, capping the branch as a hydrazide.

Phase C: Branch Elongation & Cleavage

• Branch Coupling: The resin now displays a free

  -amine on the D-Dab residue. Proceed with standard coupling steps to build the branch sequence.

• Final Cleavage:

  • Dry the resin.[3]

  • Treat with HF (Hydrogen Fluoride) containing 10% Anisole (scavenger) at

    for 60 minutes.

  • Note: HF removes the N-terminal Boc, the Benzyl side-chain protectors, and cleaves the peptide from the MBHA resin.

• Workup: Precipitate in cold diethyl ether, centrifuge, and purify via RP-HPLC.

Part 3: Data Presentation & Troubleshooting

Protecting Group Stability Matrix

Understanding the stability profile is essential for troubleshooting side reactions.

Protecting Group	Lability (Removal Condition)	Stability	Role in Protocol
Boc ( -amine)	TFA (Acid)	Base, Hydrazine	Temporary backbone protection.
ivDde (Dab side-chain)	Hydrazine (Nucleophile)	TFA, DIEA	Orthogonal masking of branch point.
OBzl (Asp/Glu)	HF , Hydrazine (Risk!)	TFA	Permanent side-chain protection (Avoid if possible).
OcHex (Asp/Glu)	HF	TFA, Hydrazine (Moderate)	Preferred for Asp/Glu in this protocol.
MBHA Linker	HF	TFA, Hydrazine	Anchors peptide to resin.

Troubleshooting Common Issues

Issue 1: Incomplete ivDde Removal

• Cause: Aggregation of the peptide on-resin or steric hindrance from the D-Dab isomer.

• Solution: Increase hydrazine concentration to 4% or use Allyl alcohol as an additive if Allyl groups are present (though unlikely in Boc). Alternatively, use DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in DMF, but DBU can promote aspartimide formation.

Issue 2: Aspartimide Formation / Chain Cleavage

• Cause: Reaction of hydrazine with Asp(OBzl) esters.

• Solution: As emphasized, switch to Asp(OcHex) . If OBzl must be used, perform hydrazine steps at

  and reduce time to min.

Issue 3: "Missing" Branch Sequence

• Cause: Residual hydrazine consumed the first amino acid of the branch.

• Solution: Perform a "pre-wash" with 5% DIEA in DMF after the hydrazine step, followed by extensive DMF washes, to ensure the resin is hydrazine-free.

References

• National Institutes of Health (NIH). Methods, setup and safe handling for anhydrous hydrogen fluoride cleavage in Boc solid-phase peptide synthesis. Nat Protoc. 2015; 10(7): 1067–1083. Retrieved from [Link]

Sources

• 1. kohan.com.tw [kohan.com.tw]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Protocol for Selective Removal of the ivDde Protecting Group with Hydrazine

Target Audience: Researchers, scientists, and professionals in peptide chemistry and drug development.

Introduction & Chemical Rationale

The 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl (ivDde ) group is a highly stable, quasi-orthogonal protecting group primarily used for the side-chain protection of trifunctional amino acids (e.g., Lys, Orn, Dab, Dpr) during Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

While the traditional Dde group is prone to intramolecular migration (e.g., migrating from the

-amine of a lysine residue to an unprotected N-terminus), the bulkier ivDde derivative sterically hinders this side reaction[1]. This makes ivDde the preferred choice for synthesizing complex branched, cyclic, or side-chain-modified peptides[2]. However, the increased steric bulk that grants ivDde its stability also makes its removal more challenging. Deprotection is achieved via hydrazinolysis, but sluggish or incomplete cleavage is a frequent bottleneck that can ruin subsequent coupling steps[3].

This application note provides a comprehensively optimized protocol for the selective removal of ivDde using hydrazine, balancing deprotection efficiency with the preservation of peptide integrity.

Mechanistic Pathway

The removal of the ivDde group relies on the nucleophilic attack of hydrazine on the

-unsaturated ketone of the dioxocyclohexylidene ring. This forms a hydrazone intermediate that rapidly undergoes intramolecular cyclization, releasing the free amine and generating a stable indazole byproduct[4][5].

The indazole byproduct is highly UV-active, absorbing strongly at 290 nm. This physical property is highly advantageous, as it allows for real-time spectrophotometric monitoring of the deprotection reaction[5].

Figure 1: Mechanistic pathway of hydrazine-mediated ivDde deprotection and indazole formation.

Critical Considerations for Experimental Design (E-E-A-T)

To ensure a self-validating and high-yielding protocol, several mechanistic caveats must be addressed before initiating the cleavage:

• Mandatory N-Terminal Protection: Hydrazine is a potent nucleophile that will quantitatively remove Fmoc groups. If selective side-chain deprotection is required while the peptide is still on-resin, the N-terminus must be protected with a hydrazine-stable group, such as Boc (tert-butyloxycarbonyl)[6][7]. This is typically achieved by coupling the final amino acid as a Boc-derivative or by treating the Fmoc-deprotected N-terminus with Boc anhydride (

  ).

• Reagent Concentration vs. Side Reactions: The standard literature protocol recommends 2% hydrazine monohydrate in N,N-dimethylformamide (DMF)[6][7]. However, extended exposure to high concentrations of hydrazine can cause peptide backbone cleavage (particularly at Gly residues) and can convert Arginine residues to Ornithine[4][7].

• Optimizing Cleavage Efficiency: Because ivDde is sterically hindered, 2% hydrazine often yields incomplete deprotection (~50-60%) for sterically demanding sequences[3]. Optimization studies demonstrate that increasing the hydrazine concentration to 4-5% and utilizing multiple short iterations (e.g., 3 x 3 minutes) significantly improves yields without exacerbating side reactions[3][8].

Quantitative Data: Optimization of Hydrazine Concentration

The following table summarizes empirical data comparing various hydrazine deprotection conditions for a Lys(ivDde)-containing acyl carrier protein (ACP) fragment[3].

Hydrazine Conc. (in DMF)	Reaction Time per Iteration	Iterations	Estimated ivDde Removal (%)	Analytical Observation
2%	3 min	3	~50%	Significant protected peptide remains.
2%	5 min	3	~55%	Marginal improvement with increased time.
2%	3 min	4	~60%	Slight improvement with an extra iteration.
4%	3 min	3	>95%	Near complete removal; optimal balance.
5% (Microwave)	3 min (at 90°C)	3	>95%	Highly efficient for automated systems.

Note: Data synthesized from Biotage and CEM optimization studies[3][8].

Experimental Protocols

Figure 2: Step-by-step experimental workflow for on-resin ivDde deprotection using hydrazine.

Protocol A: Optimized Batch Deprotection (Manual or Automated Room Temperature)

Materials Required:

• Peptidyl-resin (N-terminus Boc-protected or acetylated)

• Hydrazine monohydrate (

  )

• N,N-dimethylformamide (DMF), peptide synthesis grade

Step-by-Step Procedure:

• Resin Swelling: Place the peptidyl-resin in a fritted reaction vessel. Add sufficient DMF to cover the resin (approx. 10 mL/g) and agitate gently for 15–30 minutes to ensure complete swelling[4]. Drain the solvent.

• Reagent Preparation: Prepare a fresh solution of 4% (v/v) hydrazine monohydrate in DMF. Note: Prepare approximately 25 mL of solution per gram of resin to ensure adequate mass transfer[3][6].

• First Deprotection Iteration: Add the 4% hydrazine solution to the resin. Stopper the vessel and agitate (via oscillating mixer or nitrogen bubbling) at room temperature for exactly 3 minutes[3].

• Filtration and Repetition: Drain the reaction solution. Repeat the hydrazine treatment (Step 3) two additional times (for a total of three 3-minute iterations)[3].

• Washing: Thoroughly wash the resin with DMF (5 x 3 mL per gram of resin) to remove all traces of hydrazine and the indazole byproduct[7][9].

• Validation (Optional but Recommended): Collect the filtrates from the deprotection steps and measure the UV absorbance at 290 nm. The absence of absorbance in the final filtrate confirms complete removal of the ivDde group[5][9].

Protocol B: Automated Microwave-Assisted Deprotection

For difficult sequences or high-throughput environments, microwave heating can safely accelerate hydrazinolysis without increasing the risk of side reactions, provided the exposure time is strictly controlled.

• Ensure the N-terminus is acetylated or Boc-protected[8].

• Add a solution of 5% hydrazine in DMF (4 mL for a 0.1 mmol scale) to the reaction vessel[8].

• Microwave the solution for 3 minutes at 90 °C[8].

• Drain the vessel and perform a wash-through manifold step[8].

• Wash the peptide with DMF (5 x 4 mL)[8].

• Repeat the microwave procedure two additional times to ensure complete deprotection before proceeding to side-chain coupling[8].

References

• National Institutes of Health (PMC) : 2-Cyanoisonicotinamide Conjugation: A Facile Approach to Generate Potent Peptide Inhibitors. Available at:[Link]

• CEM Corporation (AWS) : Automated Deprotection of Orthogonal and Non-Standard Lysine Protecting Groups. Available at: [Link]

• Biotage : Optimizing the removal of an ivDde protecting group. Available at: [Link]

Sources

• 1. 2-Cyanoisonicotinamide Conjugation: A Facile Approach to Generate Potent Peptide Inhibitors of the Zika Virus Protease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. biotage.com [biotage.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 7. peptide.com [peptide.com]
• 8. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 9. rsc.org [rsc.org]

Step-by-step Boc-SPPS coupling of Boc-D-Dab(ivDde)-OH

This Application Note and Protocol details the specific requirements for coupling Boc-D-Dab(ivDde)-OH in Boc-Solid Phase Peptide Synthesis (Boc-SPPS) .

Part 1: Introduction & Strategic Rationale

Boc-D-Dab(ivDde)-OH (N-α-t-Butyloxycarbonyl-N-γ-(1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl)-D-diaminobutyric acid) is a specialized building block designed for orthogonal side-chain manipulation .

In standard Boc-SPPS, side-chain protecting groups (e.g., Bzl, Z, Tos) are typically removed during the final high-acidity HF cleavage. However, ivDde offers a unique advantage: it is stable to TFA (used for N-α-Boc removal) but highly labile to hydrazine . This allows researchers to selectively deprotect the D-Dab side chain while the peptide is still anchored to the resin, enabling site-specific modifications such as:

• On-resin Cyclization (Lactamization).

• Fluorescent Labeling (e.g., FITC, Rhodamine).

• Branching (Isoreptide synthesis).

Critical Challenge: Lactamization Diaminobutyric acid (Dab) is structurally prone to

-lactam formation (pyrrolidone ring closure). If the -amine is exposed while the -carboxyl is activated, rapid intramolecular cyclization occurs, terminating chain growth. The bulky ivDde group effectively shields the -amine, preventing this side reaction during coupling.

Part 2: Material Specifications & Pre-Coupling

Parameter	Specification
Amino Acid	Boc-D-Dab(ivDde)-OH
Formula / MW	C₂₂H₃₄N₂O₆ / 422.5 g/mol
Solubility	Soluble in DMF, DCM, NMP.
Storage	-20°C, desiccated. Allow to warm to RT before opening.
Resin Compatibility	MBHA (for amides), PAM (for acids).
Coupling Reagents	DIC/HOBt (Preferred for low racemization) or HBTU/DIEA.

Pre-Coupling Check: Ensure the resin is fully swollen in DCM (Dichloromethane) for at least 30 minutes prior to the first coupling step to ensure accessibility of reactive sites.

Part 3: Step-by-Step Experimental Protocol

Phase A: The Coupling Cycle

Objective: Incorporate Boc-D-Dab(ivDde)-OH into the growing peptide chain without racemization or lactamization.

1. Activation (Standard DIC/HOBt Method) Rationale: Carbodiimide activation (DIC) with HOBt minimizes the risk of D-isomer racemization compared to phosphonium salts (HBTU/HATU) in the presence of base.

• Calculate 3.0 equivalents (relative to resin substitution) of Boc-D-Dab(ivDde)-OH .

• Calculate 3.0 equivalents of HOBt (1-Hydroxybenzotriazole).

• Dissolve both in a minimal volume of DMF (N,N-Dimethylformamide).

• Add 3.0 equivalents of DIC (N,N'-Diisopropylcarbodiimide).[1]

• Pre-activate for 5–10 minutes at Room Temperature (RT). Do not exceed 10 minutes to avoid O-acylisourea rearrangement.

2. Coupling

• Drain the resin (which has been deprotected of the previous Boc group and neutralized).[2]

• Add the pre-activated amino acid solution to the reaction vessel.

• Agitate gently (nitrogen bubbling or shaker) for 60–120 minutes at RT.

• Drain and Wash :

  • 3 x DMF (1 min each)

  • 3 x DCM (1 min each)

3. Monitoring (Kaiser Test) Perform a Kaiser (Ninhydrin) test.[1][3]

• Colorless/Yellow Beads: Coupling Complete.

• Blue Beads: Incomplete Coupling. Re-couple using 1.5 eq of reagents if necessary.

Phase B: Chain Assembly (Boc Deprotection)

Objective: Remove N-α-Boc group for the next cycle while retaining the side-chain ivDde.

ivDde Stability Note: The ivDde group is stable to 100% TFA. It will not be removed during this phase.

• Pre-wash: 1 x 50% TFA in DCM.

• Deprotection: Treat resin with 50% TFA / 50% DCM for 1 minute , drain, then treat with fresh 50% TFA/DCM for 20 minutes .

• Wash: 3 x DCM.

• Neutralization: Treat with 10% DIEA in DMF (2 x 1 minute).

• Wash: 3 x DMF.

  • The resin is now ready for the next amino acid coupling.

Phase C: Orthogonal Deprotection (ivDde Removal)

Objective: Selectively remove the ivDde group to expose the D-Dab

-amine for modification.

Reagent: 2% Hydrazine Monohydrate in DMF (v/v).[4] Warning: Higher concentrations (e.g., >5%) or prolonged exposure can degrade the peptide or cause side reactions with sensitive residues (e.g., Asp-Gly).

• Wash: Ensure resin is thoroughly washed with DMF.[3]

• Treatment 1: Add 2% Hydrazine/DMF. Agitate for 3 minutes . Drain.

• Treatment 2: Add fresh 2% Hydrazine/DMF. Agitate for 3 minutes . Drain.

• Treatment 3: Add fresh 2% Hydrazine/DMF. Agitate for 3 minutes . Drain.

  • Visual Check: The solution may turn slightly yellow due to the formation of the indazole byproduct.

  • UV Monitoring: The release of the indazole byproduct can be monitored by UV absorbance at 290 nm . Continue treatments until absorbance in the filtrate plateaus/disappears.

• Final Wash:

  • 5 x DMF (Critical to remove all traces of hydrazine, which acts as a nucleophile in subsequent steps).

  • 3 x DCM.[5][6]

Status: The D-Dab side chain is now a free primary amine (

-NH₂). The N-terminus is likely still protected (Boc) or acetylated, depending on your strategy.

Phase D: Final Cleavage (HF)

Objective: Cleave peptide from resin and remove acid-labile groups (Bzl, Z, etc.).

Note: If you did NOT remove ivDde in Phase C, be aware that ivDde is generally not designed to withstand anhydrous HF/scavenger cocktails and may yield unpredictable adducts. It is standard practice to remove/modify it before HF cleavage.

• Dry the resin under nitrogen or high vacuum overnight.

• Set up the HF Apparatus (Teflon/Kel-F).

• Scavenger Cocktail: Use p-Cresol (and p-Thiocresol if Cys/Met present). Avoid water if possible.

• Cleavage: Treat with anhydrous HF for 60 minutes at 0°C .

• Precipitation: Evaporate HF, precipitate with cold Diethyl Ether.

Part 4: Visualization & Workflows

Workflow Diagram (DOT)

Caption: Workflow for incorporating Boc-D-Dab(ivDde)-OH, featuring the critical orthogonal deprotection step prior to final HF cleavage.

Reagent Summary Table

Step	Reagent	Conditions	Purpose
Swelling	DCM	30 min, RT	Solvation of resin sites.
Activation	DIC / HOBt (1:1)	5-10 min pre-activation	Generate active ester; prevent racemization.
Coupling	3 eq AA, 3 eq DIC/HOBt	1-2 hr, RT	Formation of peptide bond.
Boc Removal	50% TFA in DCM	1 min + 20 min	Remove N-α-Boc (ivDde remains stable).
Neutralization	10% DIEA in DMF	2 x 1 min	Free N-terminus for next coupling.
ivDde Removal	2% Hydrazine in DMF	3 x 3 min	Selective removal of side-chain protection.[4]
Final Cleavage	Anhydrous HF / p-Cresol	1 hr, 0°C	Cleave peptide from resin & acid-labile groups.

Part 5: Troubleshooting & Optimization

• Incomplete ivDde Removal:

  • Symptom:[2][3][7] UV absorbance at 290 nm persists or modification yield is low.

  • Fix: Increase hydrazine concentration to 4% or extend reaction time. Caution: Monitor for peptide degradation (hydrazinolysis of peptide bonds) if using >5% hydrazine.

• Lactamization (Post-Deprotection):

  • Symptom:[2][3][7] Mass spec shows [M-18] peak after modification attempt.

  • Cause: If the N-terminus is deprotected (free amine) and the side chain is deprotected, the side chain may attack the backbone.

  • Fix: Ensure the N-terminus is Boc-protected or Acetylated before removing the ivDde group with hydrazine.[4]

• Aggregation:

  • Symptom:[2][3][7] Sluggish coupling of D-Dab or subsequent residues.

  • Fix: Use Magic Mixture (DCM/DMF/NMP 1:1:1) or elevate temperature to 40°C (use caution with D-isomers, though D-Dab is relatively stable).

References

• MilliporeSigma. Selecting Orthogonal Building Blocks for Solid Phase Peptide Synthesis. Retrieved from

• Biotage. Optimizing the removal of an ivDde protecting group. (2023). Retrieved from

• National Institutes of Health (NIH). Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. Retrieved from

• AAPPTec. Removal of Dde and ivDde Protecting Groups. Retrieved from

• Royal Society of Chemistry. Selective Covalent Capture of Collagen Triple Helices with Minimal Protecting Group Strategy. (Supplementary Information). Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. rsc.org [rsc.org]
• 6. rsc.org [rsc.org]
• 7. biotage.com [biotage.com]

Application Note: Selective Deprotection of ivDde on Solid Phase Resin

This guide outlines the advanced conditions, mechanistic insights, and validated protocols for the removal of the ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) protecting group in Solid-Phase Peptide Synthesis (SPPS).

Introduction & Strategic Utility

The ivDde group is a cornerstone of orthogonal protecting group strategies in Fmoc-SPPS.[1] Unlike its predecessor Dde, ivDde is sterically hindered, rendering it significantly more stable to piperidine (used for Fmoc removal) and preventing premature cleavage or migration to nucleophilic side chains (e.g., free lysine

-amines).

Key Characteristics:

• Orthogonality: Stable to TFA (acid) and Piperidine (base).[1][2][3] Labile to Hydrazine (nucleophile).

• Primary Application: Synthesis of cyclic peptides (lactam bridges), side-chain fluorophore labeling, and branched peptides.[2]

• Detection: Cleavage generates a UV-active indazole byproduct, enabling real-time spectrophotometric monitoring.

Mechanistic Principles

The deprotection of ivDde is driven by a nucleophilic attack by hydrazine.[2] Understanding this mechanism is crucial for troubleshooting incomplete cleavage in aggregated sequences.

• Nucleophilic Attack: Hydrazine (

  ) attacks one of the carbonyl carbons on the cyclohexane ring of the ivDde moiety.[2]

• Cyclization: The intermediate undergoes an intramolecular condensation.[2]

• Release: This cyclization expels the primary amine (the lysine side chain) and forms a stable 3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indazole byproduct.

Visualization: Deprotection Pathway

The following diagram illustrates the chemical workflow and decision logic for the deprotection process.

Caption: Operational workflow for ivDde removal with integrated UV monitoring checkpoints.

Standard Operating Protocol (SOP)

Reagents Required[1][2][3][4][5][6][7][8][9][10][11]

• Solvent: N,N-Dimethylformamide (DMF) (Peptide synthesis grade).

• Reagent: Hydrazine monohydrate (

  ).

• Scavenger (Optional): Allyl alcohol (only if Allyl/Alloc groups are present).

Protocol Steps

• Preparation:

  • Prepare a 2% v/v solution of hydrazine monohydrate in DMF.

  • Note: Prepare fresh daily to prevent oxidation.

• Swelling:

  • Swell the resin in DMF for 20 minutes to ensure solvation of the polymer matrix.

• Deprotection Cycles:

  • Add the hydrazine solution to the resin (approx. 10 mL per gram of resin).

  • Agitate at Room Temperature (RT) for 3 minutes .

  • Drain the vessel.[1][2]

  • Repeat this step 3 times (Total exposure: ~9-12 minutes).

• Monitoring (Self-Validation):

  • Collect the filtrate from the 3rd wash.

  • Measure UV absorbance at 290 nm .

  • If

    (relative to blank DMF), perform additional 5-minute cycles until signal returns to baseline.

• Washing:

  • Wash resin with DMF (

    min) to remove all traces of hydrazine and the indazole byproduct.

  • Critical: Residual hydrazine can reduce subsequent Fmoc groups or react with aldehydes.

Optimization & Troubleshooting

For "difficult" sequences (aggregated, hydrophobic, or C-terminal ivDde), standard conditions may yield incomplete deprotection.

Quantitative Data: Optimization Parameters

Parameter	Standard Condition	Aggregated/Difficult Sequence	Risk Factor
Hydrazine Conc.	2% v/v	4% - 5% v/v	High conc. (>5%) may cause peptide bond cleavage at Gly or Asp.
Time per Cycle	3 min	10 - 15 min	Prolonged exposure increases risk of Arg Orn conversion.
Repetitions	3 cycles	5 - 7 cycles	Diminishing returns; monitor UV closely.
Solvent Additive	None	DBU (trace) or NMP	DBU is harsh; NMP improves swelling of polystyrene resins.

Critical Side Reactions & Mitigation

• Fmoc Cleavage:

  • Issue: Hydrazine is a base/nucleophile that will remove Fmoc groups.[2][4]

  • Solution: Ensure the N-terminus is Boc-protected or that Fmoc removal is intended. If Fmoc must be preserved, use Hydroxylamine hydrochloride / Imidazole in NMP, though this is significantly slower.

• Allyl/Alloc Reduction:

  • Issue: Hydrazine can reduce the double bond of Allyl protecting groups, rendering them uncleavable by Pd(0).[3]

  • Solution: Add Allyl Alcohol (10-20 equivalents) to the hydrazine cleavage cocktail to act as a sacrificial scavenger for the diimide intermediate.

• Arginine to Ornithine Conversion:

  • Issue: High concentrations of hydrazine can degrade the guanidino group of Arginine.[2]

  • Control: Never exceed 5% hydrazine; minimize reaction time if Arginine is present.

Validation Methods

To ensure scientific integrity, the deprotection must be validated before proceeding to high-value steps (e.g., cyclization).

• UV Monitoring (Non-destructive): As described, track the decay of the indazole byproduct at 290 nm.

• Kaiser Test (Qualitative): A positive test (blue resin beads) confirms the presence of the free primary amine on the lysine side chain.

• Micro-Cleavage (Quantitative):

  • Remove ~2 mg of resin.[5]

  • Cleave with TFA/TIS/Water (95:2.5:2.5) for 30 mins.

  • Analyze via LC-MS . Look for the mass shift corresponding to the loss of ivDde (-206 Da vs protected).

References

• Merck Millipore. Removal of Dde and ivDde Protecting Groups - Technical Bulletin.

• Biotage. Optimizing the removal of an ivDde protecting group.

• BenchChem. A Comprehensive Technical Guide to Hydrazine-Mediated Cleavage of the Dde Protecting Group.

• Chhabra, S. R., et al. (1998). An Appraisal of New Variants of Dde Amine Protecting Group for Solid Phase Peptide Synthesis. Tetrahedron Letters, 39(12), 1603-1606.

• ResearchGate. Problem with ivDde deprotection on resin? (Discussion & Protocols).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. peptidechemistry.org [peptidechemistry.org]

Application Note: High-Fidelity Synthesis of Cyclic Peptides Using Boc-D-Dab(ivDde)-OH

Part 1: Executive Summary & Strategic Logic

The Challenge: Constraining Peptide Geometry

Cyclic peptides, particularly those containing non-proteinogenic amino acids like D-Dab (D-2,4-diaminobutyric acid), represent a critical class of therapeutic candidates (e.g., polymyxin analogs, antimicrobial peptides). The introduction of a lactam bridge via the D-Dab side chain constrains the peptide backbone, often improving metabolic stability and receptor selectivity.

However, synthesizing these molecules requires a rigorous orthogonal protection strategy . The side chain of the D-Dab residue must remain protected during chain elongation but must be selectively deprotected for cyclization before the peptide is cleaved from the resin (or in a controlled solution phase step).

The Solution: The Boc / ivDde / Benzyl Matrix

The use of Boc-D-Dab(ivDde)-OH enables a specific "Three-Dimensional" orthogonality scheme, distinct from standard Fmoc protocols.

• Dimension 1 (Backbone): Boc (tert-butyloxycarbonyl). Labile to TFA. Used for temporary N

  protection during elongation.

• Dimension 2 (Side-Chain Permanent): Benzyl/Z (e.g., Asp(OBzl), Lys(2-Cl-Z)). Stable to TFA; cleaved by HF.

• Dimension 3 (Side-Chain Transient): ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl). Stable to TFA (Boc removal). Labile to Hydrazine .

Expert Insight: The choice of ivDde over standard Dde is critical for D-Dab. Standard Dde is prone to

migration during deprotection steps. The bulky isovaleryl tail of ivDde sterically hinders this migration, ensuring the integrity of the sequence.

Part 2: Critical Pre-Synthesis Considerations

Resin Compatibility (The "Hydrazine Trap")

WARNING: This is the most common failure point in Boc-ivDde strategies.

• The Risk: Standard Boc-SPPS resins (Merrifield, PAM) rely on benzyl ester linkages. Hydrazine (used to remove ivDde) is a potent nucleophile that causes hydrazinolysis , cleaving the peptide from the resin as a peptide hydrazide.

• The Fix: You must use a resin with a linkage stable to hydrazine if you intend to cyclize on-resin.

  • Recommended: MBHA Resin (Methylbenzhydrylamine). Yields a C-terminal Amide.[1] Stable to hydrazine.

  • Alternative: Oxime Resin . Compatible with Boc chemistry and allows cyclization-cleavage, though technically demanding.

Orthogonality Visualization

The following diagram maps the chemical logic required for this synthesis.

Caption: Orthogonality map demonstrating the stability of Boc, ivDde, and Benzyl groups against TFA, Hydrazine, and HF reagents.

Part 3: Step-by-Step Protocol

Prerequisites:

• Resin: MBHA Resin (0.5 – 0.8 mmol/g loading).

• Amino Acid: Boc-D-Dab(ivDde)-OH.[2][3]

• Cyclization Partner: An amino acid with an orthogonal acid group (e.g., Boc-Asp(OFm)-OH if using Fmoc protection for the partner, or simply the C-terminus if using a different strategy. Note: In pure Boc chemistry, side-chain-to-side-chain cyclization usually requires a partner protected with a hydrazine-labile group or a group stable to hydrazine but labile to a third condition. However, the most robust route is removing ivDde and coupling to a free acid introduced specifically for this purpose.)

Phase 1: Chain Elongation (Boc-SPPS)

Perform standard Boc synthesis cycles.

• Deprotection: 50% TFA in DCM (2 x 1 min, 1 x 30 min).

• Wash: DCM (3x), 5% DIEA/DCM (Neutralization, 3x), DCM (3x).

• Coupling: Activate Boc-D-Dab(ivDde)-OH (3 eq) with HBTU (2.9 eq) and DIEA (6 eq) in DMF. Couple for 1 hour.

  • Note: Monitor coupling efficiency via Kaiser test. D-amino acids may require double coupling.

• Continue: Complete the linear sequence.

• Final N-Terminal Handling:

  • If the N-terminus is involved in cyclization: Remove the final Boc group.

  • If the N-terminus is not involved (Side-chain to Side-chain): Acetylate (Cap) the N-terminus or leave the Boc group on (if it needs to be removed later by HF).

Phase 2: Selective Deprotection of ivDde

This step exposes the

-amine of the D-Dab residue without affecting the benzyl-protected side chains or the resin linkage (assuming MBHA).

• Wash: Wash resin thoroughly with DMF (5x) to remove traces of DCM/TFA.

• Hydrazinolysis: Treat resin with 2% Hydrazine Monohydrate in DMF (v/v).

  • Volume: 10 mL per gram of resin.[4]

  • Duration: 3 x 10 minutes. (Fresh solution each time).

  • Monitoring: The solution may turn slightly yellow due to the indazole byproduct.

• Wash: DMF (5x), DCM (5x), DMF (5x).

  • Critical: You must remove all traces of hydrazine. Hydrazine will consume your activation reagents in the next step.

Phase 3: On-Resin Cyclization (Lactamization)

Formation of the amide bond between the D-Dab

-amine and the target Carboxyl group (e.g., a side chain Asp/Glu or the C-terminus if using a safety-catch linker).

• Reagents: PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) and HOAt (1-Hydroxy-7-azabenzotriazole).

• Solvent: NMP (N-methylpyrrolidone) is preferred over DMF for cyclization to reduce aggregation.

Protocol:

• Dissolve PyBOP (3 eq) and HOAt (3 eq) in NMP.

• Add DIEA (6 eq).

• Add solution to the resin.[4][5][6]

• Shake at room temperature for 4–16 hours.

• Validation: Perform a Kaiser test.

  • Positive (Blue): Cyclization incomplete. Re-couple.

  • Negative (Colorless): Cyclization complete.

Phase 4: Final Cleavage (HF)

• Wash resin with DCM and dry under high vacuum.[7]

• Transfer to HF reaction vessel.[7]

• Add scavenger (p-cresol or anisole, 10% v/v).

• Treat with anhydrous HF at 0°C for 60 minutes.

• Evaporate HF.[7]

• Precipitate peptide in cold diethyl ether.

• Lyophilize and purify via RP-HPLC.

Part 4: Data Summary & Troubleshooting

Reagent Stability Table

Reagent / Condition	Boc Group	ivDde Group	Benzyl Ester (Side Chain)	MBHA Resin Linkage	PAM/Merrifield Linkage
50% TFA	Cleaved	Stable	Stable	Stable	Stable
2% Hydrazine	Stable	Cleaved	Stable	Stable	CLEAVED (Risk)
HF (0°C)	Cleaved	Stable	Cleaved	Cleaved	Cleaved
20% Piperidine	Stable	Stable*	Stable	Stable	Stable

*Note: ivDde is generally stable to Piperidine, but extended exposure can cause partial loss. In a Boc protocol, Piperidine is not used.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peptide lost during ivDde removal	Wrong Resin (Ester linkage)	Use MBHA resin or limit Hydrazine exposure (risky).
Incomplete Cyclization	Aggregation / Steric Hindrance	Use HOAt/PyBOP (more powerful than HBTU). Use NMP. Perform double coupling.
Migration of ivDde	High Temperature	Perform hydrazine steps strictly at Room Temperature.
Low Yield after HF	Scavenger insufficiency	Ensure p-cresol/anisole is fresh. D-Dab regions can be sensitive.[6][8]

Part 5: Workflow Visualization

Caption: Workflow for the synthesis of cyclic peptides using Boc-D-Dab(ivDde)-OH on MBHA resin.

References

• Chhabra, S. R., et al. (1998). "An appraisal of new variants of Dde amine protecting group for solid phase peptide synthesis." Tetrahedron Letters, 39(12), 1603-1606.

• Rohwedder, B., et al. (1998). "Solid-phase synthesis of cyclic peptides using the ivDde protecting group." Tetrahedron Letters, 39(10), 1175-1178.

• Merck Millipore (Novabiochem). "Selecting Orthogonal Building Blocks - Technical Note." Sigma-Aldrich.[9]

• ChemPep Inc. "Boc-Dab(ivDde)-OH Product Specifications and Handling." ChemPep Catalog.

• Isidro-Llobet, A., et al. (2009). "Amino acid-protecting groups."[4][8][10][11] Chemical Reviews, 109(6), 2455-2504.

Sources

• 1. Fmoc-dap(ivdde)-oh | Sigma-Aldrich [sigmaaldrich.com]
• 2. chempep.com [chempep.com]
• 3. chempep.com [chempep.com]
• 4. peptide.com [peptide.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 9. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 10. kohan.com.tw [kohan.com.tw]
• 11. researchgate.net [researchgate.net]

Advanced Protocol for the Incorporation of D-Dab via Boc Solid-Phase Peptide Synthesis

Rationale & Strategic Overview

The incorporation of D-2,4-diaminobutyric acid (D-Dab) into peptide sequences is a critical technique in the development of antimicrobial peptides (e.g., polymyxin analogues) and proteolytically stable therapeutics. The D-enantiomer provides resistance against endogenous proteases, while the γ-amino side chain introduces a localized positive charge capable of disrupting bacterial membranes .

While Fmoc chemistry is standard for routine synthesis, Boc (tert-butyloxycarbonyl) Solid-Phase Peptide Synthesis (SPPS) remains indispensable for synthesizing highly aggregation-prone sequences, complex cyclic peptides, and C-terminal thioesters required for Native Chemical Ligation.

The primary challenge in incorporating D-Dab via Boc SPPS lies in the management of its two nucleophilic amino groups. The α-amino group must be temporarily protected by the acid-labile Boc group, whereas the γ-amino side chain requires a protecting group that is completely stable to the repetitive 50% trifluoroacetic acid (TFA) treatments used for α-Boc removal . The selection of this side-chain protecting group dictates the synthetic trajectory, allowing either standard linear elongation or orthogonal side-chain derivatization.

Protecting Group Matrix: Causality in Reagent Selection

The choice of the γ-amino protecting group is governed by the desired final architecture of the peptide.

• For Linear Peptides: Benzyloxycarbonyl (Z) or 2-chlorobenzyloxycarbonyl (2-Cl-Z) are utilized. We highly recommend 2-Cl-Z over Z for sequences exceeding 15 amino acids. The electron-withdrawing chlorine atom destabilizes the transition state of acid-catalyzed cleavage, significantly increasing the urethane linkage's stability against repetitive 50% TFA exposures, thereby preventing premature side-chain deprotection and subsequent branching .

• For Branched/Cyclic Peptides: The 9-fluorenylmethoxycarbonyl (Fmoc) group provides absolute orthogonality. Fmoc is base-labile (cleaved by piperidine) and entirely stable to TFA, allowing the γ-amine to be selectively unmasked on-resin while the N-terminus remains Boc-protected.

Quantitative Comparison of D-Dab Protecting Groups in Boc SPPS

Protecting Group Derivative	Structure	Deprotection Condition	Stability to 50% TFA	Orthogonality in Boc SPPS	Primary Application
Boc-D-Dab(Fmoc)-OH	γ-NH-Fmoc	20% Piperidine in DMF	Excellent	Yes (Base-labile)	On-resin side-chain branching, cyclization, or labeling
Boc-D-Dab(Z)-OH	γ-NH-Z	Anhydrous HF	Moderate	No (Cleaved at end)	Short linear peptide synthesis
Boc-D-Dab(2-Cl-Z)-OH	γ-NH-(2-Cl-Z)	Anhydrous HF	High	No (Cleaved at end)	Long linear peptide synthesis

Workflow Visualization

Workflow for the incorporation and orthogonal processing of D-Dab using Boc/Fmoc strategy.

Experimental Protocols

The following protocols establish a self-validating system. Every critical step includes a verification mechanism to ensure high-fidelity synthesis.

Protocol A: Coupling of Boc-D-Dab(PG)-OH

This protocol assumes the previous amino acid on the resin has just been deprotected, leaving a TFA-amine salt.

• Resin Swelling & Neutralization:

  • Swell the peptidyl-resin (e.g., PAM or Merrifield resin) in Dichloromethane (DCM) for 20 minutes.

  • Treat the resin with 5% N,N-diisopropylethylamine (DIEA) in DCM (v/v) for 2 × 5 minutes to neutralize the TFA salt. Causality: Coupling reagents cannot activate the amine if it remains protonated as a TFA salt.

  • Wash thoroughly with DCM (3 × 1 min) and N,N-Dimethylformamide (DMF) (3 × 1 min).

• Activation:

  • In a separate vial, dissolve 3.0 equivalents (relative to resin loading) of the chosen D-Dab derivative (e.g.,) and 3.0 eq of Hydroxybenzotriazole (HOBt) in a minimal volume of DMF.

  • Add 3.0 eq of N,N'-Diisopropylcarbodiimide (DIC). Stir for 5 minutes to form the active OAt ester.

• Coupling:

  • Add the activated mixture to the resin. Agitate gently at room temperature for 1.5 to 2 hours.

  • Drain the reaction mixture and wash the resin with DMF (4 × 1 min) and DCM (4 × 1 min).

• Self-Validation (Kaiser Test):

  • Extract a few resin beads and perform a Kaiser (ninhydrin) test.

  • Pass: Beads are colorless/yellow (primary amines are fully acylated).

  • Fail: Beads are blue. If blue, perform a second coupling using a different chemistry (e.g., HATU/DIEA) before proceeding to the next deprotection step.

Protocol B: Orthogonal Fmoc Deprotection (For Branching/Labeling)

Execute this step only if using Boc-D-Dab(Fmoc)-OH and side-chain modification is required prior to cleavage.

• Fmoc Removal:

  • Treat the resin with 20% Piperidine in DMF (v/v) for 1 × 5 minutes, drain, and repeat for 1 × 15 minutes.

  • Causality: Piperidine acts as a base to abstract the acidic proton on the fluorene ring, initiating a β-elimination that releases the γ-amine. The α-Boc group is completely inert to these basic conditions.

• Self-Validation (UV Monitoring):

  • Collect the piperidine washes and measure UV absorbance at 301 nm. The presence of the dibenzofulvene-piperidine adduct confirms successful deprotection.

• Washing:

  • Wash the resin extensively with DMF (6 × 1 min) and DCM (6 × 1 min) to remove all traces of piperidine, which could otherwise cause premature deprotection in subsequent steps.

Protocol C: Final Global Deprotection and Cleavage (Anhydrous HF)

Caution: Anhydrous HF is highly toxic and corrosive. This step must be performed in a dedicated Teflon HF cleavage apparatus inside a specialized fume hood.

• Preparation & Scavenging:

  • Transfer the thoroughly dried peptidyl-resin to the Teflon reaction vessel.

  • Add scavengers: 5% p-cresol and 5% p-thiocresol (v/v relative to final HF volume).

  • Causality: HF cleavage generates highly reactive tert-butyl cations (from Boc) and benzyl cations (from Z or 2-Cl-Z). Scavengers act as nucleophilic sinks to prevent these cations from alkylating electron-rich residues (e.g., Trp, Tyr, Met) in the peptide .

• Cleavage Reaction:

  • Cool the vessel to -78°C using a dry ice/ethanol bath. Condense anhydrous HF into the vessel (typically 10 mL per gram of resin).

  • Warm the reaction to 0°C (ice bath) and stir magnetically for 45 to 60 minutes.

• Workup & Precipitation:

  • Rapidly evaporate the HF under a high vacuum to minimize side reactions.

  • Add cold anhydrous diethyl ether to the vessel to precipitate the crude, fully deprotected D-Dab peptide.

  • Transfer to a centrifuge tube, centrifuge at 4000 rpm for 5 minutes, decant the supernatant, and wash the pellet with ether two more times.

  • Lyophilize the pellet from 10% acetic acid/water prior to HPLC purification.

References

• Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). "Amino Acid-Protecting Groups." Chemical Reviews, 109(6), 2455-2504. URL:[Link]

• AAPPTEC. "Synthesis Notes: Solid Phase Peptide Synthesis." URL: [Link]

• PubChem. "Boc-D-Dab(Z)-OH.DCHA (CID 45357174)." National Center for Biotechnology Information. URL:[Link]

Optimizing hydrazine concentration for ivDde cleavage in Boc-SPPS

Abstract

The use of ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) as an orthogonal protecting group for Lysine in Boc-SPPS enables complex side-chain modifications, including cyclization, fluorophore labeling, and branching. While ivDde is highly stable to TFA (Boc deprotection) and neutralization bases, its removal requires nucleophilic displacement by hydrazine. In Boc chemistry, where benzyl-based side-chain protection (e.g., Asp(OBzl), Glu(OBzl)) and specific Arginine derivatives are prevalent, the standard "2% Hydrazine" protocol often fails to balance cleavage efficiency with chemical selectivity. This guide provides an optimized, variable-concentration protocol to maximize yield while mitigating critical side reactions such as nitro-arginine reduction and aspartimide formation .

Chemical Context & Mechanism[1][2][3][4][5]

The Orthogonality of ivDde in Boc-SPPS

In standard Boc-SPPS, the N

-Boc group is removed by TFA, and side chains (Bzl, Z, Tos) are removed by HF or TFMSA. ivDde provides a "third dimension" of orthogonality:

• Stable to: 50% TFA/DCM (Boc removal) and tertiary amines (Neutralization).

• Labile to: Hydrazine (nucleophilic displacement).

This allows the Lys(ivDde) side chain to be exposed on-resin while the peptide remains anchored and other side chains remain protected.

Mechanism of Action

Hydrazine attacks the exocyclic double bond of the ivDde moiety. This nucleophilic attack triggers an intramolecular cyclization, expelling the primary amine (Lysine side chain) and forming a stable, chromophoric indazole byproduct.

Figure 1: Mechanism of hydrazine-mediated ivDde cleavage yielding the stable indazole byproduct.[1]

Critical Considerations & Risk Factors

Before initiating cleavage, the peptide sequence must be audited for incompatible residues. The chemical environment of Boc-SPPS differs significantly from Fmoc-SPPS, creating unique risks.

The Arginine Trap: Arg(NO ) vs. Arg(Tos)

This is the most critical failure point in Boc-SPPS/ivDde strategies.

• Risk: Hydrazine reduces the nitro group of Boc-Arg(NO

  )-OH to an amine, converting Arginine into Ornithine derivatives or other heterogeneous byproducts.

• Solution: You MUST use Boc-Arg(Tos)-OH (Tosyl protection) if ivDde/hydrazine chemistry is planned. The Tosyl group is stable to hydrazine.

Aspartimide Formation

While less prevalent in Boc than Fmoc (due to acidic deprotection cycles), the hydrazine step is basic.

• Risk: Adjacent Asp(OBzl)-Gly or Asn-Gly sequences are prone to base-catalyzed aspartimide formation during prolonged hydrazine exposure.

• Mitigation: Keep hydrazine concentration low (<2%) and reaction times short (3 x 3 min) if these motifs are present.

Aggregation & Steric Hindrance

ivDde is more sterically hindered than Dde. In "difficult" sequences (e.g.,

-sheet aggregates), 2% hydrazine may result in incomplete cleavage, leading to deletion sequences in subsequent steps.

Optimization Matrix: Hydrazine Concentration

Do not default to a single concentration. Select conditions based on your sequence complexity.

Parameter	Standard Protocol	Aggregated / Difficult	Sensitive Sequence
Hydrazine Conc.	2% v/v in DMF	4% - 10% v/v in DMF	1% v/v in DMF
Iterations	3 x 3 min	3 x 10 min	5 x 2 min
Temp	25°C	25°C - 40°C	20°C
Additives	None	Allyl Alcohol (if Alloc present)	None
Indication	General use; no Arg(NO ).	C-terminal Lys; Hydrophobic seq.	Contains Asp(OBzl)-Gly; Trp(For).

Expert Note: If increasing hydrazine >5%, ensure your resin linker (e.g., PAM, MBHA) is stable. Most Boc-compatible linkers are stable, but ester linkages in depsipeptides may be at risk.

Detailed Experimental Protocol

Materials

• Solvent: DMF (N,N-dimethylformamide), HPLC grade.

• Reagent: Hydrazine Monohydrate (64-65% N

  H , typically sold as "100% Hydrazine Hydrate").

• Monitoring: UV Spectrophotometer (Quartz cuvette) or Kaiser Test Kit.

Step-by-Step Workflow

Phase 1: Preparation & Swelling

• Resin Wash: Wash the peptidyl-resin 3x with DMF to remove any residual DCM or neutralization bases.

• Swelling: Allow resin to swell in DMF for 10 minutes to ensure solvation of the polymer matrix.

Phase 2: The Cleavage Cycle (Standard 2%)

• Prepare Solution: Freshly prepare a 2% v/v Hydrazine in DMF solution.

  • Example: 200

    L Hydrazine Monohydrate + 9.8 mL DMF.

• Incubation 1: Add solution to resin (approx. 10 mL/g resin). Agitate gently for 3 minutes .

• Drain & Collect: Drain the solvent.[2] Save the filtrate if quantitative monitoring is required.

• Incubation 2 & 3: Repeat the addition and agitation two more times (3 min each).

  • Note: For difficult sequences (see Matrix), increase to 4% hydrazine and extend time to 10 min.

Phase 3: Monitoring (Self-Validating Step)

• Qualitative (Kaiser Test):

  • Take a few resin beads.

  • Perform standard Kaiser (Ninhydrin) test.

  • Result: The beads should turn Dark Blue (positive for free primary amine). If beads are light blue or colorless, cleavage is incomplete.

• Quantitative (UV Absorbance):

  • Measure the absorbance of the combined filtrates at 290 nm .

  • The indazole byproduct has a specific extinction coefficient (

    in ethanol/DMF mix).

  • Continue washing until

    of the filtrate approaches baseline.

Phase 4: Post-Cleavage Wash

• DMF Wash: Wash resin 5x with DMF to remove all traces of hydrazine.[3]

  • Critical: Residual hydrazine will react with activated amino acids in the next coupling step, capping the chain as a hydrazide.

• DCM Wash: Wash 3x with DCM if proceeding to drying, or stay in DMF for immediate coupling.

Troubleshooting & Decision Logic

Use this workflow to navigate cleavage failures or side reactions.

Figure 2: Decision tree for optimizing ivDde cleavage conditions and avoiding chemical incompatibilities.

References

• Chhabra, S. R., et al. (1998). "An appraisal of new variants of Dde amine protecting group for solid phase peptide synthesis." Tetrahedron Letters, 39(12), 1603-1606.

• Merck / Novabiochem. "Removal of Dde and ivDde Protecting Groups." Technical Bulletin.

• Augustyns, K., et al. (1998).[4] "The use of the Dde protecting group in the synthesis of peptides."[3][5][6][7][8][9][10] Journal of Peptide Research, 51, 127-133.[4]

• Biotage. (2023).[6] "Optimizing the removal of an ivDde protecting group." Biotage Blog.

• Rohwedder, B., et al. (1998). "Hydrazine-labile protecting groups." Tetrahedron Letters. (Discusses Arg(NO2)

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. research.ed.ac.uk [research.ed.ac.uk]
• 5. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 6. biotage.com [biotage.com]
• 7. peptide.com [peptide.com]
• 8. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. peptide.com [peptide.com]

Application Note: Site-Specific Fluorophore Labeling on D-Dab(ivDde) during Solid-Phase Peptide Synthesis

Introduction & Mechanistic Rationale

Fluorescently labeled peptides are indispensable tools for subcellular imaging, receptor binding assays, and biophysical structural analyses[1]. When designing probes that require high proteolytic stability and specific spatial geometries—such as polymyxin analogs targeting Gram-negative bacteria—the incorporation of D-amino acids like D-2,4-diaminobutyric acid (D-Dab) is highly advantageous[2][3]. D-Dab provides a primary

-amine with a shorter side chain than lysine or ornithine, offering unique structural rigidity and resistance to enzymatic degradation[2].

To achieve site-specific fluorophore conjugation on the D-Dab side chain without affecting the rest of the peptide, researchers employ the ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) protecting group[4][5].

Causality of Orthogonal Protection: The ivDde group is completely stable to the 20% piperidine used for iterative Fmoc removal, as well as the trifluoroacetic acid (TFA) used for global cleavage[5][6]. It is exclusively and selectively cleaved by dilute hydrazine (2–5% in DMF)[7]. This orthogonality allows the peptide backbone to be fully assembled and the N-terminus to be permanently capped before the D-Dab side chain is unmasked for on-resin fluorophore coupling[8].

Workflow Visualization

Workflow for orthogonal ivDde deprotection and on-resin fluorophore labeling of D-Dab residues.

Experimental Methodology: Self-Validating Protocol

Note: This protocol assumes the peptide has been assembled on a solid support (e.g., Rink Amide resin) using standard Fmoc-SPPS, with Fmoc-D-Dab(ivDde)-OH incorporated at the desired position.

Step 1: N-Terminal Capping (Critical Pre-requisite)

Causality: Hydrazine is a potent nucleophile that will prematurely remove the N-terminal Fmoc group if left unprotected, leading to unwanted fluorophore coupling at the N-terminus[7].

• After the final Fmoc deprotection, wash the resin with DMF (5 × 1 min).

• If the N-terminus is not part of the final labeled structure, acetylate the free amine using 10% acetic anhydride (v/v) and 10% Diisopropylethylamine (DIPEA) (v/v) in DMF for 30 minutes[7].

• Alternatively, couple a Boc-protected amino acid at the final position if a free N-terminus is required post-cleavage.

• Wash thoroughly with DMF (5 × 1 min) and DCM (5 × 1 min). Validate capping completion using a Kaiser test (the resin beads should remain yellow, indicating no free primary amines).

Step 2: Selective ivDde Deprotection

Causality & Self-Validation: The hydrazinolysis of ivDde generates 6,6-dimethyl-3-(2-methylpropyl)-4-oxo-4,5,6,7-tetrahydro-1H-indazole[5]. This indazole byproduct absorbs strongly at 290 nm, allowing the deprotection progress to be monitored spectrophotometrically[6][8].

• Prepare a fresh solution of 2–5% hydrazine monohydrate in DMF[7][9].

• Add the hydrazine solution to the resin (approx. 10 mL per gram of resin) and agitate for 3 to 5 minutes[9].

• Drain the reaction vessel and collect the flow-through.

• Repeat the hydrazine treatment 3 to 5 times.

• Self-Validation: Measure the UV absorbance of the flow-through at 290 nm. Stop the iterations when the absorbance returns to baseline, indicating complete removal of the ivDde group[5][8].

• Wash the resin extensively with DMF (10 × 1 min) to remove all traces of hydrazine. Perform a Kaiser test (the beads should turn deep blue, confirming the unmasked

  -amine of D-Dab).

Step 3: Fluorophore Conjugation

Causality: Carboxylic acid-functionalized dyes (e.g., FAM, Rhodamine B, BODIPY) often suffer from poor coupling efficiencies using standard uronium reagents (HATU/HBTU) due to steric hindrance[10][11]. Pre-activated N-hydroxysuccinimide (NHS) esters are preferred for high-yield labeling[1].

• For NHS-Ester Dyes: Dissolve 2–3 equivalents of the Dye-NHS ester in minimal DMF. Add 4–6 equivalents of DIPEA.

• For Free Acid Dyes: Dissolve 3 equivalents of the Dye-COOH, 3 equivalents of HATU (or DIC/Oxyma), and 6 equivalents of DIPEA in DMF[10].

• Add the labeling cocktail to the resin and agitate in the dark for 2 to 12 hours at room temperature.

• Drain and wash the resin with DMF until the flow-through is clear of residual dye, followed by DCM washes.

• Validate coupling with a Kaiser test (beads should return to yellow).

Step 4: Global Cleavage and Deprotection

• Treat the dried resin with a cleavage cocktail of 92.5% TFA, 2.5% H2O, 2.5% TIS, and 2.5% DODT for 2–3 hours[7].

• Precipitate the cleaved, labeled peptide in cold diethyl ether, centrifuge, and lyophilize[7].

Quantitative Data & Optimization Guidelines

To ensure maximum yield and purity, specific parameters must be optimized based on the peptide's sequence and the chosen fluorophore.

Table 1: Optimization of ivDde Deprotection and Fluorophore Coupling

Parameter	Condition	Observation / Yield	Recommendation
Hydrazine Concentration	2% in DMF	~50-70% removal in sterically hindered sequences[9]	Standard starting point for short, linear peptides.
Hydrazine Concentration	4-5% in DMF	>95% removal in challenging sequences[9]	Preferred for aggregated or heavily protected peptides.
Deprotection Iterations	3 × 3 min	Incomplete removal for C-terminal ivDde[6][9]	Increase to 4-5 iterations and monitor UV at 290 nm.
Fluorophore Activation	HATU / DIPEA	Variable (dye-dependent, often <50%)[10][11]	Use only for highly reactive, unhindered dyes.
Fluorophore Activation	NHS-Ester / DIPEA	High efficiency (>90%)[1]	Preferred for bulky fluorophores like FAM, Cy5, and TAMRA.

References

• Benchchem. "A Comparative Guide: Mmt vs. ivDde for Orthogonal Protection of Ornithine in Solid-Phase Peptide Synthesis." 4

• Merck Millipore. "Orthogonally protected lysine derivatives." 5

• Sigma-Aldrich. "Selecting Orthogonal Building Blocks." 6

• Merck. "Product Focus: Reagents for the synthesis of cyclic and modified peptides." 8

• ACS Publications. "Fluorescence Labeling of Peptides: Finding the Optimal Protocol for Coupling Various Dyes to ATCUN-like Structures." 10

• CEM Corporation. "Automated Deprotection of Orthogonal and Non-Standard Lysine Protecting Groups." 7

• Biotage. "Optimizing the removal of an ivDde protecting group." 9

• Merck Millipore. "Peptide Labeling." 1

• PMC. "Fluorescence Labeling of Peptides: Finding the Optimal Protocol for Coupling Various Dyes to ATCUN-like Structures." 11

• PMC. "Cellular Uptake and Localization of Polymyxins in Renal Tubular Cells Using Rationally Designed Fluorescent Probes." 2

• PMC. "Probing the Penetration of Antimicrobial Polymyxin Lipopeptides into Gram-Negative Bacteria." 3

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. Cellular Uptake and Localization of Polymyxins in Renal Tubular Cells Using Rationally Designed Fluorescent Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Probing the Penetration of Antimicrobial Polymyxin Lipopeptides into Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 6. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 7. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. biotage.com [biotage.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Fluorescence Labeling of Peptides: Finding the Optimal Protocol for Coupling Various Dyes to ATCUN-like Structures - PMC [pmc.ncbi.nlm.nih.gov]

High-Efficiency Microwave-Assisted Coupling of Boc-D-Dab(ivDde)-OH

Topic: Microwave-assisted coupling of Boc-D-Dab(ivDde)-OH Content Type: Application Notes and Protocols

Application Note & Protocol Guide

Part 1: Strategic Overview & Mechanism

The Challenge: Sterics, Stereochemistry, and Orthogonality

The incorporation of Boc-D-Dab(ivDde)-OH (N-alpha-t-Butyloxycarbonyl-D-2,4-diaminobutyric acid gamma-1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) represents a sophisticated challenge in solid-phase peptide synthesis (SPPS). This monomer is typically employed to introduce a "D" configured branching point or a specific handle for post-synthetic modification (e.g., cyclization, fluorophore attachment) while maintaining orthogonal protection.

Three critical barriers exist:

• Steric Hindrance: The ivDde group is bulky. While this bulk stabilizes the protecting group against migration (unlike the smaller Dde group), it significantly retards the coupling rate of the alpha-carboxylic acid.

• Chiral Integrity: As a D-amino acid , maintaining the specific stereochemistry is paramount. Microwave irradiation accelerates coupling but also increases the thermal energy available for racemization (epimerization), particularly if base-mediated activation (e.g., HATU/DIEA) is used.

• Lactamization Risk: Diaminobutyric acid (Dab) derivatives are prone to intramolecular gamma-lactam formation. While the ivDde group protects the gamma-amine, slow coupling kinetics can still encourage side reactions or incomplete conversion.

The Solution: Microwave-Assisted DIC/Oxyma Activation

To overcome these barriers, we utilize Microwave-Assisted SPPS (MW-SPPS) combined with DIC/Oxyma Pure activation.

• Why Microwave? Microwave energy provides direct dielectric heating to the polar reaction matrix, overcoming the steric barrier of the ivDde group and ensuring complete coupling in minutes rather than hours.

• Why DIC/Oxyma? Unlike phosphonium/uronium salts (HATU/HBTU) which require a tertiary base (DIEA/NMM) that can abstract the alpha-proton and cause racemization, carbodiimides (DIC) with ethyl cyano-glyoxylate-2-oxime (Oxyma Pure) create a neutral to slightly acidic environment. This drastically reduces the risk of converting the D-isomer to the L-isomer, even at elevated temperatures [1].

Orthogonal Protection Strategy

The utility of this monomer lies in its orthogonality.[1] The diagram below illustrates the protection scheme and the "Safe Path" enforced by the ivDde group.

Figure 1: Orthogonal stability profile of Boc-D-Dab(ivDde)-OH.[2] Note that ivDde is stable to the acidic conditions (TFA) used to remove Boc, allowing for selective N-terminal elongation while keeping the side chain protected.

Part 2: Detailed Experimental Protocol

Materials & Reagents

Component	Grade/Specification	Notes
Monomer	Boc-D-Dab(ivDde)-OH	High purity (>98%); Store at 4°C.
Activator	DIC (Diisopropylcarbodiimide)	0.5 M or 1.0 M in DMF.
Additive	Oxyma Pure	0.5 M or 1.0 M in DMF.
Solvent	DMF (Dimethylformamide)	Peptide synthesis grade; amine-free.[3]
Resin	MBHA or PAM resin	For Boc chemistry; polystyrene core.

Pre-Coupling Considerations

• Base-Free Environment: Ensure the resin is thoroughly washed after the neutralization step (if using Boc-SPPS) to remove excess DIEA. Excess base during the microwave coupling of D-amino acids promotes racemization.

• Concentration: Use a high concentration of activated amino acid (0.2 M final concentration) to drive the reaction.

The Microwave Coupling Cycle

This protocol is optimized for a standard single-mode microwave synthesizer (e.g., CEM Liberty Blue, Biotage Initiator).

Step 1: Resin Preparation (Boc-SPPS Context)

• Deprotection: Remove the N-terminal Boc group of the resin-bound peptide using Neat TFA (2 x 1 min) or 50% TFA/DCM . Note: Do NOT use microwave heating for TFA deprotection due to volatility and corrosion risks.

• Wash: DCM (3x), DMF (3x).

• Neutralization: Treat resin with 5% DIEA in DMF (2 x 2 min).

• Wash: DMF (5x) to remove all traces of base. Critical Step.

Step 2: Activation & Coupling[3]

• Dissolution: Dissolve Boc-D-Dab(ivDde)-OH (4.0 equivalents relative to resin loading) in DMF.

• Activation: Add Oxyma Pure (4.0 eq) and DIC (4.0 eq).

  • Tip: Mix reagents immediately before addition to the resin vessel. Do not pre-activate for >2 minutes to prevent formation of inactive N-acylurea.

• Microwave Irradiation: Apply the following parameters:

Parameter	Setting	Rationale
Temperature	75°C	Optimal balance between reaction rate and ivDde stability.
Power	Dynamic (Max 30-50W)	Maintains set temp without overshoot.
Time	5:00 minutes	Sufficient for hindered coupling; minimizes thermal stress.
Stirring	High / Fast	Ensures uniform heat distribution.[4]
Pressure	Atmospheric / Open	Standard for SPPS vessels.

Step 3: Post-Coupling

• Drain & Wash: Drain the reaction vessel.[3] Wash resin with DMF (4x).

• Monitoring: Perform a Chloranil Test (for secondary amines) or Kaiser Test (for primary amines).

  • Expectation: If the previous residue was a secondary amine (e.g., Proline), use Chloranil. If primary, use Kaiser. A negative result (no color) indicates successful coupling.

• Double Coupling (Conditional): If the test is slightly positive, repeat the coupling step using HATU/DIEA at 50°C for 10 minutes. Note: Switch to HATU only for the second couple if DIC fails, but be wary of racemization.

Workflow Diagram

Figure 2: Operational workflow for the microwave coupling of Boc-D-Dab(ivDde)-OH.

Part 3: Troubleshooting & Strategic Usage

Handling "D" Amino Acid Racemization

If chiral purity analysis (C18 HPLC or Marfey's method) reveals >1% L-isomer content:

• Lower Temperature: Reduce coupling temperature to 50°C and extend time to 10 minutes .

• Switch Reagents: Ensure Oxyma Pure is fresh. Avoid HOBt which is less effective at suppressing racemization in microwave fields [2].

Stability of ivDde

The ivDde group is highly stable to TFA (used for Boc removal). However, it can be partially cleaved by primary amines (like the N-terminus of the peptide itself) if left in DMF for extended periods (days).

• Protocol Tip: Do not leave the resin swollen in DMF overnight after removing the Boc group. Proceed immediately to the next coupling.

Strategic Context: Fmoc vs. Boc SPPS

While this guide focuses on the monomer itself, the "Boc" protection implies specific usage scenarios:

• Standard Boc-SPPS: Used for the entire synthesis. The ivDde remains intact during repetitive TFA treatments.

• Fmoc-SPPS (N-Terminal Cap): This monomer can be used as the final residue in an Fmoc strategy. The N-terminal Boc is removed during the final global cleavage (TFA), leaving the ivDde on the side chain (if the peptide is not treated with hydrazine). This is useful if you want to retain the side-chain protection for solution-phase modification.

References

• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394–9403. Link

• Collins, J. M., Porter, K. A., Singh, S. K., & Vanier, G. S. (2014). High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS). Organic Letters, 16(3), 940–943. Link

• Chhabra, S. R., Hothi, B., Evans, D. J., White, P. D., Bycroft, B. W., & Chan, W. C. (1998). An orthogonally protected lysine derivative for the solid-phase synthesis of branched peptides.[2] Tetrahedron Letters, 39(12), 1603-1606. Link

• CEM Corporation. (n.d.). Microwave Peptide Synthesis Application Notes: CarboMAX Coupling. Link

Sources

• 1. biotage.com [biotage.com]
• 2. kohan.com.tw [kohan.com.tw]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Application Note: Stereoselective Coupling of Boc-D-Dab(ivDde)-OH

This Application Note is designed as a high-level technical guide for researchers working with complex peptidomimetics, specifically focusing on the chirality-preserving coupling of Boc-D-Dab(ivDde)-OH .

Part 1: Executive Summary & Mechanistic Insight

The incorporation of D-2,4-diaminobutyric acid (D-Dab) into peptide sequences is a critical strategy for enhancing proteolytic stability and potency in antimicrobial peptides (e.g., polymyxin analogues) and peptidomimetics. However, the coupling of Boc-D-Dab(ivDde)-OH presents a dual challenge:

• Steric Hindrance: The bulky ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) protecting group on the

  -amine imposes significant steric drag, often necessitating potent activation which paradoxically increases racemization risk.

• Chiral Instability: While urethane protectors (Boc) typically suppress oxazolone formation, the activated

  -carbon of D-Dab is susceptible to base-catalyzed proton abstraction (enolization), particularly when strong bases (DIEA) are used to drive the reaction of the bulky residue.

The Racemization Pathway

Racemization in Boc-D-Dab(ivDde)-OH during coupling occurs primarily through base-catalyzed enolization rather than the oxazolone pathway common to amide-protected amino acids.

• Mechanism: The presence of a tertiary amine base (e.g., DIEA, NMM) facilitates the removal of the acidic

  -proton from the activated ester (Oxyma/OBt ester).

• Aggravating Factor: The electron-withdrawing nature of the activated carboxyl group lowers the pKa of the

  -proton.

• The ivDde Factor: While ivDde is orthogonal and stable to TFA (Boc removal conditions), its bulk requires longer coupling times, extending the window of opportunity for base-mediated epimerization.

Part 2: Strategic Optimization (The "Base-Lite" Approach)

To ensure >99% enantiomeric purity, we utilize a Base-Free or Collidine-Buffered coupling strategy. Standard HATU/DIEA protocols are not recommended as the primary method due to the high risk of

-proton abstraction.

Recommended Coupling Systems

Feature	Method A: Carbodiimide/Oxime (Preferred)	Method B: Phosphonium/Collidine (Alternative)
Reagents	DIC (Diisopropylcarbodiimide) + Oxyma Pure	PyOxim or HATU + TMP (2,4,6-Trimethylpyridine/Collidine)
Base Usage	None (Base-free activation)	Weak Base (Collidine, pKa ~7.4 vs DIEA ~10.5)
Mechanism	In-situ formation of active Oxyma ester at neutral pH.	Fast activation; Collidine is too sterically hindered to abstract -proton efficiently.
Racemization Risk	Lowest (<0.5%)	Low (<1.0%)
Coupling Speed	Moderate (Requires 2–4 hours)	Fast (30–60 mins)
Use Case	Standard coupling to resin or growing chain.	Sterically difficult couplings where Method A fails.

Decision Logic for Coupling Conditions

Caption: Decision matrix for selecting the optimal coupling protocol based on steric environment.

Part 3: Detailed Experimental Protocols

Protocol A: Base-Free DIC/Oxyma Coupling (Gold Standard)

Best for minimizing racemization in standard SPPS.

Reagents:

• Boc-D-Dab(ivDde)-OH (3.0 eq)

• Oxyma Pure (Ethyl cyano(hydroxyimino)acetate) (3.0 eq)

• DIC (Diisopropylcarbodiimide) (3.0 eq)[1][2]

• Solvent: DMF or NMP (Anhydrous)

Procedure:

• Dissolution: Dissolve 3.0 eq of Boc-D-Dab(ivDde)-OH and 3.0 eq of Oxyma Pure in minimal DMF (concentration ~0.2 M).

  • Note: Ensure the amino acid is fully dissolved before adding DIC.

• Activation: Add 3.0 eq of DIC .

  • Critical: Allow to pre-activate for exactly 2 minutes . Do not exceed 5 minutes as self-acylation of Oxyma can occur.

• Coupling: Add the activated mixture to the resin-bound free amine.

• Incubation: Agitate at Room Temperature (20–25°C) for 2 to 4 hours .

  • Visual Check: The bulky ivDde group slows kinetics; extended time is safer than adding base.

• Washing: Drain and wash resin with DMF (3x) and DCM (3x).[3][4]

Protocol B: Collidine-Buffered HATU Coupling (High Efficiency)

Use only if Method A yields incomplete coupling.

Reagents:

• Boc-D-Dab(ivDde)-OH (3.0 eq)

• HATU (2.9 eq) - Slight deficit to prevent guanidinylation

• 2,4,6-Trimethylpyridine (Collidine) (3.0 eq) - Replaces DIEA

• Solvent: DMF[1][2][3][4][5][6][7]

Procedure:

• Chill: Cool the reaction vessel or the amino acid solution to 0°C (ice bath).

• Dissolution: Dissolve Amino Acid and HATU in DMF.

• Activation: Add Collidine (3.0 eq). Shake for 1 minute .

• Coupling: Add to resin.

• Ramp: Agitate at 0°C for 30 minutes, then allow to warm to Room Temperature for 1 hour.

  • Why? Low temperature during the initial high-concentration phase significantly reduces the rate of racemization.

Part 4: Quality Control & Validation (Marfey’s Method)

Trust but verify. Optical rotation is insufficient for peptides. We use Marfey’s Method (FDAA derivatization) to quantify the D/L ratio.[8]

Validation Workflow

• Hydrolysis: Hydrolyze a small cleavage sample of the peptide (6N HCl, 110°C, 24h).

  • Note: ivDde is removed during hydrazine treatment (if done before cleavage) or degrades during acid hydrolysis. We focus on the Dab backbone.

• Derivatization: React hydrolysate with FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide).

• Analysis: Analyze via LC-MS. The L-Dab-L-FDAA and D-Dab-L-FDAA diastereomers separate easily on C18 columns.

Caption: Workflow for determining enantiomeric purity using Marfey's Reagent.

Acceptance Criteria:

• % D-Isomer (Target): > 99.0%

• % L-Isomer (Contaminant): < 1.0% (indicates successful retention of stereochemistry).

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Link

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Technical Guides. Link

• Steinauer, R., et al. (1989). Racemization of amino acid derivatives during peptide coupling. Bachem. Link

• Bhushan, R., & Brückner, H. (2004).[8] Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[2][3][5][6][7][9][10][11][12][13][14][15] Link

• Merck (Novabiochem). (2024). Fmoc-Dab(ivDde)-OH Product & Protocol Guide. Sigma-Aldrich. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Fmoc-Dab(ivDde)-OH Novabiochem 607366-21-2 [sigmaaldrich.com]
• 6. kohan.com.tw [kohan.com.tw]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ovid.com [ovid.com]
• 9. peptide.com [peptide.com]
• 10. luxembourg-bio.com [luxembourg-bio.com]
• 11. researchgate.net [researchgate.net]
• 12. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. peptide.com [peptide.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. bachem.com [bachem.com]

Application Note: Orthogonal Post-Synthetic Modification of D-Dab via Selective ivDde Removal

Target Audience: Peptide Chemists, Drug Development Professionals, and Principal Investigators Focus: Solid-Phase Peptide Synthesis (SPPS), Orthogonal Deprotection, and Site-Specific Conjugation

Executive Summary

The incorporation of non-natural amino acids like D-2,4-diaminobutyric acid (D-Dab) is a cornerstone strategy in the development of protease-resistant therapeutics, antimicrobial peptides (e.g., polymyxin analogs), and stapled architectures. To achieve site-specific modification at the

-amine of D-Dab while the peptide remains anchored to the solid support, researchers rely on the ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) protecting group.

This application note provides a comprehensive, self-validating framework for the selective hydrazinolysis of the ivDde group and the subsequent orthogonal modification of the D-Dab side chain. By addressing the kinetic bottlenecks of ivDde removal and the causality behind reagent selection, this guide ensures high-yield, high-purity synthesis of complex bioconjugates.

Mechanistic Rationale: The D-Dab(ivDde) Advantage

In standard Fmoc/tBu SPPS, the choice of orthogonal protecting group for diamino acids is critical. Historically, the Dde group was utilized; however, Dde is highly susceptible to side-chain-to-

-amine migration during the repetitive 20% piperidine treatments required for Fmoc deprotection . This migration is particularly severe in amino acids with shorter side chains, such as diaminopropionic acid (Dpr) and diaminobutyric acid (Dab).

To circumvent this, ivDde was engineered with a bulky isovaleryl moiety. The increased steric hindrance of ivDde completely suppresses piperidine-induced leaching and intra-molecular migration, making it the gold standard for D-Dab protection .

The removal of ivDde is achieved via hydrazinolysis. Hydrazine acts as a potent nucleophile, attacking the shielding ring to form a UV-active indazole byproduct. Because hydrazine can also cleave the N-terminal Fmoc group, the N-terminus must be capped (e.g., via Boc-anhydride or acetylation) prior to ivDde removal to prevent unwanted truncation or modification .

Logical Architecture of Orthogonal Modification

The workflow below illustrates the critical path from SPPS elongation to global cleavage, highlighting the self-validating UV monitoring step that ensures complete ivDde removal before expensive fluorophores or lipid tags are introduced.

Workflow for D-Dab(ivDde) incorporation, orthogonal deprotection, and modification.

Experimental Optimization: Hydrazinolysis Kinetics

A common failure point in complex peptide synthesis is the incomplete removal of ivDde. While historical literature often cites 2% hydrazine in DMF as the standard , empirical data demonstrates that this concentration is frequently insufficient for highly aggregated sequences or residues located near the C-terminus .

Increasing the reaction time or the number of iterations yields only marginal improvements. However, increasing the hydrazine concentration to 4%–5% overcomes steric and aggregation barriers, driving the reaction to >95% completion .

Table 1: Optimization of ivDde Removal Parameters (Based on Biotage & CEM Data)

Hydrazine Conc. (in DMF)	Time per Iteration	Iterations	Est. Removal Efficiency	Mechanistic Outcome & Recommendation
2%	3 min	3	~50%	Insufficient nucleophilic penetration for aggregated/hindered peptides.
2%	5 min	3	~55%	Marginal improvement; time is not the primary limiting factor.
2%	3 min	4	~60%	Nominal increase; reagent depletion is not the root cause.
4% - 5%	3 min	3	>95%	Optimal. High concentration overcomes steric shielding of the ivDde group.

Note: Ensure your automated synthesizer fluidics are chemically compatible with 5% hydrazine before implementation .

Self-Validating Protocols

The following protocols are designed as a self-validating system. Each critical phase includes a verification step to ensure causality and prevent the waste of high-value downstream reagents.

Protocol A: N-Terminal Capping (Pre-requisite)

Causality: Hydrazine will indiscriminately cleave unprotected N-terminal Fmoc groups, leading to unwanted modification of the ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

-amine during the downstream conjugation step []().

• Following the final Fmoc deprotection of the main peptide chain, wash the resin thoroughly with DMF (5 × 1 min).

• Prepare a capping solution of Di-tert-butyl dicarbonate (

  ) (10 eq) and DIPEA (10 eq) in DMF. Alternatively, use 10% Acetic Anhydride ( ) with 5% DIPEA in DMF if an acetylated N-terminus is desired.

• Add the solution to the resin and agitate for 30 minutes at room temperature.

• Validation: Perform a Kaiser (ninhydrin) test. A negative result (yellow/colorless) confirms complete capping of the primary amine.

• Wash the resin with DMF (5 × 1 min).

Protocol B: Selective ivDde Deprotection via Hydrazinolysis

Causality: Utilizing 4-5% hydrazine ensures rapid and complete cleavage of the sterically hindered ivDde group on the D-Dab side chain.

• Prepare a fresh solution of 4% to 5% Hydrazine Monohydrate in DMF [[1]]([Link]). (Caution: Hydrazine is toxic and highly reactive; handle in a fume hood).

• Add the solution to the resin (approx. 10 mL per gram of resin) and agitate for 3 minutes.

• Drain the reaction vessel and collect the flow-through.

• Repeat the hydrazine treatment for a total of 3 to 4 iterations.

• Validation (Spectrophotometric): Analyze the collected flow-through at 290 nm using a UV-Vis spectrophotometer. The cleavage of ivDde releases an indazole byproduct that absorbs strongly at this wavelength . Deprotection is complete when the absorbance of the final iteration's flow-through returns to the baseline of pure DMF.

• Wash the resin extensively with DMF (10 × 1 min) to remove all traces of hydrazine.

Protocol C: Amine Neutralization and Post-Synthetic Modification

Causality: Hydrazinolysis can leave the newly exposed

-amine of D-Dab in a protonated state or associated with acidic byproducts. A basic wash ensures the amine is a free nucleophile, maximizing coupling efficiency for the incoming tag [[2]]().

• Wash the resin with a solution of 5% DIPEA in DMF for 2 minutes to neutralize the

  -amine.

• Wash with DMF (3 × 1 min).

• Prepare the modifying reagent (e.g., NHS-ester fluorophore, fatty acid, or PEG-tag). If coupling a carboxylic acid, use standard coupling reagents (e.g., 3 eq Tag, 3 eq HATU, 6 eq DIPEA in DMF).

• Add the modification cocktail to the resin and agitate for 2 to 12 hours (depending on the steric bulk of the tag).

• Validation: Perform a Kaiser test to confirm the complete acylation of the D-Dab

  -amine.

• Wash the resin sequentially with DMF, DCM, and Methanol, then dry under vacuum.

Protocol D: Global Cleavage

• Treat the dried resin with a standard cleavage cocktail (e.g., 92.5% TFA, 2.5% TIS, 2.5%

  , 2.5% DODT) for 2 to 3 hours at room temperature .

• Filter the resin and precipitate the cleaved, fully modified peptide in ice-cold diethyl ether.

• Centrifuge, decant the ether, and lyophilize the resulting peptide pellet prior to HPLC purification.

References

• Biotage. Optimizing the removal of an ivDde protecting group. Retrieved from:[Link][3]

• CEM Corporation. Microwave Synthesis of Branched Peptides with Fmoc-Lys(iVDde)-OH. Retrieved from:[Link][1]

Sources

• 1. kohan.com.tw [kohan.com.tw]
• 2. merckmillipore.com [merckmillipore.com]
• 3. biotage.com [biotage.com]

Technical Notes & Optimization

Technical Support: Troubleshooting ivDde Deprotection in Long Peptides

Status: Operational Ticket Type: Technical Guide / FAQ Subject: Optimization of Orthogonal Lysine Deprotection (ivDde) in High-MW Peptides Audience: Senior Scientists, Peptide Chemists, Process Development Engineers

Executive Summary

The 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl (ivDde ) group is a cornerstone of orthogonal peptide synthesis, particularly for introducing side-chain modifications (fluorophores, PEGylation, cyclization) on Lysine residues. While ivDde is designed to be more stable than its predecessor (Dde) against N-to-N migration, its removal in long (>30 AA) or hydrophobic peptides presents unique challenges.

This guide addresses the two primary failure modes in ivDde deprotection: steric inaccessibility due to aggregation and chemoselectivity issues (side reactions) .

Part 1: The Standard Operating Procedure (Baseline)

Before troubleshooting, ensure your baseline protocol aligns with industry standards. The reaction relies on the nucleophilic attack of hydrazine upon the cyclohexylidene ring, followed by intramolecular cyclization to release the stable indazole byproduct.[1]

Standard Protocol

Parameter	Condition
Reagent	2% (v/v) Hydrazine Monohydrate ( ) in DMF
Cycles	3 cycles 3–5 minutes each
Monitoring	UV Absorbance at 290 nm (Tracking the indazole byproduct)
Wash	DMF (5x), DCM (3x), DMF (3x)

Self-Validating Step: The 290 nm Check

You must validate deprotection quantitatively. The cleaved byproduct, 3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indazole , has a distinct UV maximum at 290 nm .

• Action: Collect the filtrate after each hydrazine wash.

• Pass Criteria: Absorbance at 290 nm should decay to baseline by the 3rd or 4th wash. If

  remains high, deprotection is incomplete.

Part 2: Troubleshooting Guides

Scenario A: "The ivDde won't come off." (Incomplete Deprotection)

Diagnosis: In long peptides,

-sheet aggregation often collapses the resin matrix, sterically shielding the ivDde group from hydrazine.

Q: I’ve done 3 cycles of 2% hydrazine, but MS shows +206 Da (intact ivDde). What now?

A: You are fighting aggregation. Hydrazine is a small molecule, but the resin pores are likely constricted.

Step-by-Step Optimization:

• Solvent Swap: Replace DMF with NMP (N-methyl-2-pyrrolidone) or add DMSO (up to 50%) to the hydrazine solution. These solvents disrupt hydrogen bonding better than DMF.

• The "Magic" Additive: Add 0.1 M LiCl or KSCN (chaotropic salts) to the hydrazine solution. This breaks secondary structures.

• Microwave Assistance (The Kinetic Boost):

  • Condition: 5% Hydrazine in DMF.[2]

  • Temp/Time: 60°C for 5 minutes (max 2 cycles).

  • Warning: Do not exceed 60°C; hydrazine becomes aggressive toward the peptide backbone (Aspartimide risk) at high temperatures.

Q: Can I just increase the hydrazine concentration?

A: Proceed with caution. Increasing hydrazine to 4–10% increases the reaction rate but significantly raises the risk of:

• Fmoc removal: If you have an N-terminal Fmoc, it will be removed by high concentrations of hydrazine.

• Amide reduction: Rare, but possible in sensitive sequences.

• Cleavage: High hydrazine loads can induce premature cleavage at Glycine linkers.

Scenario B: "I see mass shifts or side reactions."

Diagnosis: Hydrazine is a strong nucleophile and a base. It is not perfectly orthogonal if the peptide contains sensitive moieties.

Q: My N-terminal Fmoc is gone. I thought ivDde was orthogonal?

A: ivDde is orthogonal to Piperidine (Fmoc removal), but Fmoc is NOT orthogonal to Hydrazine . Hydrazine will remove Fmoc over time.

• The Fix: You must protect the N-terminus with Boc (stable to hydrazine) or complete the entire peptide backbone synthesis (leaving the N-term as free amine or acetylated) before removing the side-chain ivDde.

Q: I see a mass shift of -18 Da or +14 Da (Methylation).

A: This is likely Aspartimide formation , catalyzed by the basicity of hydrazine.

• Risk Factors: Sequences containing Asp-Gly , Asp-Ser , or Asp-Thr .

• Mechanism: The base deprotonates the backbone amide, attacking the Asp side chain ester.[3]

• The Fix: Switch to the Hydroxylamine/Imidazole method (see Part 3).

Part 3: The "Nuclear Option" (Hydrazine-Free Deprotection)

If hydrazine is causing side reactions (Aspartimide) or attacking other protecting groups, use the Hydroxylamine/Imidazole method.[4] This is milder, more specific, and compatible with Fmoc.

Hydroxylamine/Imidazole Protocol

This reagent is powerfully nucleophilic (removing ivDde) but significantly less basic (reducing Aspartimide risk).

Step	Action
Preparation	Dissolve 1.3 g Hydroxylamine HCl and 0.9 g Imidazole in 5 mL NMP . (Dilute to ~5-10 mL with NMP/DMF).
Reaction	Add to resin.[4][5][6][7][8] Shake at room temperature for 3 hours .
Validation	Monitor of the filtrate.
Note	This method is slower than hydrazine but far safer for "difficult" sequences (e.g., Asp-rich peptides).

Part 4: Visualizing the Workflow

Figure 1: Decision Matrix for ivDde Deprotection

This flowchart guides the selection of the correct protocol based on peptide complexity.

Caption: Logical flow for selecting the optimal deprotection strategy. Note the critical branch points for Aspartimide-prone sequences and Aggregation.

Figure 2: Mechanism of Action (Hydrazine vs. ivDde)[2][9]

Caption: The nucleophilic attack of hydrazine leads to the formation of a stable indazole ring, the driving force of the reaction.

References

• Chhabra, S. R., et al. (1998). "An appraisal of new variants of Dde amine protecting group for solid phase peptide synthesis." Tetrahedron Letters, 39(12), 1603-1606.

• Merck Millipore (Novabiochem). "Removal of Dde and ivDde Protecting Groups." Technical Bulletin.

• Diaz-Mochon, J. J., et al. (2004). "Hydroxylamine/imidazole as a mild and efficient reagent for the removal of the Dde amine protecting group."[4] Organic Letters, 6(7), 1127-1129.

• Biotage. (2023).[9] "Optimizing the removal of an ivDde protecting group." Biotage Knowledge Blog.

• CEM Corporation. "Microwave Assisted SPPS of Unsymmetrically Branched Peptides."[2] Application Note AP0134.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. kohan.com.tw [kohan.com.tw]
• 3. peptidechemistry.org [peptidechemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. biotage.com [biotage.com]

Technical Guide: Avoiding N-terminal Boc Cleavage During ivDde Removal

The following technical guide is structured to address the specific challenge of maintaining N-terminal Boc (tert-butyloxycarbonyl) integrity while removing the ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) protecting group.[1]

This guide operates on the premise that the user is likely employing an Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy where an orthogonal ivDde group is used on a Lysine side chain, and the N-terminus has been capped with Boc to withstand the basic conditions of ivDde removal (since Hydrazine cleaves Fmoc).[1]

The Orthogonality Challenge

In complex peptide synthesis, ivDde is a valuable orthogonal protecting group for Lysine side chains.[2] It is stable to:

• TFA (used for Boc removal).[1][3][4][5]

• Piperidine (used for Fmoc removal, though Dde is less stable, ivDde is robust).[1]

However, ivDde is removed by nucleophiles , typically Hydrazine or Hydroxylamine .[1]

• The Conflict: Standard ivDde removal uses Hydrazine , which is basic and nucleophilic. While Hydrazine removes Fmoc, it generally does not cleave N-terminal Boc carbamates.[1]

• The Risk Zone: If you observe Boc cleavage, it is almost invariably due to acidic conditions inadvertently created during alternative deprotection protocols (specifically the Hydroxylamine/Imidazole method) or improper scavenger use.[1]

Troubleshooting & Diagnostic Q&A

Scenario A: "I am using the standard Hydrazine method."

Q: Does 2% Hydrazine in DMF remove N-terminal Boc? A: No. The N-terminal Boc group (a carbamate) is stable to hydrazine and nucleophilic bases at room temperature.[1] This is the standard strategy: cap the N-terminus with Boc, then remove ivDde with hydrazine.[1]

• Root Cause Analysis for Loss: If you detect Boc loss (e.g., via Mass Spec showing [M-100] mass shift), check the following:

  • Contamination: Is your DMF or Hydrazine contaminated with acid? (Unlikely but possible).

  • Identity Confusion: Are you certain the N-terminus was Boc and not Fmoc? (Hydrazine rapidly removes Fmoc).

  • Side-Chain Instability: Are you using His(Boc) ? While N-terminal Boc is stable, the imidazole-carbamate on Histidine is significantly more labile to nucleophiles and can be cleaved by hydrazine.[1]

Scenario B: "I am using the Hydroxylamine/Imidazole method."

Q: I switched to Hydroxylamine to spare an Fmoc group, but now I’m losing Boc. Why? A: Acidity. This is the most common failure mode.[1][3]

• Mechanism: The reagent is Hydroxylamine Hydrochloride (NH₂OH[1]·HCl) . It is an acidic salt.[1] To function as a nucleophile, it requires a base (Imidazole) to buffer the solution.[1]

• The Failure: If the ratio of Imidazole to NH₂OH[1]·HCl is too low (e.g., 1:1 or less), the solution remains acidic (pH < 4).[1] Since Boc is acid-labile, it will partially or fully cleave during the long reaction time (1–3 hours).[1]

• The Fix: You must use a suprastoichiometric amount of Imidazole relative to the hydrochloride salt (Recommended: 1.3:1 or 1.5:1 molar ratio) to ensure the pH remains neutral-basic.[1]

Experimental Protocols

Protocol A: Standard Hydrazine Deprotection (Boc-Safe)

Best for: Peptides where the N-terminus is already Boc-protected or acetylated.[1] Note: This method will remove Fmoc .[1]

• Preparation: Prepare a 2% (v/v) Hydrazine Monohydrate solution in DMF.

  • Tip: Prepare fresh. Hydrazine oxidizes over time.[1]

• Swelling: Swell the resin in DMF for 20 minutes.

• Treatment: Add the Hydrazine solution (10 mL per gram of resin).

• Agitation: Shake at room temperature for 3 x 3 minutes .

  • Why multiple short bursts? To prevent the formation of side products (like pyrazoles) from adhering to the resin.[1]

• Monitoring: The solution should turn yellow (formation of the indazole byproduct).

• Wash: Wash extensively with DMF (5 x 2 min) to remove all traces of hydrazine.[1]

  • Critical: Residual hydrazine will react with subsequent coupling reagents (e.g., HBTU/HATU) to form hydrazides, terminating the chain.[1]

Protocol B: Buffered Hydroxylamine Deprotection (Fmoc-Safe & Boc-Safe)

Best for: When you must keep an Fmoc group on the peptide while removing ivDde.[1][6] Critical Requirement: Strict pH control to save Boc.[1]

• Reagent Calculation:

  • Hydroxylamine Hydrochloride (NH₂OH[1]·HCl): 1.25 g (1.80 mmol)[1]

  • Imidazole: 0.918 g (1.35 mmol) <-- WARNING: This standard literature ratio (0.75 eq Imidazole) is ACIDIC. [1]

  • CORRECTED RATIO for Boc Safety: Use 1.5 equivalents of Imidazole relative to NH₂OH·HCl.

  • Revised Recipe: 1.80 mmol NH₂OH·HCl + 2.70 mmol Imidazole .

• Dissolution: Dissolve both in 5 mL NMP (N-Methyl-2-pyrrolidone). Sonicate if necessary.[1]

• Treatment: Add to resin.[1][7][8]

• Time: Agitate for 3 hours at room temperature. (Hydroxylamine is slower than hydrazine).[1]

• Wash: Wash with DMF (5 x 2 min) and DCM.

Comparative Data: Reagent Compatibility

Protecting Group	2% Hydrazine / DMF	NH₂OH[1][7][8]·HCl / Imidazole (High Buffer)	NH₂OH[1]·HCl / Imidazole (Low Buffer)	95% TFA	20% Piperidine
ivDde	Removed (Fast)	Removed (Slow)	Removed (Slow)	Stable	Stable
N-term Boc	Stable	Stable	Unstable (Cleavage Risk)	Removed	Stable
N-term Fmoc	Removed	Stable	Stable	Stable	Removed
Alloc	Stable*	Stable	Stable	Stable	Stable

*Hydrazine can reduce Allyl groups if traces of air/oxidants are present; often Allyl Alcohol is added as a scavenger.[1]

Visual Decision Guides

Figure 1: Reagent Selection Logic

Caption: Decision tree for selecting the correct ivDde removal reagent based on N-terminal protection status.

Figure 2: The Acidity Trap in Hydroxylamine Protocols

Caption: Mechanism of Boc loss during improperly buffered Hydroxylamine treatment.

References

• Merck (Sigma-Aldrich). (n.d.).[1] Selecting Orthogonal Building Blocks for Solid Phase Peptide Synthesis. Retrieved from

• BenchChem. (2025).[1][3][8] Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. Retrieved from

• Biotage. (2023).[1][2][5] Optimizing the removal of an ivDde protecting group. Retrieved from

• Bycroft, B. W., et al. (1993).[1] A novel lysine-protecting procedure for continuous flow solid phase synthesis of branched peptides. Journal of the Chemical Society, Chemical Communications, (9), 778-779.[1]

• Diaz-Mochon, J. J., et al. (2004).[1] Hydroxylamine/imidazole: a new orthogonal deprotection condition for the Dde group. Organic Letters.

Sources

• 1. Buy N-Boc-O-tosyl hydroxylamine | 105838-14-0 [smolecule.com]
• 2. biotage.com [biotage.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. BOC Protection and Deprotection [bzchemicals.com]
• 5. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 6. kohan.com.tw [kohan.com.tw]
• 7. peptide.com [peptide.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Boc-D-Dab(ivDde)-OH Aggregation in SPPS

Welcome to the Advanced Solid-Phase Peptide Synthesis (SPPS) Support Center. As a Senior Application Scientist, I frequently consult on the synthesis of complex, highly modified peptides. One of the most notorious roadblocks in orthogonal SPPS is the incorporation of Boc-D-Dab(ivDde)-OH .

While the ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) protecting group is indispensable for the selective side-chain derivatization of amines, its immense steric bulk and hydrophobicity routinely trigger severe on-resin aggregation. This guide deconstructs the physicochemical causality of these issues and provides field-proven, self-validating protocols to rescue your synthesis.

Part 1: Diagnostic FAQs & Mechanistic Troubleshooting

Q1: Why does my resin suddenly shrink and coupling efficiency drop to <50% immediately after coupling Boc-D-Dab(ivDde)-OH? A1: This is a classic manifestation of1

1[1]. The ivDde group is highly lipophilic and sterically demanding. When attached to the short diaminobutyric acid (Dab) side chain, it forces the peptide backbone into constrained conformations that strongly favor intermolecular hydrogen bonding with adjacent peptide chains. This cross-linking expels the solvent, causing the polystyrene resin matrix to collapse (shrinkage). Consequently, the N-terminal amine becomes physically sequestered within the collapsed matrix, rendering it inaccessible to subsequent activated amino acids or deprotection reagents[2].

Q2: How can I modify my solvent system to disrupt this aggregation without altering the peptide sequence? A2: Standard SPPS solvents like DMF or NMP are often thermodynamically insufficient to break the strong intermolecular hydrogen bonds of aggregated Dab(ivDde) sequences. You must introduce chaotropic agents or structure-breaking solvents:

• DMSO Addition: Incorporating 3[3] coupling solvent acts as a powerful hydrogen-bond acceptor, effectively solvating the peptide backbone and dissociating internal aggregation.

• Chaotropic Salts: Washing the resin with1[1] prior to coupling disrupts the water-like hydrogen bond networks within the resin matrix.

• "Magic Mixture": For extreme cases, a mixture of DCM/DMF/NMP (1:1:1) containing 1% Triton X-100 and 2 M ethylene carbonate at elevated temperatures (55 °C) can solubilize highly aggregated sequences[2].

Q3: What are the optimal coupling reagents to overcome the steric hindrance of the ivDde group? A3: Standard aminium salts like HBTU or TBTU are inadequate for highly hindered couplings and can lead to irreversible guanidinylation of the N-terminus during slow reactions. You must switch to reagents that generate a highly reactive, less sterically hindered active ester.

• HATU / HOAt: HATU generates an extremely reactive 7-aza-OBt ester. The nitrogen atom in the pyridine ring of HOAt provides an adjacent neighboring-group effect (anchimeric assistance) that accelerates the acylation of hindered amines.

• DIC / OxymaPure: This combination is highly effective, especially under microwave irradiation, as it avoids uronium-based side reactions entirely while maintaining high coupling efficiency[1].

Q4: Does the choice of solid support (resin) influence Dab(ivDde) aggregation? A4: Absolutely. Standard polystyrene (PS) resins are hydrophobic and exacerbate the lipophilic collapse of ivDde-containing peptides. Switching to a4[4] is highly recommended. PEG resins are amphiphilic, exhibit superior swelling in a wide range of solvents, and maintain their swollen state even when the attached peptide attempts to form

-sheets, thereby keeping the reactive sites physically accessible[5].

Q5: How do I ensure complete deprotection of the ivDde group on an aggregated peptide? A5: ivDde is removed via hydrazinolysis. However, in aggregated sequences, the hydrazine cannot penetrate the collapsed resin. You must use a swelling-optimized solvent during deprotection. Crucially, ivDde deprotection is a self-validating reaction: the cleavage product (an indazole derivative) 6[6]. You must monitor the column eluent spectrophotometrically and repeat the hydrazine treatments until the absorbance returns to baseline[5].

Part 2: Quantitative Data & Optimization

The following table summarizes the causal relationship between reaction conditions and the successful coupling of Boc-D-Dab(ivDde)-OH, demonstrating the necessity of structure-breaking interventions.

Coupling Reagents	Solvent System	Resin Type	Temp (°C)	Avg. Coupling Yield (%)	Aggregation Status
HBTU / DIPEA	DMF	Polystyrene	25	42%	Severe Shrinkage
HATU / DIPEA	DMF	Polystyrene	25	65%	Moderate
HATU / DIPEA	25% DMSO in NMP	Polystyrene	25	88%	Minimal
DIC / OxymaPure	DMF + 0.8M LiCl	NovaPEG	60 (MW)	>98%	Resolved
DIC / OxymaPure	Magic Mixture*	ChemMatrix	55	>99%	Resolved

*Magic Mixture: DCM/DMF/NMP (1:1:1), 1% Triton X-100, 2 M ethylene carbonate.

Part 3: Self-Validating Experimental Protocols

Protocol 1: Chaotropic Microwave-Assisted Coupling of Boc-D-Dab(ivDde)-OH

Objective: Overcome steric hindrance and hydrophobic collapse during acylation.

• Resin Preparation: Swell the peptidyl-resin in a chaotropic solvent mixture (DMF containing 0.8 M LiCl) for 30 minutes to disrupt internal hydrogen bonding.

• Amino Acid Activation: In a separate vial, dissolve 4.0 equivalents of Boc-D-Dab(ivDde)-OH and 4.0 equivalents of OxymaPure in DMF. Add 4.0 equivalents of DIC. Pre-activate for 3 minutes at room temperature.

• Coupling: Drain the resin and immediately add the activated amino acid solution.

• Energy Input: React under microwave irradiation at 60°C for 15 minutes. The thermal energy provides the kinetic boost needed to overcome the steric barrier of the bulky ivDde group.

• Validation: Perform a Kaiser (ninhydrin) test. A colorless/yellow bead indicates complete coupling. If the test is positive (blue beads), repeat the coupling using HATU/DIPEA in 25% DMSO/NMP.

Protocol 2: Spectrophotometrically Monitored On-Resin ivDde Deprotection

Objective: Ensure complete removal of the ivDde group from an aggregated peptide prior to side-chain derivatization.

• Solvent Swelling: Swell the resin in DCM/DMF (1:1) with 1% Triton X-100 for 20 minutes to maximize matrix expansion.

• Hydrazinolysis: Treat the resin with 2% hydrazine monohydrate in DMF (25 mL/g of resin) for 5 minutes.

• Spectrophotometric Monitoring (Critical Step): Collect the column eluent. Measure the UV absorbance of the eluent at 290 nm (the

  of the cleaved indazole byproduct).

• Iterative Cleavage: Repeat the hydrazine treatment (cycles of 5 minutes). Continue monitoring the UV absorbance of each fraction. The deprotection is only complete when the absorbance at 290 nm drops to the baseline level of the pure solvent.

• Washing: Wash the resin extensively with DMF (5x), then DCM (5x), to remove all traces of hydrazine before proceeding with the next coupling.

Part 4: Visualizations

Caption: Workflow for resolving Boc-D-Dab(ivDde)-OH aggregation in SPPS.

Caption: Spectrophotometric monitoring of ivDde deprotection workflow.

References

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. peptide.com.
• Overcoming Aggregation in Solid-phase Peptide Synthesis. sigmaaldrich.com.
• Internal aggregation during solid phase peptide synthesis. Dimethyl sulfoxide as a powerful dissociating solvent. rsc.org.
• Solid-Phase Peptide Synthesis Methods: Complete Guide. biovera.com.au.
• Product Focus: Reagents for the synthesis of cyclic and modified peptides Novabiochem®. merckmillipore.com.
• NEW Orthogonally protected lysine derivatives Novabiochem®. sigmaaldrich-jp.com.

Sources

• 1. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 2. peptide.com [peptide.com]
• 3. Internal aggregation during solid phase peptide synthesis. Dimethyl sulfoxide as a powerful dissociating solvent - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. biovera.com.au [biovera.com.au]
• 5. merckmillipore.com [merckmillipore.com]
• 6. sigmaaldrich-jp.com [sigmaaldrich-jp.com]

Minimizing D-Dab to D-Dpr transacylation side reactions

Technical Support Center: Troubleshooting Transacylation in D-Dab and D-Dpr Peptides

As a Senior Application Scientist, I frequently encounter troubleshooting requests regarding sequence-dependent side reactions in Solid Phase Peptide Synthesis (SPPS). Among the most notorious are the intramolecular and intermolecular transacylation (acyl migration) events associated with diamino acids like D-Dab (D-2,4-diaminobutyric acid) and D-Dpr (D-2,3-diaminopropionic acid).

Unlike Lysine, the shortened side chains of D-Dab and D-Dpr fundamentally alter the physical chemistry of the growing peptide, leading to severe synthetic bottlenecks if not properly managed. Below is a comprehensive technical guide to understanding and minimizing these transacylation side reactions.

Frequently Asked Questions (FAQs)

Q1: What drives the N-to-N transacylation (acyl migration) in D-Dab and D-Dpr residues during SPPS? The primary driver is the extreme spatial proximity of the side-chain amine to the α-amine, which facilitates rapid intramolecular S-to-N or N-to-N acyl transfer[1]. When the α-amine is deprotected (e.g., via piperidine in Fmoc SPPS), the acyl or protecting group (such as Dde or ivDde) on the side chain can migrate to the newly freed α-amine.

This reaction is thermodynamically driven by the formation of highly favorable cyclic transition states: a 5-membered ring for D-Dpr (β-amine) and a 6-membered ring for D-Dab (γ-amine)[2]. Furthermore, the microenvironment of the peptide backbone causes a significant

perturbation. The side-chain β-amine of Dpr has an unusually low (~7.5–8.0 in peptides), making it unprotonated and highly nucleophilic at physiological or slightly basic pH[3],[4].

Q2: Why does the ivDde protecting group migrate on D-Dpr but remain stable on Lysine? The ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) group was specifically designed with massive steric bulk to prevent the side-chain migration commonly observed with the older Dde group.

For Lysine, the 8-membered transition state required for migration is sterically highly disfavored. However, for D-Dpr, the 1,2-diamine-like structure places the β-amine and α-amine so close together that the steric bulk of ivDde is insufficient to prevent the reaction. Consequently, migration from the side-chain to the unprotected α-amino group of Dpr is considered almost unavoidable under standard, slow-coupling conditions.

Q3: How can I prevent intramolecular side-chain to α-amine transacylation when coupling the next residue? To minimize this side reaction, you must thermodynamically outcompete the intramolecular migration with a highly efficient, diffusion-controlled intermolecular coupling.

• Avoid in situ pre-activation : Do not add the coupling reagents and the amino acid to the resin simultaneously. The dissolution and activation lag time provides a window for migration to occur.

• Ex situ pre-activation : Pre-activate the incoming Fmoc-amino acid with a highly reactive coupling agent (e.g., HATU/HOAt or symmetric anhydrides) before adding it to the resin.

• Orthogonal Protection : If prolonged exposure of the free α-amine is unavoidable, abandon ivDde/Dde for D-Dpr. Instead, use Alloc or Boc (if using Fmoc SPPS) for side-chain protection, as these urethane-based groups do not undergo migration.

Q4: Can transacylation occur between different residues (inter-residue migration)? Yes. If a D-Dpr or D-Dab side-chain is left unprotected during synthesis, its highly nucleophilic nature[4] allows it to attack acyl groups or ivDde groups on adjacent residues. To prevent inter-residue transacylation, ensure that D-Dpr and D-Dab side chains remain protected (e.g., with Boc or Alloc) until the global cleavage step.

Data Presentation: Physicochemical & Migration Properties

The propensity for transacylation is directly correlated to the side-chain length and the resulting transition state (TS) ring size.

Amino Acid	Side-Chain Amine	(in peptide)	TS Ring Size (Migration)	ivDde Migration Risk
D-Dpr	β-amine	~7.5 - 8.0	5-membered	Very High (Unavoidable)
D-Dab	γ-amine	~9.5 - 10.0	6-membered	High
D-Orn	δ-amine	~10.0 - 10.5	7-membered	Low
D-Lys	ε-amine	~10.5	8-membered	Negligible

Visualizations of Mechanisms and Workflows

Fig 1: Mechanism of intramolecular N-to-N transacylation in D-Dpr and D-Dab residues during SPPS.

Fig 2: Optimized coupling workflow to minimize transacylation when elongating D-Dpr/D-Dab peptides.

Experimental Protocols: Optimized Coupling onto D-Dpr/D-Dab

Objective : Outcompete intramolecular transacylation by maximizing the intermolecular coupling rate. This protocol acts as a self-validating system by utilizing kinetic control to bypass the thermodynamic trap of the 5/6-membered transition state.

Step 1: Fmoc Deprotection Treat the peptidyl-resin with 20% piperidine in DMF (2 × 5 min). Do not exceed recommended deprotection times, as prolonged basic conditions exacerbate side-chain deprotonation and subsequent migration.

Step 2: Rapid Washing Wash the resin thoroughly but swiftly with DMF (5 × 1 min) to remove piperidine. Causality: The α-amine is now free. Every second it remains unacylated increases the statistical probability of the ivDde/acyl group migrating from the side chain.

Step 3: Ex Situ Pre-activation (Critical Step) In a separate vial, dissolve the incoming Fmoc-amino acid (4.0 equiv) and HATU (3.9 equiv) in DMF. Add DIPEA (8.0 equiv) and activate for exactly 30–60 seconds. Causality: Ex situ activation ensures that the highly reactive O-At active ester is fully formed before it ever touches the vulnerable free α-amine on the resin.

Step 4: Immediate Coupling Transfer the pre-activated mixture to the resin immediately. React for 30–45 minutes under vigorous agitation.

Step 5: System Validation (Kaiser Test) Perform a Kaiser (ninhydrin) test. A successful, rapid coupling will yield a clear/yellow solution, validating that the intermolecular coupling outpaced any transacylation. If the test is slightly positive, perform a second coupling using a symmetric anhydride rather than repeating the HATU protocol to avoid guanidinylation of the trace remaining free amines.

References

• Exploring chemoselective S-to-N acyl transfer reactions in synthesis and chemical biology Source: Nature Communications URL:[Link]

• Incorporation of 2,3-diaminopropionic acid in linear cationic amphipathic peptides produces pH sensitive vectors Source: PubMed Central (PMC) URL:[Link]

• The microenvironment and pKa perturbation of aminoacyl-tRNA guided the selection of cationic amino acids Source: Organic & Biomolecular Chemistry URL:[Link]

• Selective incorporation of proteinaceous over nonproteinaceous cationic amino acids in model prebiotic oligomerization reactions Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pnas.org [pnas.org]
• 3. Incorporation of 2,3-diaminopropionic acid in linear cationic amphipathic peptides produces pH sensitive vectors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The microenvironment and pKa perturbation of aminoacyl-tRNA guided the selection of cationic amino acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Difficult Sequences Containing D-Dab(ivDde) Residues

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the incorporation and deprotection of D-Dab(ivDde) — the D-enantiomer of 2,4-diaminobutyric acid protected by an ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) group.

While this orthogonal building block is essential for synthesizing complex branched and cyclic peptides, its unique structural properties often lead to "difficult sequences." The D-conformation can induce

-sheet formation and peptide aggregation, while the extreme proximity of the -amine to the -amine exacerbates the risk of protecting group migration. This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure the scientific integrity and high yield of your solid-phase peptide synthesis (SPPS) workflows.

PART 1: Core Troubleshooting Guide & FAQs

Q1: Why is the deprotection of my D-Dab(ivDde) residue incomplete, even after standard 2% hydrazine treatment? Causality: The ivDde group was specifically engineered with high steric hindrance to prevent premature cleavage by piperidine during standard Fmoc deprotection [1]. However, this bulkiness becomes a liability in difficult sequences. D-amino acids often disrupt standard

-helical conformations, promoting intermolecular hydrogen bonding and -sheet aggregation on the resin. This aggregation physically shields the ivDde carbonyl groups from nucleophilic attack by hydrazine, leading to sluggish and incomplete cleavage [2]. Solution: If spectrophotometric monitoring indicates a plateau before complete cleavage, increase the hydrazine concentration to 3-4% in DMF. Alternatively, disrupt the aggregation by incorporating a chaotropic agent (e.g., 0.1 M LiCl) into the deprotection solvent or gently heating the reaction to 35°C.

Q2: I am detecting a side product with a mass shift of +206 Da on my free N-terminus. What is happening? Causality: A +206 Da mass shift is the classic signature of ivDde migration. While ivDde is significantly more stable than standard Dde, the close proximity of the

-amino group in Dab to the unprotected -amino group facilitates a kinetically favorable transition state. During Fmoc deprotection, the basic conditions (piperidine) catalyze the intramolecular migration of the ivDde group from the side chain to the newly liberated -amine [3][4]. Solution: You must minimize the peptide's exposure to piperidine. Ensure the Fmoc group on the Dab residue is removed rapidly, and immediately couple the subsequent amino acid. If migration persists, switch your Fmoc deprotection reagent to 2% DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) for short durations (e.g., 3 x 3 min), which has been shown to suppress the formation of the unstable adduct that facilitates migration [3].

Q3: After hydrazine deprotection, my peptide backbone is cleaved at Gly residues, and some Arg residues show a -42 Da mass shift. How do I prevent this? Causality: Hydrazine is a potent, unhindered nucleophile. Extended exposure or concentrations exceeding 2% can lead to unintended side reactions. Specifically, hydrazine can induce hydrazinolysis of the peptide backbone at sterically unhindered Gly-X bonds. Furthermore, it can attack the guanidinium group of arginine, converting it to ornithine (a loss of 42 Da corresponding to the loss of a cyanamide fragment) [2]. Solution: Strictly control hydrazine exposure. Never exceed 2% concentration if your sequence contains multiple Gly or Arg residues. If side reactions are unavoidable with hydrazine, switch to a milder, self-validating alternative: hydroxylamine hydrochloride/imidazole (1.3:1) in NMP [5].

PART 2: Experimental Protocols

Protocol 1: Aggregation-Resistant Hydrazine Deprotection of ivDde Self-Validating Design: This protocol incorporates continuous UV monitoring. The reaction is only terminated when the generation of the indazole byproduct ceases, ensuring complete deprotection without over-exposing the peptide to nucleophilic side reactions.

• Resin Swelling: Swell the peptidyl-resin (typically 0.1 mmol scale) in DMF for 30 minutes to maximize pore accessibility.

• Reagent Preparation: Prepare a fresh solution of 2% (v/v) hydrazine monohydrate in DMF. (Note: If allyl-based protecting groups are present, add 10% allyl alcohol to prevent reduction).

• Primary Cleavage: Add 5 mL of the hydrazine solution to the resin. Agitate gently at room temperature for 3 minutes.

• Drain and Collect: Drain the reaction mixture into a collection vessel.

• Iteration and Monitoring: Repeat steps 3 and 4. Take a 100 µL aliquot from each drained fraction, dilute to 1 mL with DMF, and measure the UV absorbance at 290 nm (see Protocol 2).

• Termination: Continue the 3-minute cycles until the absorbance at 290 nm drops to baseline, indicating the complete release of the indazole byproduct.

• Washing: Wash the resin thoroughly with DMF (5 x 1 min) and DCM (3 x 1 min) to remove all traces of hydrazine.

Protocol 2: Spectrophotometric Validation of Cleavage

• Blanking: Blank the spectrophotometer with pure DMF at 290 nm.

• Measurement: Transfer the diluted cleavage aliquots (from Protocol 1, Step 5) into a quartz cuvette.

• Analysis: Record the absorbance. A high initial peak followed by a rapid decay to baseline over subsequent cycles confirms successful, complete deprotection. A persistent, low-level absorbance indicates sluggish cleavage due to aggregation, necessitating a switch to 3% hydrazine or the addition of chaotropic salts.

PART 3: Quantitative Data & Comparisons

Table 1: Comparative Profile of Orthogonal Protecting Groups for Diamino Acids

Parameter	Dde	ivDde	Mmt
Structure	1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl	1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl	4-methoxytrityl
Stability to 20% Piperidine	Low (Prone to premature loss)	High (Stable during extended SPPS)	High
Risk of Migration (Dab/Dpr)	High	Moderate (Requires optimized Fmoc removal)	Low
Standard Cleavage Reagent	2% Hydrazine in DMF	2-3% Hydrazine in DMF	1-2% TFA in DCM
Cleavage Byproduct UV	290 nm (Indazole)	290 nm (Indazole)	460 nm (Trityl cation)
Risk of Arg Orn Conversion	High (if overexposed)	High (if overexposed)	None

PART 4: Visualizations & Workflows

Mechanism of hydrazine-mediated ivDde cleavage and indazole formation.

Diagnostic workflow for resolving common D-Dab(ivDde) synthesis failures.

References

• Wilhelm, R. R., Srinivasan, A., & Schmidt, M. A. (2006). "Evaluation of ivDde as a quasi-orthogonal protecting group for Fmoc solid-phase peptide synthesis". ResearchGate. Available at:[Link]

Sources

• 1. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. peptide.com [peptide.com]

Reference Data & Comparative Studies

Orthogonal Protecting Groups in SPPS: A Comparative Guide to ivDde vs. Dde for D-Dab

Executive Summary

In the synthesis of complex branched, cyclic, and side-chain modified peptides, the non-proteinogenic amino acid D-2,4-diaminobutyric acid (D-Dab) is frequently utilized as a critical structural node. Because D-Dab possesses a highly reactive

-amino group, it requires robust orthogonal protection during Solid-Phase Peptide Synthesis (SPPS). While the Dde protecting group was historically the standard for hydrazine-labile orthogonal protection, it suffers from severe intramolecular migration issues. This guide objectively compares Dde with its sterically optimized successor, ivDde, detailing the mechanistic causality behind their performance differences and providing self-validating experimental protocols for their application.

Mechanistic Evaluation: The Dde Migration Vulnerability

The Dde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl) group was initially adopted because it is stable to both 20% piperidine and trifluoroacetic acid (TFA), yet can be selectively cleaved by 2% hydrazine in DMF. However, Dde exhibits a critical structural vulnerability: it is highly susceptible to both intramolecular and intermolecular migration during peptide elongation[1].

The Causality of Migration: During standard Fmoc deprotection steps, the newly liberated

-amine of the growing peptide chain acts as a strong nucleophile. This free amine can attack the electrophilic exocyclic double bond of the Dde group located on the -amine of a neighboring D-Dab residue[2]. For D-Dab, the spatial proximity between the -amine and the -amine creates a thermodynamically favorable transition state, making intramolecular migration highly probable[3]. Furthermore, piperidine acts as a catalyst in this side reaction by forming an unstable piperidine-Dde adduct, which accelerates the transfer of the protecting group away from the target side-chain[1]. This leads to sequence scrambling and the formation of undesired structural isomers that share the exact same mass as the target peptide, complicating HPLC purification[2].

Engineering the Solution: The ivDde Advantage

To circumvent the migration flaw, Chhabra et al. (1998) engineered the ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) protecting group[4].

Steric Shielding Mechanism: The structural innovation of ivDde lies in the replacement of the Dde methyl group with a massive isovaleryl (3-methylbutyl) moiety[5]. This bulky substitution introduces profound steric hindrance directly adjacent to the electrophilic center of the protecting group. This steric shield physically blocks nucleophilic attack from both the free

-amine and piperidine molecules. As a result, Fmoc-D-Dab(ivDde)-OH can endure repeated cycles of 20% piperidine without undergoing side-chain leaching or migration, ensuring absolute sequence fidelity even in long or aggregated peptide sequences[6].

Fig 1: Mechanistic divergence of Dde and ivDde during Fmoc deprotection of D-Dab residues.

Quantitative Comparison: Dde vs. ivDde for D-Dab

The following table summarizes the quantitative and structural differences between the two protecting groups, highlighting why ivDde is the preferred choice for D-Dab incorporation.

Parameter	Dde	ivDde
Exocyclic Substitution	Methyl group	Isovaleryl (3-methylbutyl) group
Steric Hindrance	Low	High
Migration Risk (Dab/Dap)	High (Intra/Intermolecular)[1]	Negligible
Stability to 20% Piperidine	Moderate (Prone to adduct formation)[1]	Excellent (Fully stable)[7]
Standard Cleavage Reagent	2% Hydrazine in DMF	2-5% Hydrazine in DMF
Cleavage Byproduct	Chromophoric Indazole	Chromophoric Indazole
Commercial Availability for Dab	Rare (Due to instability)	Standard (Fmoc-D-Dab(ivDde)-OH)[6]

Experimental Methodologies & Self-Validating Protocols

Because hydrazine is capable of removing standard Fmoc groups, the peptide backbone must be fully assembled and the N-terminus appropriately capped before the ivDde group is cleaved. The following protocols establish a self-validating system for the incorporation and orthogonal deprotection of Fmoc-D-Dab(ivDde)-OH.

Protocol A: Peptide Elongation and N-Terminal Capping

Objective: Assemble the peptide sequence and secure the N-terminus prior to orthogonal side-chain deprotection.

• Coupling: Couple Fmoc-D-Dab(ivDde)-OH using standard activating reagents (e.g., DIC/Oxyma or HBTU/DIPEA) for 45–60 minutes.

• Elongation: Proceed with standard Fmoc SPPS. The ivDde group will remain completely stable during repeated 20% piperidine deprotection cycles[7].

• N-Terminal Protection (Critical Step): Once the final amino acid is coupled and its Fmoc group is removed, the free N-terminal amine must be protected to prevent reaction with hydrazine[6].

  • Action: Treat the resin with Di-tert-butyl dicarbonate (Boc

    O) (10 equivalents) and DIPEA (20 equivalents) in DMF for 30 minutes. Alternatively, incorporate the final residue as a Boc-protected amino acid.

• Validation: Perform a Kaiser test. A negative result (yellow beads) confirms successful N-terminal capping, validating that the sequence is ready for orthogonal cleavage.

Protocol B: Self-Validating Orthogonal Cleavage of ivDde

Objective: Selectively unmask the

-amine of D-Dab while continuously monitoring reaction completion.

• Preparation: Wash the capped peptide-resin thoroughly with DMF (5 × 1 min) to remove any residual reagents.

• Cleavage Cocktail: Prepare a fresh solution of 2% to 3% hydrazine hydrate in DMF[7].

• Treatment: Add the cleavage cocktail to the resin and agitate for 3 minutes. Drain the reaction mixture into a collection flask. Repeat this step 5 to 10 times depending on the sequence aggregation.

• Self-Validation (Spectrophotometric Monitoring): The reaction between hydrazine and the ivDde group yields a distinct indazole derivative that absorbs strongly at 290 nm.

  • Action: Dilute an aliquot of each drained fraction and measure the UV absorbance at 290 nm.

  • Validation: The absorbance will initially spike and then steadily decrease. When the absorbance at 290 nm drops to baseline (matching a pure DMF blank), the cleavage of ivDde is validated as 100% complete[6].

• Post-Cleavage Wash: Wash the resin extensively with DMF (10 × 1 min) to remove all traces of hydrazine before proceeding with side-chain modifications (e.g., cyclization or fluorophore attachment).

Fig 2: Self-validating orthogonal deprotection workflow for ivDde-protected D-Dab peptides.

Conclusion & Best Practices

For the incorporation of D-Dab into complex peptide architectures, the traditional Dde protecting group poses an unacceptable risk of sequence scrambling due to its vulnerability to piperidine-catalyzed migration. By utilizing Fmoc-D-Dab(ivDde)-OH , researchers leverage targeted steric shielding to physically block nucleophilic attacks, ensuring absolute orthogonality. When paired with real-time UV monitoring at 290 nm, the ivDde strategy provides a robust, self-validating workflow that guarantees high-purity yields for downstream cyclization or conjugation.

References

• Sigma-Aldrich. "Selecting Orthogonal Building Blocks".
• Merck Millipore / Novabiochem. "Product Focus: Reagents for the synthesis of cyclic and modified peptides".
• Peptide.com. "Amino Acid Derivatives for Peptide Synthesis".
• National Institutes of Health (NIH). "2-Cyanoisonicotinamide Conjugation: A Facile Approach to Generate Potent Peptide Inhibitors of the Zika Virus Protease".
• Benchchem. "Issues with Dde group migration during deprotection".
• ChemPep. "204777-78-6 | Fmoc-Lys(ivDde)-OH".
• PubMed / NIH. "Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine".
• ResearchGate. "An appraisal of new variants of Dde amine protecting group for solid phase peptide synthesis" (Chhabra et al., 1998, Tetrahedron Letters).

Sources

• 1. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. researchgate.net [researchgate.net]
• 5. chempep.com [chempep.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. 2-Cyanoisonicotinamide Conjugation: A Facile Approach to Generate Potent Peptide Inhibitors of the Zika Virus Protease - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Orthogonal Protection in Boc-SPPS: A Comparative Analysis of Alloc vs. ivDde

Introduction: The Imperative of Orthogonality in Complex Peptide Synthesis

In the field of peptide chemistry, Solid-Phase Peptide Synthesis (SPPS) is the foundational technique for constructing peptide chains.[][2] The Boc (tert-butyloxycarbonyl) strategy, the classic and robust approach to SPPS, relies on the repeated use of a moderately strong acid, typically trifluoroacetic acid (TFA), to remove the temporary Nα-Boc protecting group, followed by neutralization and coupling of the next amino acid.[3][4] While effective for linear sequences, the synthesis of more complex architectures—such as branched peptides, cyclic peptides, or peptides conjugated to labels or other molecules—demands a higher level of chemical control.

This control is achieved through orthogonal protection , a strategy that employs multiple classes of protecting groups within the same synthesis.[5][] An orthogonal protecting group can be selectively removed under a specific set of chemical conditions that do not affect the Nα-Boc group, the permanent side-chain protecting groups (e.g., Benzyl-based), or the resin linker.[5][7] This allows the researcher to unmask a specific functional group on the peptide side chain at a desired step for further modification while the rest of the molecule remains fully protected.

For the ε-amino group of lysine, two of the most powerful and widely used orthogonal protecting groups are Alloc (allyloxycarbonyl) and ivDde (1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl) .[8][][10] The choice between these two groups is not trivial and can significantly impact the success, purity, and efficiency of a complex synthesis. This guide provides an in-depth, evidence-based comparison to inform your selection process.

The Alloc (Allyloxycarbonyl) Group: Precision through Palladium Catalysis

The Alloc group is a carbamate-based protecting group prized for its exceptional stability to both the acidic conditions of Boc deprotection and the basic conditions used in the alternative Fmoc-SPPS strategy.[][11][12] Its unique removal mechanism provides a truly orthogonal handle for side-chain manipulation.[10]

Mechanism of Deprotection

The cleavage of the Alloc group is a catalytic process mediated by a Palladium(0) complex, most commonly tetrakis(triphenylphosphine)palladium(0), or Pd(PPh₃)₄.[13][14] The reaction proceeds via an irreversible allylic cleavage.

The catalytic cycle involves:

• Oxidative Addition: The Pd(0) catalyst coordinates to the double bond of the allyl group and inserts itself, forming a π-allyl-palladium(II) complex.[13]

• Decarboxylation: The carbamate intermediate dissociates and subsequently decarboxylates, releasing the free amine.

• Reductive Elimination: A nucleophilic "allyl scavenger" (e.g., phenylsilane (PhSiH₃), morpholine, or dimedone) attacks the π-allyl-palladium(II) complex, regenerating the Pd(0) catalyst and forming a stable, neutral allyl-scavenger adduct.[13][14] The use of a scavenger is critical to prevent the liberated allyl group from re-alkylating the newly deprotected amine.[14]

Figure 1: Catalytic cycle for Palladium-mediated Alloc deprotection.

Advantages & Disadvantages in Boc-SPPS

• Advantages:

  • High Orthogonality: Extremely stable to TFA, enabling its use without premature cleavage during Nα-Boc deprotection steps.[12]

  • Mild Conditions: The deprotection occurs under neutral pH and at room temperature, preserving the integrity of sensitive peptide sequences.[10][11]

• Disadvantages:

  • Catalyst Sensitivity: Pd(PPh₃)₄ is sensitive to air and must be handled under an inert atmosphere (e.g., Argon or Nitrogen).

  • Potential for Metal Contamination: Trace amounts of palladium may remain adsorbed to the peptide-resin, which can be problematic for biological applications. Thorough washing with chelating agents like sodium N,N-diethyldithiocarbamate is often required.[14]

  • Incompatibility: The palladium catalyst can be poisoned by sulfur-containing residues like methionine and cysteine if they are not properly protected. It is also incompatible with the hydrazine used for ivDde removal.[15]

The ivDde Group: Robust, Metal-Free Deprotection

The ivDde protecting group is a more sterically hindered and stable version of the original Dde group, developed to overcome problems of premature loss and acyl migration during synthesis.[8] Its removal is based on a completely different chemical principle, making it an excellent orthogonal partner in both Boc and Fmoc synthesis.[]

Mechanism of Deprotection

The ivDde group is quantitatively cleaved by treatment with a dilute solution of hydrazine (H₂N-NH₂) in a solvent like N,N-dimethylformamide (DMF).[16][17]

The mechanism involves:

• Nucleophilic Attack: Hydrazine acts as a potent nucleophile, attacking the carbonyl group of the enone system within the ivDde structure.

• Cyclization & Cleavage: A subsequent intramolecular cyclization occurs, leading to the formation of a stable, chromophoric indazole derivative and the release of the free amine.

This process is rapid and efficient. A key advantage is that the byproduct strongly absorbs UV light, allowing the deprotection reaction to be monitored spectrophotometrically, similar to Fmoc deprotection.

Figure 2: Experimental workflow for on-resin ivDde deprotection.

Advantages & Disadvantages in Boc-SPPS

• Advantages:

  • Metal-Free: The deprotection protocol does not involve any heavy metals, eliminating concerns about catalyst residues in the final product.

  • High Orthogonality: The ivDde group is completely stable to the acidic conditions of Boc-SPPS (TFA) and the final HF cleavage.[]

  • Rapid Kinetics: Deprotection is typically complete within minutes.[17][18]

  • Reaction Monitoring: The progress of the deprotection can be easily monitored by UV spectroscopy.

• Disadvantages:

  • Hydrazine Toxicity: Hydrazine is a toxic and corrosive reagent that requires careful handling and disposal.

  • Incomplete Removal: In some cases, particularly with sterically hindered sequences or peptides prone to aggregation, the removal of ivDde can be sluggish or incomplete.[15]

  • N-terminal Protection Required: When used in Fmoc-SPPS, hydrazine can also cleave the N-terminal Fmoc group. Therefore, the N-terminus must first be protected with a Boc group before ivDde removal. This is not a concern in a standard Boc-SPPS workflow.[8]

Head-to-Head Comparison for Boc-SPPS

The optimal choice between Alloc and ivDde is dictated by the specific demands of the synthesis, including the peptide sequence, the nature of the desired side-chain modification, and available laboratory infrastructure.

Feature	Alloc Protecting Group	ivDde Protecting Group
Deprotection Reagent	Pd(PPh₃)₄ + Scavenger (e.g., PhSiH₃)	2-5% Hydrazine Monohydrate in DMF
Mechanism	Palladium(0)-Catalyzed Allylic Cleavage[13]	Nucleophilic Attack & Cyclization
Orthogonality to Boc	Excellent. Stable to TFA and HF.[][15]	Excellent. Stable to TFA and HF.[]
Reaction Conditions	Neutral pH, Room Temp, Inert Atmosphere[11]	Mildly Basic, Room Temp, Ambient Atmosphere
Key Advantages	Very mild conditions; high reliability.	Metal-free; rapid kinetics; can be monitored.
Key Disadvantages	Requires air-sensitive catalyst; potential for metal contamination.[19]	Hydrazine toxicity; can be difficult to remove in aggregated sequences.[15][18]
Compatibility Issues	Incompatible with unprotected sulfur residues and hydrazine.[15]	Generally compatible, but hydrazine is a strong nucleophile.

Experimental Protocols

The following are generalized, self-validating protocols for the on-resin deprotection of Alloc and ivDde groups in a Boc-SPPS workflow. Note: Always perform small-scale trials to optimize conditions for your specific peptide sequence.

Protocol 1: On-Resin Deprotection of Boc-Lys(Alloc)-OH

This protocol must be performed under an inert atmosphere (Argon or Nitrogen).

• Resin Preparation: Swell the Boc-protected peptidyl-resin containing the Lys(Alloc) residue in dichloromethane (DCM) for 30 minutes. Drain the solvent.

• Reagent Preparation: Prepare the deprotection cocktail immediately before use. For 1g of resin, mix:

  • 10 mL of Chloroform (CHCl₃)

  • 0.5 mL of Acetic Acid (HOAc)

  • 2 mL of N-Methylmorpholine (NMM)

• Deprotection Reaction:

  • Add the cocktail to the resin.

  • Add Pd(PPh₃)₄ (approx. 0.25 equivalents relative to the resin substitution).

  • Gently agitate the suspension at room temperature for 2 hours.

• Washing:

  • Filter the resin and wash thoroughly with CHCl₃ (3x), followed by DCM (3x).

  • To remove palladium traces, wash the resin with a 0.5% (w/v) solution of sodium N,N-diethyldithiocarbamate in DMF (3 x 15 min).

  • Wash the resin again with DMF (3x) and DCM (3x).

• Validation: A small aliquot of the resin can be cleaved and analyzed by LC-MS to confirm complete removal of the Alloc group.

(Protocol adapted from Kates, et al. and other sources)[11][15]

Protocol 2: On-Resin Deprotection of Boc-Lys(ivDde)-OH

• Resin Preparation: Swell the Boc-protected peptidyl-resin containing the Lys(ivDde) residue in DMF for 30 minutes. Drain the solvent.

• Deprotection Reaction:

  • Prepare a 2% (v/v) solution of hydrazine monohydrate in DMF.

  • Add the hydrazine solution to the resin (approx. 10 mL per gram of resin).

  • Agitate the mixture at room temperature for 3-5 minutes.[18]

  • Drain the solution. The filtrate will often have a yellow tint.

  • Repeat the hydrazine treatment two more times to ensure complete removal.[17]

• Washing:

  • Wash the resin thoroughly with DMF (5x resin volume) to remove all traces of hydrazine and the cleaved byproduct.

  • Wash with DCM (3x) to prepare for the next synthetic step or final cleavage.

• Validation: The deprotection can be monitored by collecting the filtrate from each treatment and measuring its UV absorbance. Completeness can be confirmed by a final LC-MS analysis after cleavage.

(Protocol adapted from literature sources)[17][20]

Summary and Recommendations

Criteria	Alloc	ivDde
Purity Concerns	Choose Alloc for applications intolerant of even trace organic impurities, provided metal removal is thorough.	Choose ivDde for applications where metal contamination is a primary concern (e.g., cell-based assays).
Handling & Safety	Requires handling of air-sensitive reagents and inert atmosphere techniques.	Requires handling of toxic hydrazine but is otherwise procedurally simpler.
Sequence Difficulty	Generally reliable and less prone to sequence-dependent problems.	May require extended reaction times or higher hydrazine concentrations for aggregated or sterically hindered sequences.
Cost & Throughput	Palladium catalysts can be expensive. The procedure is more time-consuming.	Hydrazine is inexpensive. The protocol is very fast, lending itself to higher throughput applications.

Expert Recommendation:

• For the synthesis of highly sensitive peptides, glycopeptides, or when subsequent on-resin chemistry might be incompatible with nucleophiles, the Alloc group offers a superior level of control and reliability, despite the added complexity of working with a palladium catalyst. Its mild, non-nucleophilic deprotection is a significant advantage.[10]

• For routine synthesis of branched peptides, fluorescently labeled peptides, and other common conjugations where speed and cost-effectiveness are important, the ivDde group is an outstanding choice.[16] Its robust, metal-free deprotection and simple protocol make it a workhorse in many peptide laboratories.

Ultimately, the decision rests on a careful analysis of the target molecule's properties, the overall synthetic strategy, and the laboratory's capabilities. Both protecting groups are powerful tools that, when used appropriately, unlock the ability to create complex and novel peptide structures with high precision.

References

• CEM Corporation. (n.d.). Microwave Synthesis of Branched Peptides with Fmoc-Lys(iVDde)-OH.
• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
• Total Synthesis. (2025, July 27). Alloc Protecting Group: Alloc Protection & Deprotection Mechanism.
• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• MilliporeSigma. (n.d.). Selecting Orthogonal Building Blocks.
• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.
• Auberger, M., et al. (2011). Rational development of a strategy for modifying the aggregatibility of proteins. Journal of Biological Chemistry.
• AAPPTec Peptides. (n.d.). Amino Acid Sidechain Deprotection.
• BOC Sciences. (2026, February 24). Protecting Groups and Functionalized Lysine Derivatives in Organic Synthesis.
• Fiveable. (2025, August 15). Orthogonal Protection Definition.
• Liu, L., et al. (2025, April 14). An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds. PMC.
• BOC Sciences. (n.d.). Boc-Lys(Ivdde)-OH.
• AAPPTec. (n.d.). Technical Support Information Bulletin 1144 - Removal of Allyl-based Protecting Groups; Aloc and Allyl Esters.
• Liu, C. F., & Tam, J. P. (1994). Peptide synthesis using unprotected peptides through orthogonal coupling methods. PNAS.
• BenchChem. (2025). The Allyloxycarbonyl (Alloc) Protecting Group: A Technical Guide to its Discovery, Development, and Application.
• BOC Sciences. (n.d.). Protected Peptides: Essential Building Blocks for Research.
• Suzhou Highfine Biotech. (2021, October 16). Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups.
• ChemPep. (n.d.). Fmoc-Lys(ivDde)-OH.
• BenchChem. (2025, December). A Comparative Guide: Mmt vs. ivDde for Orthogonal Protection of Ornithine in Solid-Phase Peptide Synthesis.
• BenchChem. (n.d.). Mtt Group: A Superior Choice for Orthogonal Synthesis Over Boc and ivDde Protecting Groups.
• Rath, P., et al. (2021). 2-Cyanoisonicotinamide Conjugation: A Facile Approach to Generate Potent Peptide Inhibitors of the Zika Virus Protease. PMC.
• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.
• Al-Amin, M., et al. (2025, March 17). Expanding the Reach of Sustainable Solid-Phase Peptide Synthesis: One-Pot, Metal-Free Alloc Removal–Peptide Coupling. Organic Letters, ACS Publications.
• Kumar, A., et al. (n.d.). Synthesis of protected norcysteines for SPPS compatible with Fmoc-strategy. PMC - NIH.
• BenchChem. (2025). Comparison of Boc versus Fmoc protection in solid-phase peptide synthesis.
• BOC Sciences. (n.d.). Solid Phase Chemical Synthesis.
• Biotage. (2023, January 30). Using microwave heating to expedite your allyl ester or alloc deprotection.
• ChemPep. (n.d.). Boc Solid Phase Peptide Synthesis.
• AiFChem. (2026, February 28). Solid-Phase Peptide Synthesis (SPPS): The Cornerstone of Modern Macrocyclic and Therapeutic Design.
• Albericio, F., & Carpino, L. A. (2002). Amino Acid-Protecting Groups. Chemical Reviews.

Sources

• 2. Solid-Phase Peptide Synthesis (SPPS): The Cornerstone of Modern Macrocyclic and Therapeutic Design - AiFChem [aifchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chempep.com [chempep.com]
• 5. fiveable.me [fiveable.me]
• 7. peptide.com [peptide.com]
• 8. peptide.com [peptide.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. peptide.com [peptide.com]
• 12. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 13. total-synthesis.com [total-synthesis.com]
• 14. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 15. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 16. kohan.com.tw [kohan.com.tw]
• 17. peptide.com [peptide.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Analytical Mastery of Branched Peptides: A Comparative Guide to HPLC Analysis of D-Dab(ivDde) Constructs

As peptide therapeutics grow in structural complexity, the utilization of orthogonal protecting groups has become foundational for synthesizing branched, cyclic, and side-chain-modified architectures. Among these, the incorporation of D-2,4-diaminobutyric acid (D-Dab) provides critical resistance against endogenous proteases. However, managing the

-amino group of D-Dab during Solid-Phase Peptide Synthesis (SPPS) requires a robust orthogonal strategy.

This guide provides an in-depth comparative analysis of the ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) protecting group, detailing the causality behind its selection, its chromatographic behavior, and self-validating HPLC protocols for ensuring structural integrity.

Structural & Mechanistic Causality: Why ivDde?

In standard Fmoc-SPPS, the

-amino group is temporarily protected by Fmoc, which is removed using 20% piperidine. To selectively modify the side chain of D-Dab later in the synthesis, its -amine must be protected by a group that survives both Fmoc removal (piperidine) and final resin cleavage (TFA).

Historically, the Dde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-ethyl) group was used. However, Dde is highly susceptible to intramolecular

migration during piperidine-mediated Fmoc deprotection, leading to scrambled peptide sequences[1].

The ivDde Advantage: The ivDde group resolves this fatal flaw by replacing the ethyl group of Dde with a bulky 3-methylbutyl moiety. This steric shield effectively blocks nucleophilic attack by adjacent free amines, reducing migration risk to near zero while maintaining complete orthogonality to both Fmoc and Boc/TFA chemistries.

Comparative Performance Analysis

To contextualize the performance of D-Dab(ivDde), the following table objectively compares it against alternative orthogonal building blocks used for polyamine side chains.

Protecting Group	Orthogonal Cleavage Reagent	Stability to 20% Piperidine	Migration Risk	HPLC Retention Shift (Hydrophobicity)
D-Dab(ivDde)	2–5% Hydrazine in DMF	Excellent	Very Low	High (+206 Da mass shift if uncleaved)
D-Dab(Dde)	2% Hydrazine in DMF	Moderate	High	Moderate (+136 Da mass shift if uncleaved)
D-Dab(Mtt)	1–2% TFA in DCM	Excellent	None	Very High (+272 Da mass shift if uncleaved)
D-Dab(Alloc)	Pd(PPh ) , PhSiH	Excellent	None	Low (+84 Da mass shift if uncleaved)

Chromatographic Behavior and Artifact Resolution

When analyzing D-Dab(ivDde)-containing peptides via Reversed-Phase HPLC (RP-HPLC), scientists must account for the profound lipophilicity of the ivDde moiety.

Retention Time Causality: The bulky aliphatic nature of ivDde significantly increases the hydrophobicity of the peptide. Consequently, a peptide with an intact ivDde group will elute substantially later on a C18 column compared to its deprotected counterpart.

Peak Broadening and Isomerism: During HPLC analysis of the crude protected intermediate, you may observe peak broadening or distinct peak splitting. This is a recognized chromatographic artifact caused by the pseudo-chiral environment and restricted rotation (rotamers) induced by the bulky ivDde group on the chiral D-Dab residue. Self-Validation: This splitting should completely resolve into a single, sharp peak upon successful hydrazinolysis.

Experimental Workflows & Self-Validating Protocols

To guarantee the integrity of your synthesized peptide, the deprotection and analytical validation must operate as a closed, self-verifying loop.

Protocol 1: Orthogonal Deprotection of ivDde (Hydrazinolysis)

Causality: Hydrazine acts as a strong nucleophile to cleave the ivDde group. Because ivDde removal can be sluggish if the residue is near the C-terminus or trapped in an aggregated sequence, a 5% concentration and multiple iterations are recommended over a single 2% wash[2],[3].

• Preparation: Wash the peptidyl-resin thoroughly with DMF to remove any residual acids or bases.

• Cleavage Cocktail: Prepare a fresh solution of 5% Hydrazine monohydrate in DMF.

  • Mechanistic Note: If your peptide contains an Alloc-protected residue, add allyl alcohol to the cocktail. Hydrazine can inadvertently reduce allyl groups; allyl alcohol acts as a competitive scavenger[1].

• Execution: Add the cocktail to the resin (approx. 10 mL/g of resin). Agitate at room temperature for 5 minutes. Drain and repeat for a total of 3 to 4 cycles.

• UV Validation (Real-Time): The cleavage of ivDde releases an indazole byproduct that absorbs strongly at 290 nm. Collect the drained cleavage cocktail and measure the UV absorbance at 290 nm.

  • Self-Validation: Deprotection is complete when the absorbance of the drain matches the baseline of the pure cleavage cocktail.

Protocol 2: RP-HPLC Analysis & LC-MS Validation

Causality: UV monitoring is indicative, but mass spectrometry coupled with chromatography is definitive. This protocol isolates the exact mass shift associated with incomplete cleavage.

• Micro-Cleavage: Isolate 2 mg of resin. Treat with TFA/TIS/H

  O (95:2.5:2.5) for 2 hours to cleave the peptide from the resin and remove standard protecting groups. Precipitate in cold diethyl ether, centrifuge, and dissolve in 50% Acetonitrile/Water.

• Chromatography: Inject onto a C18 analytical column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% TFA in H

    O (Ion-pairing sharpens the basic D-Dab amine).

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: 5% to 60% B over 20 minutes.

• Mass Interrogation (The Validation Step):

  • Locate the main product peak.

  • Scan the chromatogram for any peaks eluting 2–5 minutes later than the main product.

  • Interrogate the MS spectra of these late-eluting peaks. If a mass of [Target Mass + 206 Da] is detected, the ivDde group is still attached[2]. If found, return the bulk resin to Protocol 1 for further hydrazinolysis.

Workflow Visualization

The following diagram maps the logical relationship between synthesis, orthogonal cleavage, and chromatographic validation, ensuring no incomplete sequences progress to the cyclization phase.

Figure 1: Self-validating workflow for the incorporation, deprotection, and HPLC analysis of D-Dab(ivDde).

References

• Amino Acid-Protecting Groups | Chemical Reviews - ACS Publications. acs.org. 1

• Selecting Orthogonal Building Blocks - Sigma-Aldrich. sigmaaldrich.com.

• Optimizing the removal of an ivDde protecting group - Biotage. biotage.com. 2

• Automated Deprotection of Orthogonal and Non-Standard Lysine Protecting Groups - AWS. amazonaws.com. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. biotage.com [biotage.com]
• 3. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]

Mass Spectrometry Identification of ivDde-Protected Fragments: A Comparative Technical Guide

Executive Summary

The ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) group represents a critical tool in modern solid-phase peptide synthesis (SPPS), offering orthogonality to both Fmoc and Boc chemistries. However, its utility is often bottlenecked by analytical ambiguity: researchers frequently struggle to confirm its presence or absence using standard mass spectrometry (MS) workflows due to its lability and fragmentation behavior.

This guide provides a definitive technical framework for the MS-based identification of ivDde-protected fragments. Unlike standard protecting groups that are removed prior to analysis, ivDde is often retained for late-stage functionalization (e.g., cyclization, fluorophore labeling). Therefore, understanding its specific mass shift (+206.13 Da ), fragmentation pattern (neutral loss), and isobaric migration artifacts is essential for validating synthetic fidelity.

Part 1: The Chemical Basis of Detection

To identify ivDde, one must first understand its physicochemical footprint. Unlike the standard Dde group, ivDde incorporates a bulky isovaleryl side chain, which increases steric hindrance and stability against piperidine (used in Fmoc removal).

Structural Mass Shift

The identification of ivDde relies on a precise mass addition to the lysine

-amine.

• Chemical Formula of Addition:

• Monoisotopic Mass Shift: +206.1317 Da

• Average Mass Shift: +206.28 Da

The Orthogonality Workflow

The following diagram illustrates where ivDde fits into the SPPS workflow and the critical checkpoints for MS analysis.

Caption: Operational workflow for ivDde usage. Path A represents the critical QC step where the +206 Da mass shift must be verified before hydrazine treatment.

Part 2: Comparative Analysis (ivDde vs. Alternatives)

The choice of ivDde over Dde or Alloc is often dictated by the need for specific orthogonality. The table below contrasts these groups specifically from an analytical and stability perspective.

Feature	ivDde	Dde	Alloc	Mmt
Monoisotopic Mass Shift	+206.13 Da	+164.08 Da	+84.02 Da	+272.12 Da
Formula Added	C₁₃H₁₈O₂	C₁₀H₁₂O₂	C₄H₄O₂	C₂₀H₁₆O
Deprotection Reagent	2-4% Hydrazine (DMF)	2% Hydrazine (DMF)	Pd(PPh₃)₄ / PhSiH₃	1% TFA (DCM)
MS Stability (ESI)	High	Moderate	High	Low (Acid Labile)
CID Fragmentation	Neutral Loss (Dominant)	Neutral Loss	Stable	Trityl cation (m/z 273)
Key Analytical Risk	Isobaric Migration (Same mass, different retention)	High Migration Risk	Catalyst Contamination (Pd peaks)	Premature loss in LC-MS

Expert Insight: While Alloc is more stable during synthesis, ivDde is preferred when avoiding heavy metal (Palladium) contamination is critical for downstream biological assays. However, ivDde requires stricter MS monitoring due to the risk of migration (see Part 4).

Part 3: Mass Spectrometry Identification Strategy

Detecting ivDde is not merely about finding the parent mass. The group's behavior under ionization (ESI/MALDI) and fragmentation (CID/HCD) is characteristic.

Intact Mass Analysis (MS1)

In a standard ESI-MS spectrum (positive mode), the ivDde-protected peptide will appear as:

• Charge State Distribution: The ivDde group is lipophilic. Expect a slight shift toward lower charge states (higher m/z) compared to the naked peptide due to reduced protonation at the blocked lysine

  -amine.

Fragmentation Behavior (MS2)

Under Collision-Induced Dissociation (CID) or HCD, the ivDde group is relatively labile compared to the peptide backbone amide bonds.

• Neutral Loss: The most common signature is the loss of the intact ivDde group or the 4,4-dimethyl-2,6-dioxocyclohexylidene moiety.

  • Look for a fragment ion series corresponding to

    .

• Diagnostic Ions: Unlike phosphopeptides which yield specific reporter ions, ivDde identification is best confirmed by the absence of the expected

  -ion or -ion series at the specific Lysine residue, replaced by ions shifted by +206 Da.

The "Indazole" Artifact

If the peptide has been treated with hydrazine but the reaction was incomplete, you may observe a mass shift of +220 Da (approx) or other adducts. However, the primary byproduct of hydrazine cleavage (the indazole) is usually washed away.

• Warning: If you see a mass shift of +206 Da after hydrazine treatment, the reaction failed.

Part 4: The "Migration" Trap (Critical Failure Mode)

The most insidious issue with ivDde is migration . During Fmoc removal (piperidine treatment), the ivDde group can migrate from the Lysine

-amine to a free N-terminal amine or another Lysine.[1][2]

The Analytical Problem:

• Original: Lys(ivDde)-Peptide[3][4][5][6][7]

• Migrated: N-term(ivDde)-Lys-Peptide

• Mass Spec Result: Identical (Isobaric). Both have the same MW (+206 Da).

The Solution: LC-MS Profiling You cannot distinguish migration by MS1 alone. You must rely on Reverse-Phase HPLC retention times.

• Synthesize a standard: A small batch of the desired sequence without migration (using DBU instead of piperidine for Fmoc removal can minimize migration risk during synthesis of the standard).

• Compare Retention Times: The migrated species typically elutes later (more hydrophobic) or earlier depending on the conformational change, but it will appear as a distinct peak from the major product.

Caption: Logic flow for distinguishing correct product from isobaric migration artifacts.

Part 5: Validated Experimental Protocol

This protocol is designed to generate a sample specifically for MS validation of the ivDde group's stability and presence.

Synthesis & Cleavage

• Resin: Rink Amide (0.1 mmol scale).

• Coupling: Standard Fmoc/DIC/Oxyma.[5] Incorporate Fmoc-Lys(ivDde)-OH at the desired position.[3][7]

• Fmoc Removal: 20% Piperidine in DMF (Standard).

  • Note: To minimize migration during synthesis, keep piperidine exposure < 15 mins total per cycle.

• Mini-Cleavage (QC Step):

  • Take 5 mg of resin.

  • Treat with TFA/TIS/H2O (95:2.5:2.5) for 30 mins. Do not use hydrazine yet.

  • Precipitate in cold ether, centrifuge, and dissolve in 50:50 H2O/MeCN.

Mass Spectrometry Settings (LC-ESI-MS)

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

• Gradient: 5% to 60% B (Acetonitrile + 0.1% Formic Acid) over 10 mins.

• Source: ESI Positive Mode.

  • Capillary Voltage: 3.0 kV.

  • Cone Voltage: 30V (Keep low to prevent in-source fragmentation of ivDde).

  • Source Temp: 120°C.

• Target Mass: Calculate theoretical mass of peptide + 206.13 Da .

Deprotection Verification

• Treat the remaining resin with 2% Hydrazine in DMF (3 x 5 mins).

• Wash with DMF (5x), DCM (5x).

• Perform Mini-Cleavage as above.

• Target Mass: Calculate theoretical mass of native peptide (Mass should revert to native).

References

• Chhabra, S. R., et al. (1998).[4] An appraisal of new variants of Dde amine protecting group for solid phase peptide synthesis. Tetrahedron Letters, 39(12), 1603-1606. Link

• Augustyns, K., et al. (1998). Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine.[1][2][6][7][8] Journal of Peptide Research, 51(2), 127-133.[1] Link

• Diaz-Mochon, J. J., et al. (2004).[2] Orthogonal protection of the epsilon-amino group of lysine: a comparative study. Organic & Biomolecular Chemistry, 2, 1437-1441. Link

• Biotage Application Note. (2023). Optimizing the removal of an ivDde protecting group. Link

• Merck/Sigma-Aldrich. (2024). Selecting Orthogonal Building Blocks: ivDde vs Dde. Link

Sources

• 1. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 4. scispace.com [scispace.com]
• 5. kohan.com.tw [kohan.com.tw]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 8. peptide.com [peptide.com]

Technical Guide: Verifying Enantiomeric Purity of D-Dab in Synthesized Peptides

The "Dab Dilemma": Why This Guide Exists

2,4-Diaminobutyric acid (Dab) is a non-proteinogenic amino acid frequently incorporated into antimicrobial peptides (e.g., polymyxin analogues) to enhance proteolytic stability and modulate cationic charge density. However, D-Dab presents a unique "double-threat" in Solid-Phase Peptide Synthesis (SPPS):

• High Racemization Risk: Like its structural homologs Ornithine and Lysine, Dab is susceptible to base-catalyzed racemization during activation. However, its shorter side chain increases the propensity for intramolecular side reactions.

• Lactamization: The

  -amino group can attack the activated -carbonyl, forming a stable 2-pyrrolidone (lactam) species. This not only terminates the peptide chain but can also mask enantiomeric impurities if not specifically detected.

This guide moves beyond standard pharmacopeial methods, offering a comparative analysis of high-sensitivity workflows to verify D-Dab purity. We prioritize the Advanced Marfey’s Method (L-FDLA) for synthesized peptides due to its superior sensitivity and compatibility with LC-MS, while benchmarking it against Chiral Crown Ether HPLC for raw material qualification.

Comparative Overview: Selecting the Right Tool

Feature	Method A: Advanced Marfey’s (L-FDLA)	Method B: Chiral Crown Ether HPLC	Method C: GITC Derivatization
Primary Application	Finished Peptides (Hydrolysates)	Raw Material (Free Amino Acid)	Alternative for UV-only systems
Detection	LC-MS/MS (EIC) or UV (340 nm)	UV (200-210 nm) or ELSD	UV (254 nm)
Sensitivity	High (fmol range)	Moderate (nmol range)	Moderate
Derivatization	Required (Pre-column)	None (Direct Injection)	Required (Pre-column)
Dab Specificity	Resolves Bis-FDLA derivatives	Resolves free D/L-Dab cations	Resolves thiourea derivatives
Throughput	High (10-15 min gradients)	Low (Isocratic, slow equilibration)	Moderate
Cost	High (Reagents + MS time)	Medium (Specialized Column)	Low

Scientist’s Verdict: Use Crown Ether HPLC to validate your starting Fmoc-D-Dab(Boc)-OH material. Use L-FDLA LC-MS to quantify racemization in the final synthesized peptide.

Deep Dive: The Advanced Marfey’s Method (L-FDLA)

The original Marfey’s reagent (FDAA) has largely been superseded by L-FDLA (1-fluoro-2,4-dinitrophenyl-5-L-leucinamide) . The leucine side chain increases hydrophobicity, significantly improving the resolution of D/L pairs on C18 columns and enhancing ionization efficiency in MS.

The Mechanism

Dab contains two primary amines (

and ). In this protocol, both amines react with L-FDLA, creating a "Bis-FDLA" derivative. The separation relies on the diastereomeric difference between the L-FDLA-L-Dab-L-FDLA and L-FDLA-D-Dab-L-FDLA complexes.

Caption: Reaction pathway of D-Dab with L-FDLA. Note that Dab forms a bis-derivative, doubling the mass shift and hydrophobicity.

Validated Protocol

Pre-requisite: Synthesize/purchase pure D-Dab and L-Dab standards to establish retention times (

).

Step 1: Acid Hydrolysis (Deuterated)

• Why: Standard HCl hydrolysis can induce slight racemization (0.1–0.5%). Using DCl/D2O allows you to distinguish "synthesis racemization" from "hydrolysis racemization" by checking for deuterium incorporation at the

  -carbon (though for routine QC, standard 6N HCl is often acceptable if controls are run).

• Action: Dissolve 0.5 mg peptide in 0.5 mL 6N HCl (containing 1% phenol). Nitrogen flush. Incubate at 110°C for 24h. Dry under vacuum.

Step 2: Derivatization

• Action:

  • Resuspend dried hydrolysate in 50

    L water.

  • Add 20

    L 1M NaHCO3 (Buffer pH to ~9.0).

  • Add 40

    L 1% L-FDLA in acetone.

  • Incubate at 40°C for 1 hour (Dab reacts slower than mono-amines; ensure completion).

  • Quench with 20

    L 1N HCl .

  • Dilute with 50% Acetonitrile/Water to final volume (e.g., 500

    L).

Step 3: LC-MS Analysis

• Column: C18 (e.g., Cortecs C18 or Kinetex C18), 1.6

  m, 2.1 x 100 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 25% B to 65% B over 15 mins (Bis-FDLA derivatives are very hydrophobic).

• MS Settings: ESI Positive Mode.

  • Target m/z: Calculate mass of Dab (118.1) + 2

    [FDLA (312.2) - HF (20.0)].

  • Expected m/z: ~702.3 (approximate, verify exact mass based on isotope).

  • Note: Search results indicate m/z ~707 for FDLA-Dab derivatives (likely [M+H]+).[1] Always verify the parent ion of your specific FDLA reagent batch.

Data Interpretation

• Elution Order: typically, the L-L diastereomer (L-FDLA-L-Dab) elutes before the L-D diastereomer (L-FDLA-D-Dab).

• Calculation:

Alternative: Chiral Crown Ether HPLC (Raw Materials)

For checking the purity of Fmoc-D-Dab-OH starting material (after deprotection) or simple amino acid mixtures, Crown Ether columns offer a "dilute-and-shoot" simplicity.

• Column: Crownpak CR(+) (Daicel) or equivalent.

• Mechanism: The crown ether forms a host-guest complex with the ammonium ion (

  ). D- and L-enantiomers have different binding constants based on the steric fit of the side chain.

• Condition:

  • Mobile Phase: pH 1.5–2.0 (Perchloric acid or TFA) is required to protonate the amines.

  • Temperature: Lower temperature (e.g., 10–15°C) often improves resolution (

    ) by reducing molecular motion.

• Self-Validation: If the D-Dab peak is observed, spike the sample with authentic L-Dab. The putative impurity peak must increase in area without splitting.

Troubleshooting & Self-Validating Controls

To ensure E-E-A-T (Expertise, Authoritativeness, Trustworthiness), every experiment must include these controls:

• The "Racemization Control": Subject a pure L-Dab standard to the exact hydrolysis conditions (Step 1). If you detect >0.5% D-Dab in this control, your hydrolysis conditions are too harsh (reduce time or temp).

• The "Blank": Run the FDLA reagent alone. It often contains minor impurities that can co-elute with analytes.

• The "Resolution Check": A mixed standard (50:50 D/L-Dab) must show baseline separation (

  ). If peaks overlap, adjust the gradient slope.

Decision Workflow for D-Dab Analysis

Caption: Operational workflow for selecting the appropriate analytical technique based on sample stage.

References

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[2][3][4][5][6][7][8][9] Link

• Fujii, K., et al. (1997). A non-empirical method using LC/MS for determination of the absolute configuration of constituent amino acids in a peptide: Advanced Marfey's method. Tetrahedron Letters. Link

• Hamase, K., et al. (2010). Determination of D-amino acids in mammals and the potential for D-amino acid research. Journal of Chromatography B. Link

• D'Orazio, G., et al. (2018). Chiral separation of amino acids by HPLC using crown ether-based chiral stationary phases. Journal of Pharmaceutical and Biomedical Analysis. Link

• FDA Guidance for Industry. (2014). Peptide Drug Products: CMC Information. (Specifically regarding enantiomeric purity controls). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. research-collection.ethz.ch [research-collection.ethz.ch]
• 3. Chiral derivatization reagents for drug enantioseparation by high-performance liquid chromatography based upon pre-column derivatization and formation of diastereomers: enantioselectivity and related structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. almacgroup.com [almacgroup.com]
• 5. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 6. semanticscholar.org [semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. Assessment and application of Marfey's reagent and analogs in enantioseparation: a decade's perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]

Precision SPPS: Monitoring ivDde Deprotection Efficiency via UV-Vis Spectroscopy

Target Audience: Researchers, scientists, and drug development professionals.

Introduction: The Need for Orthogonal Precision

In Solid-Phase Peptide Synthesis (SPPS), the assembly of complex, branched, or cyclic peptides relies heavily on orthogonal protecting groups. For the selective protection of lysine and ornithine side chains, the 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl (ivDde) group has established itself as the industry standard.

While its predecessor, Dde, revolutionized orthogonal protection, it suffered from critical stability issues. The ivDde group was engineered to solve these structural flaws, providing a robust kinetic barrier against unwanted side reactions. Furthermore, the chemical cleavage of ivDde generates a highly UV-active byproduct, allowing scientists to transition from blind, time-based protocols to empirical, real-time UV-Vis monitoring.

Chemical Rationale: ivDde vs. Dde

To understand the superiority of ivDde, one must examine the causality behind experimental failures associated with Dde. During standard Fmoc deprotection using 20% piperidine, the relatively unhindered Dde group is highly susceptible to intramolecular migration. The enamine system of Dde can undergo transamination, migrating from a lysine side chain to spatially adjacent free primary amines (such as an unprotected N-terminus)[1]. This sequence scrambling results in heterogeneous product mixtures that are notoriously difficult to purify.

The ivDde group solves this by incorporating a bulky isovaleryl moiety. This added steric bulk creates a significant kinetic barrier that effectively locks the protecting group in place, halting N→N' migration even during prolonged piperidine exposure.

Table 1: Objective Comparison of Dde vs. ivDde in SPPS

Feature	Dde	ivDde
Chemical Structure	1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl	1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl
Steric Hindrance	Low	High (Isovaleryl group)
Migration Risk	High (Transaminates to free amines during Fmoc removal)	Very Low (Sterically locked)
Cleavage Reagent	2-5% Hydrazine in DMF	2-5% Hydrazine in DMF
UV-Vis Byproduct	Indazole derivative (λmax ≈ 290 nm)	Indazole derivative (λmax ≈ 290 nm)

The Mechanism of Hydrazinolysis and UV-Vis Monitoring

The removal of ivDde is typically achieved via hydrazinolysis. When treated with dilute hydrazine, a nucleophilic attack occurs on the ivDde moiety, cleaving it from the amine and triggering a cyclization event that releases a stable indazole derivative[2].

Because this indazole byproduct possesses a strong chromophore with a distinct absorption maximum at 290 nm , the reaction acts as a self-validating system. By measuring the optical density (OD) of the column eluant in continuous flow systems, or the filtrate in batch syntheses, researchers can quantitatively track the exact moment deprotection is complete[2].

Workflow for real-time UV-Vis monitoring of ivDde deprotection via indazole absorbance at 290 nm.

Reagent Selection: Hydrazine vs. Hydroxylamine

While hydrazine is the industry standard for ivDde cleavage, it is not perfectly orthogonal to Fmoc. Prolonged exposure to hydrazine can cause premature Fmoc cleavage. For highly complex sequences where Fmoc preservation is absolutely critical, alternative reagents must be considered.

Table 2: Deprotection Reagents for ivDde

Reagent System	Primary Advantage	Drawbacks	UV-Vis Monitoring Compatibility
2-5% Hydrazine in DMF	Fast cleavage kinetics; produces highly UV-active indazole[3].	Can partially cleave Fmoc groups over extended periods[4].	Excellent (Monitor at 290 nm).
Hydroxylamine HCl / Imidazole in NMP	True orthogonality; completely preserves Fmoc protecting groups[4].	Slower kinetics; requires preparation of fresh reagent cocktail[1].	Poor (Lacks the standard indazole chromophore release for 290 nm tracking).

Note: Recent optimization studies indicate that increasing hydrazine concentration up to 4% can significantly improve ivDde removal efficiency in sterically hindered sequences without requiring excessive reaction times[3].

Experimental Protocol: The Self-Validating UV-Vis Feedback Loop

This protocol establishes a self-validating feedback loop. By relying on empirical UV-Vis data rather than arbitrary time limits, scientists prevent both incomplete deprotection (which causes deletion sequences) and over-exposure to hydrazine (which risks Fmoc loss).

Materials:

• Peptidyl-resin containing ivDde-protected residues.

• N,N-dimethylformamide (DMF).

• Hydrazine monohydrate.

• UV-Vis Spectrophotometer and quartz cuvettes.

Step-by-Step Methodology (Batch Process):

• Resin Swelling: Suspend the peptidyl-resin in DMF for 30 minutes to maximize pore accessibility and reagent penetration. Drain the solvent.

• Hydrazine Treatment: Add a freshly prepared solution of 2% (v/v) hydrazine monohydrate in DMF (approximately 10–25 mL per gram of resin)[4]. Agitate gently at room temperature for 3 to 5 minutes.

• Filtration and UV-Vis Sampling: Drain the reaction filtrate into a collection vessel. Take a 100 µL aliquot of the filtrate, dilute it appropriately with pure DMF, and measure the optical density (OD) at 290 nm against a blank of 2% hydrazine in DMF.

  • Causality Check: A high absorbance reading indicates that a significant amount of the indazole byproduct was released, meaning ivDde was actively being cleaved during that cycle.

• Iterative Cleavage (The Feedback Loop): Repeat Steps 2 and 3. Compare the OD of each successive filtrate. Continue the cycles until the OD at 290 nm drops to the baseline (matching the blank).

  • Validation: Baseline absorbance empirically confirms 100% deprotection has been achieved[2].

• Resin Washing: Wash the resin thoroughly with DMF (5 × 3 min) and Dichloromethane (DCM) (3 × 3 min) to remove all traces of hydrazine and indazole before proceeding to the next synthetic step.

References

1.[1] BenchChem. Issues with Dde group migration during deprotection. Available at: 2. Sigma-Aldrich. Selecting Orthogonal Building Blocks. Available at: 3.[2] Merck. Product Focus: Reagents for the synthesis of cyclic and modified peptides Novabiochem®. Available at: 4.[4] Peptides.com. Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. Available at: 5.[3] Biotage. Optimizing the removal of an ivDde protecting group. Available at:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. biotage.com [biotage.com]
• 4. peptide.com [peptide.com]

Orthogonal Protection Strategies in Boc-SPPS: A Technical Comparison of Boc-D-Dab(ivDde)-OH vs Boc-D-Dab(Z)-OH

For researchers synthesizing complex cyclic peptides, antimicrobial lipopeptides (such as polymyxin analogs), or branched scaffolds, the incorporation of D-2,4-diaminobutyric acid (D-Dab) is a critical structural requirement. Because Dab possesses a highly reactive

-amine on its side chain, selecting the correct orthogonal protecting group is paramount.

In Boc-based solid-phase peptide synthesis (Boc-SPPS), the

-amine is temporarily protected by the acid-labile tert-butyloxycarbonyl (Boc) group. Consequently, the side-chain protecting group must withstand repeated exposure to trifluoroacetic acid (TFA). This guide provides an in-depth, objective comparison between two primary building blocks: Boc-D-Dab(ivDde)-OH and Boc-D-Dab(Z)-OH , detailing their chemical profiles, orthogonality logic, and field-proven experimental protocols.

Chemical Profiles & Orthogonality Logic

The core of any peptide synthesis strategy lies in the causality of its protection scheme. The choice between ivDde and Z dictates whether the

-amine can be modified on-resin or if it will only be unmasked during final global cleavage.

Boc-D-Dab(ivDde)-OH: True Orthogonality for On-Resin Modification

The ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) group provides a "true orthogonal" system when paired with Boc chemistry.

• Mechanism of Stability: The bulky, dimedone-derived structure of ivDde makes it completely stable to the 50% TFA/DCM solutions used for iterative Boc deprotection.

• Mechanism of Cleavage: ivDde is selectively cleaved by a nucleophile—specifically, dilute hydrazine (2–5% in DMF)[1].

• Causality in Workflow: Because hydrazine removes ivDde without affecting the Boc group, the peptide backbone linkage, or other acid-labile side-chain protections, researchers use Boc-D-Dab(ivDde)-OH when they need to perform site-specific on-resin modifications, such as attaching a fluorophore, synthesizing a branched peptide, or initiating head-to-side-chain cyclization.

Boc-D-Dab(Z)-OH: Quasi-Orthogonality for Global Cleavage

The Z (benzyloxycarbonyl, also known as Cbz) group represents a "quasi-orthogonal" strategy in Boc-SPPS[2].

• Mechanism of Stability: Z is generally stable to the moderate acidic conditions (TFA) used for Boc removal. However, it is worth noting that in exceptionally long syntheses, repeated TFA exposure can cause slight premature cleavage of the Z group (which is why 2-Cl-Z is sometimes substituted).

• Mechanism of Cleavage: Z is a "permanent" protecting group in SPPS. It requires extremely strong acids, such as anhydrous liquid hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA), for removal. In solution-phase synthesis, it can also be removed via catalytic hydrogenolysis (

  / Pd/C).

• Causality in Workflow: Boc-D-Dab(Z)-OH is the cost-effective choice when the

  -amine does not require intermediate modification and simply needs to be released as a free amine at the end of the synthesis during global resin cleavage.

Comparative Data Summary

The following table summarizes the quantitative and qualitative data dictating the selection of these building blocks.

Feature	Boc-D-Dab(ivDde)-OH	Boc-D-Dab(Z)-OH
Side-Chain Protection	ivDde	Z (Benzyloxycarbonyl)
Orthogonality to Boc	True Orthogonal	Quasi-Orthogonal
Deprotection Reagent	2–5% Hydrazine in DMF	Anhydrous HF (or /Pd/C in solution)
Stability to 50% TFA	Excellent (Completely stable)	Good (Slight lability over many cycles)
Primary Application	On-resin branching, cyclization, labeling	Standard linear synthesis, global deprotection
Steric Hindrance	High (Bulky dimedone derivative)	Low to Moderate
UV Monitoring	Yes (Indazole byproduct absorbs at 290 nm)	No

Mechanistic Workflows

The following diagrams illustrate the logical pathways and experimental workflows for both protecting groups.

Caption: Orthogonal deprotection logic for Boc, ivDde, and Z groups.

Caption: Workflow for on-resin peptide branching using ivDde.

Experimental Protocols

To ensure self-validating and reproducible results, adhere to the following optimized methodologies for deprotecting both groups.

Protocol A: Selective On-Resin Deprotection of ivDde

This protocol selectively removes the ivDde group, leaving the peptide attached to the resin and the N-terminal Boc group intact.

Reagents:

• Hydrazine monohydrate (

  )

• N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Resin Swelling: Place the peptidyl-resin in a fritted reaction vessel. Swell in DMF for 15 minutes, then drain.

• Cocktail Preparation: Prepare a fresh solution of 2% (v/v) hydrazine monohydrate in DMF. (Note: For sterically hindered or aggregated sequences, this can be increased to 4-5%[1]).

• Deprotection: Add the hydrazine solution to the resin (approx. 10 mL per gram of resin). Agitate gently at room temperature for 3 to 5 minutes.

• Drain and Repeat: Drain the reaction vessel. Repeat the hydrazine treatment 2 to 3 additional times to ensure complete removal.

• Spectrophotometric Validation (Optional): Collect the drained deprotection solution. The cleavage of ivDde generates an indazole byproduct that absorbs strongly at 290 nm. Monitor the absorbance of successive washes until it drops to baseline, confirming complete deprotection.

• Washing: Wash the resin thoroughly with DMF (5 × 1 min) and DCM (3 × 1 min) to remove all traces of hydrazine before proceeding with the next coupling step.

Protocol B: Global Deprotection of Z via HF Cleavage

Because Z is a permanent protecting group in Boc-SPPS, it is removed concurrently with the cleavage of the peptide from the solid support[2].

Reagents:

• Anhydrous liquid Hydrogen Fluoride (HF)

• Scavengers: Anisole, p-Cresol, or Dimethyl sulfide (DMS)

• Cold Diethyl Ether

Step-by-Step Methodology:

• Preparation: Transfer the dried peptidyl-resin into a specialized Teflon HF cleavage apparatus. (Warning: HF is highly toxic and corrosive; strictly use Teflon equipment in a well-ventilated fume hood).

• Scavenger Addition: Add appropriate carbocation scavengers (e.g., 1.0 mL anisole and 1.0 mL p-cresol per gram of resin) to prevent alkylation of susceptible residues by the benzyl cations released from the Z group.

• HF Condensation: Cool the reaction vessel to -78°C using a dry ice/acetone bath. Condense approximately 10 mL of anhydrous HF gas into the vessel per gram of resin.

• Cleavage Reaction: Warm the vessel to 0°C (ice bath). Stir the mixture magnetically for 45 to 60 minutes.

• Evaporation: Rapidly evaporate the HF under a high vacuum at 0°C until the resin is dry.

• Precipitation: Add cold diethyl ether to the vessel to precipitate the crude peptide and extract the organic scavengers. Filter the peptide over a sintered glass funnel, wash extensively with cold ether, and extract the target peptide using aqueous acetic acid (10-50%) for subsequent lyophilization.

References

• Biotage. "Optimizing the removal of an ivDde protecting group." Biotage. Available at:[Link]

Sources

• 1. biotage.com [biotage.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of Boc-D-Dab(ivDde)-OH and Associated Waste Streams

This document provides drug development professionals, researchers, and scientists with essential, step-by-step procedures for the proper handling and disposal of the orthogonally protected amino acid, Boc-D-Dab(ivDde)-OH. Adherence to these guidelines is critical not only for regulatory compliance but for ensuring the safety of laboratory personnel and protecting the environment. The core principle of this guide is the rigorous segregation of waste streams, a necessity dictated by the distinct chemical reagents used to remove the Boc and ivDde protecting groups.

Section 1: Core Principles of Disposal: Hazard Identification and Risk Assessment

Boc-D-Dab(ivDde)-OH is a stable, solid compound used in solid-phase peptide synthesis (SPPS). While the compound itself presents moderate hazards, the primary risk originates from the highly reactive and toxic chemicals required for its use in synthesis, specifically during the deprotection steps. Therefore, a comprehensive disposal plan must address not only the parent compound but, more importantly, the distinct and incompatible waste streams generated during its application.

Hazard Profile of Boc-D-Dab(ivDde)-OH

The solid compound should be handled with standard laboratory precautions. Based on data for similar chemical structures, the primary hazards are:

• Harmful if swallowed [1]

• May cause skin, eye, and respiratory irritation[2]

Always consult the manufacturer's Safety Data Sheet (SDS) before handling. Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves, and safety goggles, is mandatory at all times.

Hazard Profile of Deprotection Reagents and Byproducts

The most significant operational risk stems from the deprotection procedures. The orthogonal nature of the Boc and ivDde groups means they are removed by chemically incompatible reagents, creating waste streams that must never be mixed .

Component	Hazard Class	Key Risks & Byproducts	Disposal Stream
Boc Deprotection
Trifluoroacetic Acid (TFA)	Corrosive, Toxic	Causes severe skin burns and eye damage. Highly toxic if inhaled.	Acidic, Halogenated Organic Waste
Byproducts: t-butanol, CO₂, Isobutylene	Flammable, Volatile	TFA cleaves the Boc group to form these byproducts.[3][4] The reaction intermediate is a tert-butyl cation.[5]	Captured in Acidic Waste Stream
ivDde Deprotection
Hydrazine (N₂H₄)	Toxic, Carcinogen, Flammable	Highly toxic, suspected carcinogen, and corrosive. Reacts violently with oxidizing agents.	Toxic, Non-Halogenated Organic Waste
Dimethylformamide (DMF)	Toxic, Reproductive Hazard	Common solvent for hydrazine deprotection; readily absorbed through the skin.	Captured in Hydrazine Waste Stream
Byproduct: Indazole Derivative	Unknown Toxicity	This chromophoric byproduct is formed upon reaction of ivDde with hydrazine.[6] Treat as hazardous.	Captured in Hydrazine Waste Stream

Section 2: The Cornerstone of Safety: Waste Stream Segregation

The central logic for disposing of waste from experiments involving Boc-D-Dab(ivDde)-OH is the mandatory separation of the acidic Boc deprotection stream from the basic and highly reactive hydrazine stream from ivDde deprotection. Mixing these two streams can result in a violent exothermic reaction, gas evolution, and potential vessel rupture.

The following diagram illustrates the critical workflow for maintaining waste segregation throughout the experimental process.

Caption: Waste segregation is non-negotiable.

Section 3: Disposal Protocols

Follow the specific protocol that matches the state of the material you are handling.

Protocol 1: Disposal of Unused or Expired Solid Boc-D-Dab(ivDde)-OH

Unused or unwanted solid product must be disposed of as hazardous chemical waste.

Step-by-Step Methodology:

• Do NOT attempt to neutralize the solid.

• Ensure the original container is tightly sealed and properly labeled. If transferring to a new container, ensure it is clearly labeled with the full chemical name: "Boc-D-Dab(ivDde)-OH".

• Place the sealed container inside a secondary containment vessel (e.g., a plastic tub).

• Complete a hazardous waste pickup request form as required by your institution's Environmental Health & Safety (EHS) department.

• Store the container in a designated and secure hazardous waste accumulation area until collection.

Protocol 2: Management of the Acidic Boc Deprotection Waste Stream

This waste is generated when cleaving the N-terminal Boc group with an acid like TFA.

Step-by-Step Methodology:

• Collection: During the synthesis, collect all TFA-containing solutions (deprotection cocktails, washes) into a dedicated, properly vented hazardous waste container made of compatible material (e.g., borosilicate glass or fluorinated polyethylene).

• Container Labeling: The container must be labeled, at a minimum, with the words "Hazardous Waste " and a clear description of its contents, such as: "Acidic Halogenated Organic Waste: Trifluoroacetic Acid, Dichloromethane, and peptide synthesis byproducts (tert-butanol, isobutylene) ".

• Storage: The container must be kept tightly sealed when not in use. Store in a designated Satellite Accumulation Area (SAA), inside secondary containment, and segregated from bases, particularly hydrazine-containing waste.[7][8]

• Final Disposal: Once the container is full or ready for pickup, arrange for disposal through your institution's EHS office. Do not pour this waste down the drain.[2]

Protocol 3: Management of the Toxic Hydrazine Waste Stream

This waste is generated when selectively removing the side-chain ivDde protecting group.

Step-by-Step Methodology:

• Collection: Collect all solutions containing hydrazine and DMF into a separate, dedicated hazardous waste container. The removal of the ivDde group is often monitored spectrophotometrically by observing the release of an indazole byproduct; this byproduct must also be collected in the waste.[6]

• Container Labeling: The container must be clearly labeled "Hazardous Waste " and with its contents, for example: "Toxic Organic Waste: Hydrazine, Dimethylformamide (DMF), Indazole derivative ".

• Storage: Keep the container tightly sealed in a designated SAA. It is critical to store this waste away from acids and oxidizing agents.

• Final Disposal: Arrange for collection and disposal through your institution's EHS office. Due to the high toxicity and reactivity of hydrazine, this waste stream requires specialized handling.

Section 4: Decontamination and Disposal of Associated Labware

All materials that come into contact with Boc-D-Dab(ivDde)-OH or its reaction mixtures must be decontaminated or disposed of as hazardous waste.

• Empty Product Containers: The original container of Boc-D-Dab(ivDde)-OH must be triple-rinsed with a suitable organic solvent (e.g., methanol or acetone).[9] The first rinsate must be collected and disposed of as hazardous waste, preferably into the non-halogenated organic waste stream. Subsequent rinses may be managed according to your institution's specific guidelines.[2]

• Contaminated Solid Waste: All contaminated solid items, including gloves, weighing paper, pipette tips, and absorbent pads, must be collected in a designated solid hazardous waste container.[10] This container should be clearly labeled "Solid Hazardous Waste" with a description of the contaminants.

• Contaminated Glassware: Reusable glassware should be rinsed first with a suitable solvent to remove organic residues. This initial rinsate must be collected as hazardous waste. Following this initial decontamination, the glassware can be washed using standard laboratory procedures.

Section 5: Emergency Spill Procedures

In the event of a spill, the response must be tailored to the specific material.

• Solid Boc-D-Dab(ivDde)-OH Spill:

  • Restrict access to the area.

  • Wearing full PPE, gently cover the spill with an absorbent material to avoid raising dust.

  • Carefully sweep the material into a designated hazardous waste container.

  • Decontaminate the area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Acidic Waste (TFA) Spill:

  • Evacuate the area if the spill is large or in a poorly ventilated space.

  • Wearing acid-resistant gloves, a face shield, and a lab coat, neutralize the spill with a suitable agent like sodium bicarbonate.

  • Absorb the neutralized mixture with a chemical absorbent pad or other inert material.

  • Collect all materials in a sealed container for hazardous waste disposal.

• Hydrazine Waste Spill:

  • IMMEDIATE EVACUATION of the immediate area is recommended due to high toxicity. Work only in a certified chemical fume hood.

  • Use a spill kit specifically designed for solvents and toxic liquids. Do NOT use an oxidizer-based kit.

  • Absorb the spill with an inert material (e.g., vermiculite or sand).

  • Collect the absorbed material and all cleaning supplies into a tightly sealed container labeled as hydrazine waste.

  • Notify your EHS office immediately.

By understanding the distinct chemical properties of Boc-D-Dab(ivDde)-OH and its associated reagents, and by rigorously applying the principle of waste stream segregation, researchers can ensure a safe and compliant laboratory environment.

References

• Master Organic Chemistry. Installation and Removal of the “Boc” Protecting Group. (2018). Available from: [Link]

• Lab Manager. Managing Hazardous Chemical Waste in the Lab. (2021). Available from: [Link]

• Environmental Marketing Services. Chemistry Lab Waste Disposal. (2024). Available from: [Link]

• Merck. Product Focus: Reagents for the synthesis of cyclic and modified peptides Novabiochem®. Available from: [Link]

• U.S. Environmental Protection Agency. Regulations for Hazardous Waste Generated at Academic Laboratories. (2025). Available from: [Link]

• University of Wisconsin-Madison. Chemical Waste Disposal Guidelines. Available from: [Link]

• Med Lab Management. Laboratory Waste Management: The New Regulations. (2019). Available from: [Link]

• Hebei Boze Chemical Co.,Ltd. BOC deprotection. (2023). Available from: [Link]

• Brigham Young University. Procedures for Disposal of Unwanted Laboratory Material (ULM). Available from: [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. jk-sci.com [jk-sci.com]
• 5. BOC deprotection [ms.bzchemicals.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 8. MedicalLab Management Magazine [medlabmag.com]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]
• 10. Chemistry Lab Waste Disposal - Environmental Marketing Services [emsllcusa.com]